L-xylose-5-13C

Core Science & Biosynthesis

L-Xylose-5-13C: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties and applications of L-Xylose-5-13C, a stable isotope-labeled sugar crucial for metabolic research and drug development. This document details its physicochemical properties, outlines a plausible synthetic route, and provides a representative experimental protocol for its use in metabolic flux analysis.

Core Properties of L-Xylose-5-13C

L-Xylose-5-13C is the isotopically labeled form of L-xylose, with a carbon-13 atom at the C5 position. This labeling makes it a powerful tool for tracing the metabolic fate of xylose in various biological systems.

Physicochemical Data

The following table summarizes the key physicochemical properties of L-Xylose-5-13C. Where experimental data for the labeled compound is not available, data for unlabeled L-xylose is provided as a close approximation and is noted accordingly.

Property	Value	Source
Chemical Formula	C₄¹³CH₁₀O₅	PubChem[1]
Molecular Weight	151.12 g/mol	PubChem[1]
Exact Mass	151.05617825 Da	PubChem[1]
CAS Number	478506-64-8	Chemsrc
Appearance	White crystalline powder (for unlabeled L-xylose)	Georganics[2]
Melting Point	144-145 °C (for unlabeled L-xylose)	Georganics[2]
Optical Rotation	[α]20/D +18.6° (c=10, H₂O) (for unlabeled L-xylose)	ChemicalBook[3]
XLogP3	-2.5	PubChem[1]
Topological Polar Surface Area	90.2 Ų	PubChem[1]
Complexity	117	PubChem[1]

Synthesis of L-Xylose-5-13C

A potential synthetic pathway starts from D-glucono-1,5-lactone.[4] The process would involve protection of the hydroxyl groups, followed by a reaction sequence that shortens the carbon chain and introduces the ¹³C label at the C5 position, likely via a ¹³C-labeled cyanide or a similar one-carbon synthon, followed by reduction and deprotection steps.

Applications in Metabolic Research

L-Xylose-5-13C is a valuable tracer for metabolic flux analysis (MFA), a technique used to quantify the rates of metabolic reactions within a biological system.[5][6][7][8] By introducing L-xylose-5-¹³C into a cell culture or organism, researchers can track the incorporation of the ¹³C label into various downstream metabolites. The specific labeling patterns observed in these metabolites, analyzed by techniques such as mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy, provide quantitative information about the active metabolic pathways.

Experimental Protocol: 13C-Metabolic Flux Analysis using L-Xylose-5-13C

This section provides a detailed, representative protocol for conducting a ¹³C-metabolic flux analysis experiment in a microbial culture using L-Xylose-5-¹³C as the tracer. This protocol can be adapted for other biological systems.

1. Culture Preparation and Labeling:

• Pre-culture: Grow the microbial strain of interest in a chemically defined medium with unlabeled L-xylose as the sole carbon source to mid-exponential phase.

• Labeling Experiment: Inoculate a fresh culture in the same medium, but replace the unlabeled L-xylose with L-Xylose-5-¹³C at the same concentration.

• Steady-State Labeling: Allow the culture to grow for a sufficient number of generations to ensure isotopic steady state is reached in the intracellular metabolites. This is typically determined by monitoring the isotopic enrichment of key metabolites over time.

2. Sample Collection and Quenching:

• Rapidly harvest a known quantity of cells from the culture.

• Immediately quench metabolic activity to prevent further enzymatic reactions. This is often achieved by rapidly mixing the cell suspension with a cold solvent, such as methanol chilled to below -40°C.

3. Metabolite Extraction:

• Separate the quenched cells from the medium by centrifugation at low temperatures.

• Extract the intracellular metabolites using a suitable solvent system, such as a mixture of chloroform, methanol, and water.

4. Sample Derivatization (for GC-MS analysis):

• Dry the metabolite extract.

• Derivatize the metabolites to increase their volatility and thermal stability for gas chromatography-mass spectrometry (GC-MS) analysis. A common derivatization agent is N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA).

5. Mass Spectrometry Analysis:

• Analyze the derivatized samples by GC-MS to determine the mass isotopomer distributions of key metabolites, particularly proteinogenic amino acids.

6. Data Analysis and Flux Calculation:

• Correct the raw MS data for the natural abundance of ¹³C.

• Use a metabolic network model and specialized software (e.g., INCA, Metran) to calculate the intracellular metabolic fluxes that best fit the measured mass isotopomer distributions.

Visualizing Metabolic Pathways and Workflows

The following diagrams, created using the DOT language, illustrate key concepts and workflows related to the use of L-Xylose-5-¹³C.

Metabolic Flux Analysis Experimental Workflow.

Simplified Pentose Phosphate Pathway.

This guide provides a foundational understanding of L-Xylose-5-¹³C for its application in advanced research. For specific experimental designs and data interpretation, further consultation of specialized literature in metabolic flux analysis is recommended.

References

• 1. L-[5-13C]xylose | C5H10O5 | CID 118855900 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. L-Xylose - preparation and application - Georganics [georganics.sk]
• 3. L-xylose | 609-06-3 [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. journals.asm.org [journals.asm.org]
• 6. (13)C metabolic flux analysis of the extremely thermophilic, fast growing, xylose-utilizing Geobacillus strain LC300 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Metabolomic and 13C-Metabolic Flux Analysis of a Xylose-Consuming Saccharomyces cerevisiae Strain Expressing Xylose Isomerase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comprehensive analysis of glucose and xylose metabolism in Escherichia coli under aerobic and anaerobic conditions by 13C metabolic flux analysis - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Synthesis and Isotopic Purity of L-xylose-5-13C

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isotopic purity analysis of L-xylose-5-13C, a critical labeled carbohydrate for various research applications, including metabolic flux analysis and as a tracer in drug development. This document details a plausible synthetic pathway, experimental protocols for synthesis and purification, and methodologies for determining isotopic enrichment and positional purity.

Synthesis of L-xylose-5-13C

The synthesis of L-xylose-5-13C can be achieved through a multi-step chemical process starting from commercially available D-glucose-6-13C. The key transformation involves the conversion of the D-glucose backbone to the L-xylose configuration with the 13C label retained at the C5 position. A plausible synthetic route is outlined below, based on established carbohydrate chemistry.[1][2]

Proposed Synthetic Pathway

The proposed pathway involves the following key transformations:

• Oxidation of D-glucose-6-13C to D-glucono-1,5-lactone-6-13C: The starting material, D-glucose-6-13C, is first oxidized to D-glucono-1,5-lactone-6-13C. This can be achieved using various oxidizing agents, with enzymatic oxidation by glucose oxidase being a mild and specific method.[3][4]

• Protection of Hydroxyl Groups: To enable regioselective reactions, the hydroxyl groups of D-glucono-1,5-lactone-6-13C are protected. This is typically done by forming acetonides.

• Oxidative Degradation: The protected lactone undergoes oxidative degradation to shorten the carbon chain and yield an intermediate that can be converted to L-xylose.

• Deprotection: Finally, the protecting groups are removed to yield L-xylose-5-13C.

Figure 1: Proposed synthetic pathway for L-xylose-5-13C from D-glucose-6-13C.

Experimental Protocol: Synthesis of L-xylose-5-13C from D-glucono-1,5-lactone-6-13C

This protocol is adapted from the synthesis of L-xylose from D-gluconolactone.[1]

Materials:

• D-glucono-1,5-lactone-6-13C

• Acetone

• Tin(II) chloride (SnCl2)

• tert-Butyldimethylsilyl trifluoromethanesulfonate (TBDMSOTf)

• Sodium borohydride (NaBH4)

• Dess-Martin periodinane

• Tetrabutylammonium fluoride (TBAF)

• Appropriate organic solvents (e.g., dichloromethane, methanol)

• Silica gel for chromatography

Procedure:

• Protection of D-glucono-1,5-lactone-6-13C:

  • Dissolve D-glucono-1,5-lactone-6-13C in acetone.

  • Add SnCl2 as a catalyst and stir at room temperature to form the diacetonide derivative.

  • Purify the product by silica gel chromatography.

• Silylation and Reduction:

  • Silylate the remaining hydroxyl group with TBDMSOTf.

  • Reduce the lactone with NaBH4 to form the corresponding protected glucitol derivative.

• Selective Deprotection:

  • Chemoselectively remove the acetonide groups using SnCl2 to yield a diol.

• Oxidative Degradation:

  • Treat the diol with Dess-Martin periodinane to induce oxidative degradation, leading to the formation of a protected L-xylose intermediate.

• Deprotection to L-xylose-5-13C:

  • Remove the silyl protecting groups using TBAF to yield L-xylose-5-13C.

  • Purify the final product by silica gel chromatography.

Table 1: Summary of Synthetic Steps and Expected Yields

Step	Transformation	Key Reagents	Expected Yield (%)
1	Acetonide Protection	Acetone, SnCl2	85-95
2	Silylation & Reduction	TBDMSOTf, NaBH4	80-90
3	Selective Deprotection	SnCl2	85-95
4	Oxidative Degradation	Dess-Martin periodinane	70-80
5	Deprotection	TBAF	90-98
Overall	D-glucono-1,5-lactone-6-13C to L-xylose-5-13C	~45-65

Isotopic Purity Analysis

The determination of isotopic purity is crucial to validate the synthesis. This involves confirming the position of the 13C label and quantifying the isotopic enrichment. A combination of Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy is recommended for a comprehensive analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for determining isotopic enrichment by analyzing the mass-to-charge ratio of the derivatized analyte.

Sample Preparation (Trimethylsilylation): [5][6][7]

• Dry a small sample (approx. 1 mg) of L-xylose-5-13C under a stream of nitrogen or in a vacuum desiccator.

• Add 100 µL of pyridine and 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Heat the mixture at 60°C for 30 minutes.

• Centrifuge the sample and inject the supernatant into the GC-MS.

GC-MS Parameters:

Parameter	Value
Gas Chromatograph
Column	DB-5 or equivalent (30 m x 0.25 mm ID x 0.25 µm film thickness)
Injection Mode	Split (e.g., 20:1)
Injector Temperature	250°C
Oven Program	Initial temp: 150°C, hold for 2 min; Ramp: 5°C/min to 250°C, hold for 5 min
Carrier Gas	Helium
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 50-600
Ion Source Temp.	230°C

The isotopic enrichment is calculated by comparing the peak areas of the molecular ions (or characteristic fragment ions) of the labeled and unlabeled species.[8][9]

Table 2: Expected Mass Fragments for TMS-derivatized L-xylose

Fragment	Unlabeled (m/z)	L-xylose-5-13C (m/z)
[M]+	468	469
[M-CH3]+	453	454
Fragment containing C5	Varies	+1 Da

The percentage of isotopic enrichment can be calculated using the following formula:

% Enrichment = (Area of Labeled Peak) / (Area of Labeled Peak + Area of Unlabeled Peak) * 100

Corrections for the natural abundance of 13C in the unlabeled standard should be applied for accurate quantification.

Figure 2: Workflow for GC-MS analysis of L-xylose-5-13C.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for confirming the position of the 13C label and can also be used to determine isotopic enrichment.[10][11]

Sample Preparation:

• Dissolve 5-10 mg of L-xylose-5-13C in 0.6 mL of deuterium oxide (D2O).

• Transfer the solution to a 5 mm NMR tube.

NMR Experiments:

• 13C NMR: A simple 13C NMR spectrum will show a significantly enhanced signal for the C5 carbon, confirming the position of the label.

• 1H-13C HSQC (Heteronuclear Single Quantum Coherence): This 2D NMR experiment correlates directly bonded protons and carbons. A cross-peak between the C5 carbon and its attached protons will definitively confirm the labeling position.[12][13][14][15]

Table 3: NMR Parameters for Isotopic Purity Analysis

Experiment	Key Information Obtained
13C NMR	Positional confirmation of 13C label (enhanced C5 signal)
1H-13C HSQC	Unambiguous confirmation of C5 labeling through H-C correlation

The isotopic enrichment can be estimated from the 1H NMR spectrum by comparing the integral of the satellite peaks (due to 1H-13C coupling) with the central peak (due to 1H-12C).[16][17][18]

Figure 3: Logical flow for NMR-based positional analysis of L-xylose-5-13C.

Conclusion

This technical guide outlines a robust strategy for the synthesis and comprehensive isotopic purity analysis of L-xylose-5-13C. The proposed chemical synthesis, starting from D-glucose-6-13C, offers a viable route to this valuable labeled compound. The detailed analytical protocols using GC-MS and NMR spectroscopy provide the necessary tools for researchers to verify the isotopic enrichment and the specific position of the 13C label, ensuring the quality and reliability of the material for its intended scientific applications.

References

• 1. researchgate.net [researchgate.net]
• 2. L-Xylose - preparation and application - Georganics [georganics.sk]
• 3. Glucono-δ-lactone - Wikipedia [en.wikipedia.org]
• 4. D-(+)-Glucono-1,5-lactone synthesis - chemicalbook [chemicalbook.com]
• 5. uoguelph.ca [uoguelph.ca]
• 6. Monosaccharide analysis by gas chromatography coupled to mass spectrometry (GC-MS) [bio-protocol.org]
• 7. A Modified GC-MS Analytical Procedure for Separation and Detection of Multiple Classes of Carbohydrates [mdpi.com]
• 8. Determination of the enrichment of isotopically labelled molecules by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. GitHub - meijaj/isotopic-enrichment-calculator: Isotopic enrichment calculator from mass spectra [github.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Separate quantification of doubly and singly 13C-labeled metabolites by HSQC-filtered J spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. researchgate.net [researchgate.net]
• 15. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 16. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 17. omicronbio.com [omicronbio.com]
• 18. NMR Method for Measuring Carbon-13 Isotopic Enrichment of Metabolites in Complex Solutions - PMC [pmc.ncbi.nlm.nih.gov]

Principle of Stable Isotope Labeling in Metabolic Studies: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the principles and applications of stable isotope labeling in metabolic research. It is designed to serve as a technical resource for scientists and researchers involved in drug development and metabolic studies, offering detailed methodologies and data interpretation guidelines.

Core Principles of Stable Isotope Labeling

Stable isotope labeling is a powerful technique used to trace the metabolic fate of molecules within a biological system.[1] Unlike radioactive isotopes, stable isotopes are non-radioactive variants of elements that contain an additional neutron, resulting in a greater atomic mass.[2] This property allows them to be distinguished from their more abundant, lighter counterparts by analytical techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[3]

The fundamental principle involves introducing a substrate (e.g., glucose, an amino acid) enriched with a stable isotope (e.g., ¹³C, ¹⁵N, ²H) into cells, tissues, or a whole organism.[2] The labeled substrate, or "tracer," is then metabolized, and the isotope is incorporated into downstream metabolites. By tracking the distribution and incorporation of the isotope, researchers can elucidate metabolic pathways, quantify metabolic fluxes (the rate of turnover of molecules through a pathway), and understand how these processes are altered in disease states or in response to therapeutic interventions.[2][3][4]

Common Stable Isotopes in Metabolic Research

The choice of stable isotope depends on the specific metabolic pathway and molecules of interest. The most commonly used stable isotopes in metabolic studies are:

• Carbon-13 (¹³C): Used to trace the carbon backbone of metabolites. ¹³C-labeled glucose is frequently used to study central carbon metabolism, including glycolysis and the tricarboxylic acid (TCA) cycle.[5][6]

• Nitrogen-15 (¹⁵N): Ideal for tracking the metabolism of nitrogen-containing compounds like amino acids and nucleotides. ¹⁵N-labeling is a cornerstone of quantitative proteomics and studies of amino acid metabolism.[7][8][9]

• Deuterium (²H or D): A heavy isotope of hydrogen, used to trace the flow of hydrogen atoms. Deuterium metabolic imaging (DMI) is an emerging non-invasive technique that uses ²H-labeled substrates to visualize metabolic processes in vivo.[10][11][12][13][14]

Experimental Workflow

A typical stable isotope labeling experiment follows a general workflow, which can be adapted based on the specific research question and experimental model.

Caption: General experimental workflow for stable isotope labeling studies.

Experimental Protocols

¹³C-Labeling for Metabolic Flux Analysis (MFA) in Cell Culture

This protocol provides a general framework for using ¹³C-labeled glucose to quantify metabolic fluxes in cultured mammalian cells.

Materials:

• Mammalian cell line of interest

• Standard cell culture medium (e.g., DMEM)

• ¹³C-labeled glucose (e.g., [U-¹³C₆]-glucose)

• Dialyzed fetal bovine serum (FBS)

• Phosphate-buffered saline (PBS)

• Methanol, Chloroform, and Water (for metabolite extraction)

• Liquid chromatography-mass spectrometry (LC-MS) system

Procedure:

• Cell Seeding and Growth: Seed cells in multi-well plates at a density that allows for logarithmic growth during the labeling period. Culture cells in standard medium until they reach the desired confluency (typically 60-80%).

• Preparation of Labeling Medium: Prepare the experimental medium by supplementing glucose-free DMEM with the desired concentration of ¹³C-labeled glucose and dialyzed FBS.

• Isotope Labeling:

  • Aspirate the standard medium from the cells.

  • Wash the cells once with pre-warmed PBS.

  • Add the pre-warmed ¹³C-labeling medium to the cells.

  • Incubate the cells for a predetermined period to allow for the incorporation of the label into downstream metabolites and to reach isotopic steady state. This duration can range from minutes to hours depending on the pathways of interest.[3]

• Metabolite Extraction:

  • Aspirate the labeling medium.

  • Wash the cells with ice-cold PBS.

  • Quench metabolism by adding a cold extraction solvent (e.g., 80:20 methanol:water) to the cells.

  • Scrape the cells and collect the cell lysate.

  • Perform a liquid-liquid extraction using a methanol:chloroform:water mixture to separate polar metabolites from lipids and proteins.

• LC-MS Analysis:

  • Dry the polar metabolite extract under a stream of nitrogen or using a vacuum concentrator.

  • Resuspend the dried metabolites in a suitable solvent for LC-MS analysis.

  • Analyze the samples using an appropriate LC-MS method to separate and detect the labeled metabolites.

• Data Analysis:

  • Identify and quantify the mass isotopologues of key metabolites.

  • Correct for the natural abundance of ¹³C.

  • Use metabolic flux analysis software to calculate the relative or absolute fluxes through the metabolic pathways of interest.

¹⁵N-Labeling for Quantitative Proteomics in Mammalian Cells

This protocol outlines the use of ¹⁵N-labeled amino acids for the relative quantification of proteins in mammalian cells.

Materials:

• Mammalian cell line of interest

• SILAC (Stable Isotope Labeling by/with Amino acids in Cell culture) medium deficient in specific amino acids (e.g., lysine and arginine)

• ¹⁵N-labeled amino acids (e.g., ¹⁵N-lysine, ¹⁵N-arginine)

• Unlabeled ("light") amino acids

• Dialyzed FBS

• Lysis buffer

• Trypsin

• LC-MS/MS system

Procedure:

• Cell Culture and Labeling:

  • Culture two populations of cells in parallel.

  • Grow one population in "heavy" medium supplemented with ¹⁵N-labeled amino acids.

  • Grow the other population in "light" medium containing the corresponding unlabeled amino acids.

  • Culture the cells for at least five passages to ensure complete incorporation of the labeled amino acids into the proteome.

• Experimental Treatment: Apply the experimental condition (e.g., drug treatment) to one of the cell populations.

• Cell Lysis and Protein Extraction:

  • Harvest and lyse the cells from both populations.

  • Quantify the protein concentration in each lysate.

• Sample Mixing and Digestion:

  • Mix equal amounts of protein from the "heavy" and "light" lysates.

  • Digest the combined protein mixture into peptides using trypsin.

• LC-MS/MS Analysis:

  • Analyze the peptide mixture using LC-MS/MS.

  • The mass spectrometer will detect pairs of peptides that are chemically identical but differ in mass due to the ¹⁵N-labeling.

• Data Analysis:

  • Identify the peptides and proteins present in the sample.

  • Quantify the relative abundance of each protein by comparing the signal intensities of the "heavy" and "light" peptide pairs.

Deuterium Metabolic Imaging (DMI) in vivo

This protocol provides a general overview of a DMI experiment in a preclinical animal model.

Materials:

• Animal model (e.g., mouse, rat)

• ²H-labeled substrate (e.g., [6,6'-²H₂]-glucose)

• Magnetic Resonance Imaging (MRI) system equipped for deuterium detection

Procedure:

• Animal Preparation: Acclimate the animal to the experimental conditions. Fast the animal overnight to deplete endogenous glucose stores.

• Tracer Administration: Administer the ²H-labeled substrate. This can be done via oral gavage, intravenous infusion, or intraperitoneal injection.[10]

• MRI Acquisition:

  • Anesthetize the animal and position it within the MRI scanner.

  • Acquire anatomical reference images.

  • Perform deuterium MR spectroscopic imaging to detect the signal from the ²H-labeled substrate and its downstream metabolites.[10]

• Data Processing and Analysis:

  • Process the acquired MR data to generate metabolic maps.

  • Quantify the concentrations of the deuterated substrate and its metabolites in different regions of interest.

  • Analyze the spatial distribution and temporal changes in the labeled metabolites to assess metabolic activity.

Data Presentation and Interpretation

Quantitative data from stable isotope labeling experiments are crucial for understanding metabolic phenotypes. The following tables provide examples of how such data can be presented.

Metabolic Flux Ratios in Central Carbon Metabolism

This table shows hypothetical flux ratios for key pathways in cancer cells cultured with [U-¹³C₆]-glucose, illustrating how different cancer subtypes might alter their metabolism.

Metabolic Flux Ratio	Cancer Subtype A	Cancer Subtype B	Control Cells
Glycolysis / Pentose Phosphate Pathway	3.2	1.8	5.1
Pyruvate Dehydrogenase / Pyruvate Carboxylase	4.5	2.1	6.8
Anaplerotic Glutamine Contribution to TCA Cycle (%)	25%	55%	15%
Fatty Acid Synthesis from Glucose (%)	15%	8%	5%

Isotopic Enrichment of Amino Acids from ¹⁵N-Labeling

This table presents example data on the percentage of ¹⁵N enrichment in essential amino acids from a proteomics experiment, which can be used to assess protein synthesis rates.

Amino Acid	% ¹⁵N Enrichment (Control)	% ¹⁵N Enrichment (Treated)	Fold Change
Lysine	98.2 ± 1.1	95.4 ± 1.5	0.97
Arginine	97.9 ± 0.9	90.1 ± 2.3	0.92
Leucine	98.5 ± 0.8	97.9 ± 1.0	0.99
Isoleucine	98.3 ± 1.2	96.5 ± 1.4	0.98
Valine	98.6 ± 0.7	97.1 ± 1.1	0.98

Visualization of Metabolic Pathways and Workflows

Visualizing complex metabolic networks and experimental designs is essential for clear communication and understanding. The following diagrams were generated using Graphviz (DOT language).

Glycolysis and TCA Cycle Pathway

This diagram illustrates the flow of carbon from glucose through glycolysis and into the TCA cycle, highlighting key intermediates.

Caption: Carbon flow from glycolysis to the TCA cycle.

Experimental Workflow for Dual Isotope Labeling

This diagram outlines a more complex experimental design involving the use of two different stable isotope tracers to simultaneously probe multiple pathways.

Caption: Workflow for a dual stable isotope labeling experiment.

Conclusion

Stable isotope labeling is an indispensable tool in modern metabolic research, providing unparalleled insights into the dynamic nature of metabolic pathways. By enabling the quantitative analysis of metabolic fluxes, this technique has profound implications for understanding disease pathophysiology and for the development of novel therapeutic strategies that target metabolic vulnerabilities. The methodologies and data presented in this guide offer a solid foundation for researchers and scientists to design, execute, and interpret stable isotope labeling experiments in their own work.

References

• 1. A novel stable isotope labelling assisted workflow for improved untargeted LC–HRMS based metabolomics research - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metabolomics and isotope tracing - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mapping cancer cell metabolism with13C flux analysis: Recent progress and future challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 6. 13C-Metabolic Flux Analysis: An Accurate Approach to Demystify Microbial Metabolism for Biochemical Production - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Using 15N-Metabolic Labeling for Quantitative Proteomic Analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 15N Metabolic Labeling Quantification Workflow in Arabidopsis Using Protein Prospector - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biorxiv.org [biorxiv.org]
• 10. What is Deuterium Metabolic Imaging (DMI)? < Deuterium Metabolic Imaging [medicine.yale.edu]
• 11. Whole‐brain deuterium metabolic imaging via concentric ring trajectory readout enables assessment of regional variations in neuronal glucose metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Application and development of Deuterium Metabolic Imaging in tumor glucose metabolism: visualization of different metabolic pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Advances and prospects in deuterium metabolic imaging (DMI): a systematic review of in vivo studies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Applications of 13C-Labeled Sugars in Microbiology: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The study of microbial metabolism is fundamental to understanding infectious diseases, developing novel therapeutics, and harnessing microorganisms for biotechnological applications. In recent years, the use of stable isotopes, particularly carbon-13 (¹³C), has revolutionized our ability to probe the intricate metabolic networks of bacteria and other microorganisms. By introducing ¹³C-labeled sugars into microbial cultures, researchers can trace the flow of carbon through various metabolic pathways, quantify reaction rates (fluxes), and identify active members of complex microbial communities. This technical guide provides an in-depth overview of the core applications of ¹³C-labeled sugars in microbiology, with a focus on ¹³C-Metabolic Flux Analysis (¹³C-MFA) and DNA-based Stable Isotope Probing (DNA-SIP). It is designed to equip researchers, scientists, and drug development professionals with the foundational knowledge and detailed methodologies required to leverage these powerful techniques in their work.

Core Applications of ¹³C-Labeled Sugars in Microbiology

The versatility of ¹³C-labeled sugars allows for their application in a wide range of microbiological research areas. The two most prominent techniques are ¹³C-Metabolic Flux Analysis and Stable Isotope Probing.

¹³C-Metabolic Flux Analysis (¹³C-MFA)

¹³C-MFA is a powerful technique used to quantify the in vivo rates of metabolic reactions within a microorganism.[1] By providing a ¹³C-labeled substrate, such as [1,2-¹³C]glucose, and analyzing the resulting labeling patterns in downstream metabolites, researchers can deduce the relative and absolute fluxes through various metabolic pathways.[2] This approach provides a detailed snapshot of the cell's metabolic state and has been instrumental in metabolic engineering, systems biology, and understanding microbial physiology.[1][3]

Key Applications of ¹³C-MFA:

• Metabolic Engineering: Identifying metabolic bottlenecks and guiding the rational design of microbial strains for the enhanced production of biofuels, pharmaceuticals, and other valuable chemicals.[1][3]

• Systems Biology: Understanding the response of microbial metabolism to genetic perturbations (e.g., gene knockouts) and environmental stresses.[4][5]

• Drug Discovery: Elucidating the metabolic pathways essential for pathogen survival, thereby identifying potential targets for novel antimicrobial agents.

Stable Isotope Probing (SIP)

Stable Isotope Probing is a cultivation-independent technique used to identify metabolically active microorganisms within complex communities, such as those found in soil, the gut, or during industrial fermentations.[6] In a typical DNA-SIP experiment, a ¹³C-labeled substrate is introduced into the environment. Microorganisms that consume the substrate incorporate the ¹³C into their biomass, including their DNA. By separating the "heavy" ¹³C-labeled DNA from the "light" ¹²C-unlabeled DNA, researchers can identify the active members of the community through sequencing.[6]

Key Applications of SIP:

• Microbial Ecology: Linking specific metabolic functions to particular microbial taxa in their natural habitats.

• Biotechnology: Identifying key players in industrial fermentation processes or bioremediation efforts.

• Human Health: Understanding the metabolic activities of different members of the gut microbiota and their impact on health and disease.

Data Presentation: Quantitative Metabolic Flux Analysis

The following tables summarize quantitative data from ¹³C-MFA studies, providing a comparative view of metabolic fluxes in different Escherichia coli strains and under varying environmental conditions. Fluxes are typically normalized to the glucose uptake rate.

Table 1: Comparison of Central Carbon Metabolism Fluxes in Wild-Type and Mutant E. coli Strains. This table illustrates the redistribution of metabolic fluxes in response to genetic modifications in the ppc gene, which encodes phosphoenolpyruvate carboxylase.

Metabolic Flux	Wild-Type E. coli (mmol/gDCW/h)	ppc Mutant E. coli (mmol/gDCW/h)
Glucose Uptake	10.0	7.5
Glycolysis (PEP)	12.0	9.0
Pentose Phosphate Pathway	3.0	2.0
TCA Cycle (Isocitrate)	4.5	2.0
Anaplerosis (PEP -> OAA)	2.5	0.0
Acetate Excretion	1.5	0.5

Data adapted from a study on the effects of ppc mutation on E. coli metabolism.[7]

Table 2: Effect of Phenol Stress on Central Carbon Metabolism Fluxes in E. coli. This table demonstrates how environmental stress can significantly alter metabolic pathways.

Metabolic Flux	Control (0% Phenol) (mmol/gDCW/h)	0.1% Phenol (mmol/gDCW/h)	0.15% Phenol (mmol/gDCW/h)
Glucose Uptake	8.0	6.5	5.0
TCA Cycle (Citrate Synthase)	3.8	2.85	2.2
Acetate Production	1.2	1.56	1.8

Data adapted from a study investigating the metabolic response of E. coli to phenol stress.[5]

Table 3: Comparison of Anaerobic Growth and Metabolic Fluxes in Different E. coli Strains. This table highlights the inherent metabolic differences between commonly used laboratory strains of E. coli.

Parameter/Flux	E. coli K-12 MG1655	E. coli C	E. coli W
Growth Rate (h⁻¹)	0.35 ± 0.02	0.22 ± 0.01	0.62 ± 0.01
Glucose Uptake Rate	100 (relative)	85 (relative)	120 (relative)
Glycolysis Flux	~70%	~65%	~75%
Oxidative Pentose Phosphate Pathway Flux	~30%	~35%	~25%
Entner-Doudoroff Pathway	Inactive	Active	Active
Succinate Production	Minor	Major	Minor

Data adapted from a comparative fluxomics study of different E. coli strains under anaerobic conditions.[8]

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide.

Protocol 1: ¹³C-Metabolic Flux Analysis (¹³C-MFA) in E. coli

1. Cell Cultivation and Labeling:

• Prepare a minimal medium (e.g., M9) with a known concentration of glucose as the sole carbon source.

• For the labeling experiment, use a specific mixture of naturally abundant glucose and a ¹³C-labeled glucose tracer. A common mixture is 80% [1-¹³C]glucose and 20% [U-¹³C]glucose, which provides high ¹³C abundance in various metabolites.[1]

• Inoculate the medium with the E. coli strain of interest and grow the culture in a bioreactor under controlled conditions (e.g., temperature, pH, aeration) to ensure a metabolic steady state.

• Monitor cell growth by measuring the optical density at 600 nm (OD₆₀₀).

2. Quenching and Metabolite Extraction:

• Rapidly quench metabolic activity to preserve the in vivo metabolite concentrations. A common method is to quickly transfer a known volume of the cell culture into a quenching solution of cold methanol (-20°C to -80°C).

• Separate the cell biomass from the medium by centrifugation at a low temperature.

• Extract the intracellular metabolites by resuspending the cell pellet in a cold extraction solvent (e.g., a mixture of methanol, acetonitrile, and water).

• Lyse the cells using methods such as sonication or bead beating.

• Centrifuge the lysate to remove cell debris and collect the supernatant containing the metabolites.

3. Sample Analysis by GC-MS:

• Derivatize the amino acids in the protein hydrolysate to make them volatile for gas chromatography (GC) analysis. A common derivatizing agent is N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (TBDMS).[9]

• Analyze the derivatized samples using a gas chromatograph coupled to a mass spectrometer (GC-MS). The GC separates the individual amino acids, and the MS detects the mass-to-charge ratio of the fragments, revealing the mass isotopomer distributions.

4. Data Analysis and Flux Calculation:

• Correct the raw MS data for the natural abundance of isotopes.

• Use specialized software (e.g., INCA, 13CFLUX2) to perform the flux analysis.[10] This involves:

  • Constructing a metabolic model of the organism's central carbon metabolism.

  • Using an iterative algorithm to find the set of metabolic fluxes that best fit the experimentally measured mass isotopomer distributions.

  • Performing a statistical analysis to assess the goodness-of-fit and determine the confidence intervals of the estimated fluxes.

Protocol 2: DNA-Based Stable Isotope Probing (DNA-SIP)

1. Incubation with ¹³C-Labeled Substrate:

• Incubate the environmental sample (e.g., soil, water, gut contents) with a ¹³C-labeled substrate, such as [U-¹³C]glucose.

• The incubation conditions (e.g., temperature, duration, substrate concentration) should be optimized to mimic the natural environment and allow for sufficient incorporation of the isotope into the microbial biomass.

2. DNA Extraction:

• Extract the total DNA from the incubated sample using a standard DNA extraction kit or protocol. Ensure high-quality DNA is obtained for the subsequent steps.

3. Isopycnic Centrifugation:

• Mix the extracted DNA with a cesium chloride (CsCl) gradient buffer to achieve a specific density.

• Subject the DNA-CsCl mixture to ultracentrifugation at high speed for an extended period (e.g., 44 hours). This separates the DNA molecules based on their buoyant density. The ¹³C-labeled ("heavy") DNA will form a band at a higher density than the ¹²C-unlabeled ("light") DNA.

4. Gradient Fractionation and DNA Recovery:

• Carefully fractionate the density gradient by collecting small, sequential volumes from the centrifuge tube.

• Measure the refractive index of each fraction to determine its density.

• Precipitate the DNA from each fraction using ethanol or isopropanol.

• Wash and resuspend the DNA in a suitable buffer.

5. Analysis of Labeled DNA:

• Quantify the amount of DNA in each fraction.

• Identify the fractions containing the "heavy" DNA by comparing the DNA distribution between the labeled and unlabeled control samples.

• Analyze the DNA from the "heavy" fractions using molecular techniques such as:

  • 16S rRNA gene sequencing: To identify the active microbial taxa.

  • Metagenomics: To reconstruct the genomes of the active organisms and infer their metabolic potential.

Mandatory Visualizations

The following diagrams, created using the Graphviz DOT language, illustrate key concepts and workflows described in this guide.

Caption: Workflow for ¹³C-Metabolic Flux Analysis.

References

• 1. 13C-Metabolic Flux Analysis: An Accurate Approach to Demystify Microbial Metabolism for Biochemical Production - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 13C-labeled glucose for 13C-MFA - Creative Proteomics MFA [creative-proteomics.com]
• 3. Bridging the Gap between Fluxomics and Industrial Biotechnology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 13C-metabolic flux analysis for batch culture of Escherichia coli and its Pyk and Pgi gene knockout mutants based on mass isotopomer distribution of intracellular metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | 13C-Metabolic Flux Analysis Reveals Effect of Phenol on Central Carbon Metabolism in Escherichia coli [frontiersin.org]
• 6. 13C-Labelled Glucose Reveals Shifts in Fermentation Pathway During Cathodic Electro-Fermentation with Mixed Microbial Culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. biorxiv.org [biorxiv.org]
• 9. Frontiers | Bacterial Metabolism During Biofilm Growth Investigated by 13C Tracing [frontiersin.org]
• 10. vanderbilt.edu [vanderbilt.edu]

An In-depth Technical Guide to L-xylose Metabolic Pathways in Bacteria

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core metabolic pathways for L-xylose utilization in bacteria. It is designed to serve as a detailed resource for researchers, scientists, and professionals involved in drug development who are interested in understanding and manipulating these biochemical routes. This document summarizes key quantitative data, provides detailed experimental protocols for pathway analysis, and includes visualizations of the metabolic and experimental workflows.

Core L-xylose Metabolic Pathways in Bacteria

Bacteria have evolved several distinct pathways to catabolize L-xylose, a pentose sugar found in plant hemicellulose. Understanding these pathways is crucial for various applications, including biofuel production, metabolic engineering, and the development of novel antimicrobial agents. The three primary pathways for L-xylose metabolism in bacteria are the Isomerase Pathway, the Oxido-reductase Pathway, and the Oxidative Pathway, which is further divided into the Weimberg and Dahms pathways.[1][2][3]

Isomerase Pathway

The most common L-xylose metabolic route in prokaryotes is the isomerase pathway.[1][2] This pathway involves the direct conversion of L-xylose to L-xylulose, which is then phosphorylated and channeled into the pentose phosphate pathway (PPP).

The key enzymatic steps are:

• L-xylose isomerase (XI) : Directly isomerizes L-xylose to L-xylulose.[2]

• L-xylulokinase (XK) : Phosphorylates L-xylulose to L-xylulose-5-phosphate.

• Pentose Phosphate Pathway (PPP) : L-xylulose-5-phosphate enters the central carbon metabolism via the PPP.

Oxido-reductase Pathway

While more prevalent in eukaryotes, the oxido-reductase pathway is also found in some bacteria.[1] This pathway involves a reduction and subsequent oxidation of L-xylose to form L-xylulose.

The key enzymatic steps are:

• L-xylose reductase (XR) : Reduces L-xylose to xylitol, typically using NADH or NADPH as a cofactor.[2]

• Xylitol dehydrogenase (XDH) : Oxidizes xylitol to L-xylulose, usually with NAD+ as a cofactor.[2]

• L-xylulokinase (XK) : Phosphorylates L-xylulose to L-xylulose-5-phosphate, which then enters the PPP.

Oxidative Pathway (Non-phosphorylative)

The oxidative pathway provides an alternative route for L-xylose degradation that does not involve phosphorylation of the sugar intermediate. This pathway has two distinct branches: the Weimberg pathway and the Dahms pathway.[3]

The Weimberg pathway converts L-xylose to α-ketoglutarate, an intermediate of the tricarboxylic acid (TCA) cycle.[2]

The key enzymatic steps are:

• L-xylose dehydrogenase : Oxidizes L-xylose to L-xylono-γ-lactone.

• L-xylonolactonase : Hydrolyzes L-xylono-γ-lactone to L-xylonate.

• L-xylonate dehydratase : Dehydrates L-xylonate to 2-keto-3-deoxy-L-xylonate.

• 2-keto-3-deoxy-L-xylonate dehydratase : Further dehydrates the intermediate to α-ketoglutarate semialdehyde.

• α-ketoglutarate semialdehyde dehydrogenase : Oxidizes α-ketoglutarate semialdehyde to α-ketoglutarate.

The Dahms pathway shares the initial steps with the Weimberg pathway but diverges to produce pyruvate and glycolaldehyde.[3]

The key enzymatic steps are:

• L-xylose dehydrogenase : Oxidizes L-xylose to L-xylono-γ-lactone.

• L-xylonolactonase : Hydrolyzes L-xylono-γ-lactone to L-xylonate.

• L-xylonate dehydratase : Dehydrates L-xylonate to 2-keto-3-deoxy-L-xylonate.

• 2-keto-3-deoxy-L-xylonate aldolase : Cleaves 2-keto-3-deoxy-L-xylonate into pyruvate and glycolaldehyde.

Quantitative Data on Key Enzymes

The efficiency of each metabolic pathway is determined by the kinetic properties of its constituent enzymes. Below are tables summarizing the kinetic parameters for key enzymes in L-xylose metabolism from various bacterial sources.

Table 1: Kinetic Parameters of Bacterial L-xylose Isomerase (XI)

Bacterial Source	Substrate	Km (mM)	Vmax (U/mg)	Optimal pH	Optimal Temp (°C)	Metal Ion Activator(s)	Reference
Thermobifida fusca MBL 10003	D-glucose	-	-	7.0	98	Co2+, Mn2+, Mg2+	[4]
Lactobacillus reuteri	D-xylose	1-500	-	5.0	65	Co2+, Mn2+	[5]
Arthrobacter sp.	D-xylose	0.3	-	-	-	-	[6]
Lactobacillus brevis	D-xylose	2.7	-	-	-	-	[6]
Streptomyces sp.	D-xylose	16-300	5-70	>7.0	60-95	-	[6]
Various Species	D-xylose	1-4	7-12	-	30-40	-	[6]

Table 2: Kinetic Parameters of Bacterial L-xylose Dehydrogenase (XDH)

Bacterial Source	Substrate	Km (mM)	Vmax (µmol/min/mg)	Optimal pH	Optimal Temp (°C)	Cofactor	Reference
Pseudomonas borealis DL7	D-xylose	-	-	8.0	30	NAD+	[7]
Caulobacter crescentus	D-xylose	-	31.7 nmol/min/mg	8.0	-	NAD+	[8]

Table 3: Kinetic Parameters of Bacterial L-xylulokinase (XK)

Source	Substrate	Km (µM)	kcat (s-1)	Optimal pH	Optimal Temp (°C)	Reference
Human (for comparison)	D-xylulose	24 ± 3	35 ± 5	-	25	[9]
Saccharomyces cerevisiae (recombinant)	D-xylulose	310 ± 10	640 nkat/mg	-	-	[10]

Experimental Protocols

This section provides detailed methodologies for key experiments used to investigate L-xylose metabolic pathways in bacteria.

Metabolite Extraction from Bacterial Cultures

This protocol is essential for preparing samples for subsequent analysis of intracellular metabolites, such as those involved in metabolic flux analysis.

Materials:

• Bacterial culture

• Quenching solution: 60% cold methanol (-48°C)[11]

• Extraction solvent: Methanol:Dichloromethane:Ethyl acetate (10:2:3), pre-cooled to -80°C[12]

• Dry ice or freezer (-80°C)

• Ice bath

• Sonicator

• Centrifuge (refrigerated)

• Vortex mixer

• Rotary evaporator

• Reconstitution solvent: Water:Methanol:Acetonitrile (2:1:1)[12]

Procedure:

• Quenching: Rapidly add the bacterial culture to the cold quenching solution to arrest metabolic activity.[11]

• Harvesting: Centrifuge the quenched culture at a low temperature to pellet the cells.[11]

• Extraction: a. Resuspend the cell pellet in the pre-cooled extraction solvent (e.g., 2 mL sample to 10 mL solvent).[12] b. Vortex vigorously for 1-2 minutes.[12] c. Freeze the sample on dry ice or in a -80°C freezer for 30 minutes.[12] d. Thaw the sample in an ice bath.[12] e. Sonicate for 5 minutes at 20-30 kHz, ensuring the temperature does not exceed 20°C.[12] f. Centrifuge at 10,000 x g for 10 minutes at 4°C.[12]

• Sample Preparation for Analysis: a. Transfer the supernatant to a new tube. b. Evaporate the solvent using a rotary evaporator at 30°C.[12] c. Reconstitute the dried extract in the reconstitution solvent.[12] d. Centrifuge at 10,000 x g for 5 minutes to remove any precipitate.[12] e. The supernatant is now ready for analysis (e.g., by LC-MS/MS).

13C-Metabolic Flux Analysis (13C-MFA)

13C-MFA is a powerful technique to quantify the in vivo fluxes through metabolic pathways.

Materials:

• Bacterial strain of interest

• Defined growth medium

• 13C-labeled substrate (e.g., [1-13C] L-xylose)

• Bioreactor or shake flasks for culturing

• Gas chromatography-mass spectrometry (GC-MS) or Liquid chromatography-mass spectrometry (LC-MS) for analyzing isotopic labeling patterns in proteinogenic amino acids or other metabolites.

Procedure Overview:

• Experimental Design: a. Define the metabolic network model of the bacterium.[13] b. Select an appropriate 13C-labeled tracer to maximize the information obtained. For example, a mixture of [1-13C] and [U-13C] glucose is often used for glucose metabolism studies.[13]

• Tracer Experiment: a. Culture the bacteria in a defined medium with the 13C-labeled substrate until a metabolic and isotopic steady state is reached.[13] b. Harvest the cells during the exponential growth phase.

• Sample Preparation and Isotopic Labeling Measurement: a. Hydrolyze the protein from the cell biomass to obtain proteinogenic amino acids. b. Derivatize the amino acids for GC-MS analysis. c. Analyze the mass isotopomer distributions of the derivatized amino acids using GC-MS.[14]

• Flux Estimation: a. Use a computational software (e.g., WUflux, Metran) to fit the measured mass isotopomer distributions to the metabolic model.[15][16] b. The software estimates the intracellular metabolic fluxes that best explain the experimental data.

• Statistical Analysis: a. Perform a goodness-of-fit analysis to validate the flux map. b. Calculate confidence intervals for the estimated fluxes.[15]

L-xylose Isomerase (XI) Activity Assay

This spectrophotometric assay measures the activity of L-xylose isomerase by coupling the production of L-xylulose to the oxidation of NADH.

Materials:

• Cell-free extract containing L-xylose isomerase

• Tris-HCl buffer (e.g., 100 mM, pH 7.5)

• MgCl2 (e.g., 10 mM)

• NADH (e.g., 0.15 mM)

• Sorbitol dehydrogenase (e.g., 2 U)

• L-xylose solution (substrate)

• Spectrophotometer

Procedure:

• Prepare a reaction mixture containing Tris-HCl buffer, MgCl2, NADH, and sorbitol dehydrogenase in a cuvette.

• Add the cell-free extract to the reaction mixture.

• Initiate the reaction by adding the L-xylose solution.

• Immediately monitor the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADH.

• The rate of absorbance decrease is proportional to the L-xylose isomerase activity.

L-xylose Dehydrogenase (XDH) Activity Assay

This assay measures the activity of L-xylose dehydrogenase by monitoring the reduction of NAD+ to NADH.

Materials:

• Cell-free extract containing L-xylose dehydrogenase

• Phosphate buffer (e.g., 50 mM, pH 8.0)[8]

• NAD+ (e.g., 4 mM)[8]

• L-xylose solution (substrate, e.g., 5 mM)[8]

• Spectrophotometer

Procedure:

• Prepare a reaction mixture in a quartz cuvette containing phosphate buffer and NAD+.[8]

• Add the cell-free extract to the mixture.

• Initiate the reaction by adding the L-xylose solution.[8]

• Monitor the increase in absorbance at 340 nm, which is indicative of NADH production.[8]

• The rate of absorbance increase is proportional to the L-xylose dehydrogenase activity. A control reaction without L-xylose should be run to measure any background NAD+ reduction.[8]

Weimberg Pathway Enzyme Activity Assay

This protocol describes a coupled assay to measure the combined activity of the lower part of the Weimberg pathway.

Materials:

• Cell-free extract

• Tris-HCl buffer (e.g., 100 mM, pH 8.0)[17]

• MgCl2 (e.g., 2 mM)[17]

• NAD+ (e.g., 2 mM)[17]

• L-xylonate solution (substrate, e.g., 80 mM)[17]

• Spectrophotometer

Procedure:

• Prepare a reaction mixture containing Tris-HCl buffer, MgCl2, and NAD+.[17]

• Add the cell-free extract.

• Start the reaction by adding L-xylonate.[17]

• Monitor the formation of NADH by measuring the increase in absorbance at 340 nm.[17] This reflects the combined activity of L-xylonate dehydratase, 2-keto-3-deoxy-L-xylonate dehydratase, and α-ketoglutarate semialdehyde dehydrogenase.

Visualizations

The following diagrams illustrate the L-xylose metabolic pathways and experimental workflows.

Caption: The L-xylose Isomerase Pathway.

Caption: The L-xylose Oxido-Reductase Pathway.

Caption: The Oxidative Pathways: Weimberg and Dahms.

Caption: Experimental Workflow for 13C-Metabolic Flux Analysis.

References

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. Xylose metabolism - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Construction of xylose dehydrogenase displayed on the surface of bacteria using ice nucleation protein for sensitive D-xylose detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. Structure and Function of Human Xylulokinase, an Enzyme with Important Roles in Carbohydrate Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Bacterial Metabolomics: Sample Preparation Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 57357.org [57357.org]
• 13. 13C-Metabolic Flux Analysis: An Accurate Approach to Demystify Microbial Metabolism for Biochemical Production - PMC [pmc.ncbi.nlm.nih.gov]
• 14. m.youtube.com [m.youtube.com]
• 15. High-resolution 13C metabolic flux analysis | Springer Nature Experiments [experiments.springernature.com]
• 16. osti.gov [osti.gov]
• 17. Exploring d-xylose oxidation in Saccharomyces cerevisiae through the Weimberg pathway - PMC [pmc.ncbi.nlm.nih.gov]

The Role of the Pentose Phosphate Pathway in Carbon Metabolism: A Technical Guide

Abstract: The Pentose Phosphate Pathway (PPP) is a crucial branch of central carbon metabolism that operates in parallel to glycolysis. Far from being a minor shunt, the PPP is a critical hub for cellular biosynthesis and redox homeostasis. Its primary functions are the production of nicotinamide adenine dinucleotide phosphate (NADPH), the principal intracellular reductant, and pentose sugars, including the essential precursor for nucleotide synthesis, ribose-5-phosphate. This technical guide provides an in-depth exploration of the PPP's architecture, its intricate regulatory mechanisms, and its dynamic role in cellular physiology. We present quantitative data on metabolic flux, detail key experimental protocols for pathway analysis, and discuss the PPP's significance as a therapeutic target, particularly in oncology and other metabolic diseases. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this vital metabolic pathway.

Introduction to the Pentose Phosphate Pathway

The Pentose Phosphate Pathway (also known as the phosphogluconate pathway or hexose monophosphate shunt) is a cytosolic metabolic route that catabolizes glucose-6-phosphate (G6P), an intermediate shared with glycolysis.[1][2] Unlike glycolysis, the primary role of the PPP is not catabolic to generate ATP, but rather anabolic.[3] It fulfills two main purposes: the generation of reducing equivalents in the form of NADPH for biosynthetic reactions and antioxidant defense, and the production of ribose-5-phosphate (R5P), a critical precursor for the synthesis of nucleotides and nucleic acids.[3][4]

The pathway is composed of two distinct phases:

• The Oxidative Phase: An irreversible series of reactions that converts G6P into ribulose-5-phosphate, producing two molecules of NADPH and releasing one molecule of CO2.[2][5]

• The Non-Oxidative Phase: A series of reversible sugar-phosphate interconversions that transform ribulose-5-phosphate into R5P and other glycolytic intermediates, such as fructose-6-phosphate and glyceraldehyde-3-phosphate.[6]

The PPP's activity is particularly high in tissues with significant biosynthetic requirements, such as the liver, adipose tissue, lactating mammary glands, and adrenal cortex, as well as in cells exposed to high levels of oxidative stress, like erythrocytes.[3] Its flexible and reversible nature allows it to adapt to the cell's specific metabolic needs, balancing the demand for NADPH, R5P, and ATP.[7]

References

• 1. biorxiv.org [biorxiv.org]
• 2. Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantitative modeling of pentose phosphate pathway response to oxidative stress reveals a cooperative regulatory strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. par.nsf.gov [par.nsf.gov]
• 5. The Emerging Roles of the Metabolic Regulator G6PD in Human Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. The pentose phosphate pathway and cancer - PMC [pmc.ncbi.nlm.nih.gov]

L-Xylose-5-13C: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth overview of L-xylose-5-13C, a stable isotope-labeled sugar crucial for metabolic research. Tailored for researchers, scientists, and professionals in drug development, this document details the compound's properties, its application in metabolic flux analysis, and relevant experimental protocols.

Core Compound Identification

L-xylose-5-13C is a labeled analogue of L-xylose, where the carbon atom at the 5th position is the isotope carbon-13. This isotopic labeling allows for the tracing of L-xylose through various metabolic pathways without the use of radioactive materials.

Property	Value	Source
CAS Number	478506-64-8	[1]
Molecular Formula	C₄[¹³C]H₁₀O₅	[2]
Molecular Weight	151.12 g/mol	[1]
IUPAC Name	(3S,4R,5S)-(6-13C)oxane-2,3,4,5-tetrol	[1]
Synonyms	L-[5-13C]xylose, L-[5-13C]xylo-pentose	[2]
Physical Form	White crystalline solid (for unlabeled L-xylose)	[3]
Melting Point	144-145 °C (for unlabeled L-xylose)	[3]
Solubility	Soluble in water (for unlabeled L-xylose)	[4]

Application in ¹³C Metabolic Flux Analysis

L-xylose-5-13C is a powerful tool in ¹³C Metabolic Flux Analysis (¹³C-MFA), a technique used to quantify the rates of metabolic reactions within a cell. By supplying L-xylose-5-13C as a carbon source to microorganisms, researchers can track the incorporation of the ¹³C label into various metabolites. The distribution of the isotope in these downstream products provides detailed information about the active metabolic pathways and their respective fluxes.

One key application is in the study of microbial metabolism, particularly in organisms engineered to utilize xylose, which is a major component of lignocellulosic biomass. For example, in Escherichia coli, L-xylose-5-13C can be used to elucidate the flow of carbon through central metabolic pathways under different conditions.[5]

Experimental Protocol: ¹³C Metabolic Flux Analysis in E. coli

The following is a generalized protocol for a ¹³C-MFA experiment using L-xylose-5-13C in E. coli, based on established methodologies.[5][6]

1. Pre-culture Preparation:

• Inoculate a single colony of the desired E. coli strain into a minimal medium containing a non-labeled carbon source.

• Grow the culture overnight at a controlled temperature and shaking speed to reach the exponential growth phase.

2. ¹³C Labeling Experiment:

• Prepare a minimal medium where the primary carbon source is replaced with L-xylose-5-13C.

• Inoculate this medium with cells from the pre-culture to a specified optical density.

• Grow the culture under controlled conditions, monitoring cell growth.

3. Metabolite Extraction and Analysis:

• Harvest the cells during the exponential growth phase.

• Quench metabolic activity rapidly.

• Extract intracellular metabolites and hydrolyze cell biomass to obtain proteinogenic amino acids.

• Analyze the isotopic labeling patterns of the metabolites and amino acids using techniques such as gas chromatography-mass spectrometry (GC-MS).

4. Data Analysis and Flux Calculation:

• Use specialized software to analyze the mass isotopomer distributions.

• Calculate the intracellular metabolic fluxes by fitting the experimental labeling data to a metabolic network model.

Metabolic Pathway of L-Xylose

L-xylose, once transported into the cell, is typically isomerized to L-xylulose. This is then phosphorylated to L-xylulose-5-phosphate, which enters the pentose phosphate pathway, a central route of carbon metabolism. The diagram below illustrates the entry of L-xylose into this pathway.

L-Xylose Metabolism Entry Point

References

• 1. L-[5-13C]xylose | C5H10O5 | CID 118855900 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. L-Xylose-5-13C | CAS#:478506-64-8 | Chemsrc [chemsrc.com]
• 3. L-Xylose - preparation and application - Georganics [georganics.sk]
• 4. CAS 609-06-3: L-Xylose | CymitQuimica [cymitquimica.com]
• 5. Comprehensive analysis of glucose and xylose metabolism in Escherichia coli under aerobic and anaerobic conditions by 13C metabolic flux analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. High-resolution 13C metabolic flux analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to L-xylose-5-13C for Researchers and Drug Development Professionals

An In-depth Resource on the Commercial Availability, Applications, and Methodologies Involving L-xylose-5-13C

This technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals interested in utilizing L-xylose-5-13C. This isotopically labeled sugar is a powerful tool for metabolic research, particularly in the field of ¹³C-Metabolic Flux Analysis (¹³C-MFA). This document provides a detailed overview of commercial suppliers, experimental protocols for ¹³C-MFA, and visualizations of relevant metabolic pathways and experimental workflows.

Commercial Suppliers of L-xylose-5-13C

Obtaining high-quality L-xylose-5-¹³C is the first critical step for any research application. Several chemical suppliers specialize in isotopically labeled compounds. The following table summarizes the available information from prominent commercial vendors. For specific details on pricing, isotopic purity, and availability, it is recommended to request a quote directly from the suppliers.

Supplier	CAS Number	Molecular Formula	Molecular Weight	Known Specifications
BOC Sciences [1][2]	478506-64-8[1]	¹³CC₄H₁₀O₅	151.12	Labeled analogue of L-xylose.[2]
Alfa Chemistry [1]	478506-64-8[1]	¹³CC₄H₁₀O₅	151.12	Further details require inquiry.[1]
MedChemExpress [3]	478506-64-8[3]	C₅H₁₀O₅	151.12300	¹³C labeled L-Xylose.[3][4]
ChemicalRegister [1]	478506-64-8[1]	Not specified	Not specified	Lists multiple suppliers.[1]

Application in ¹³C-Metabolic Flux Analysis (¹³C-MFA)

L-xylose-5-¹³C is primarily used as a tracer in ¹³C-Metabolic Flux Analysis (¹³C-MFA) to quantify the rates (fluxes) of metabolic reactions in living cells. By introducing L-xylose-5-¹³C as a carbon source, researchers can track the incorporation of the ¹³C label into various downstream metabolites. The pattern of ¹³C distribution provides detailed insights into the activity of metabolic pathways, particularly the Pentose Phosphate Pathway (PPP).

Key Metabolic Pathways of L-Xylose

L-xylose, a five-carbon sugar, is metabolized through several pathways, which can vary between organisms. In many microorganisms, L-xylose is first converted to L-xylulose, which is then phosphorylated to enter the pentose phosphate pathway. The diagram below illustrates a common pathway for L-xylose metabolism leading into the central carbon metabolism.

Caption: Metabolic pathway of L-xylose-5-¹³C into the Pentose Phosphate Pathway.

Experimental Protocol for ¹³C-Metabolic Flux Analysis using L-xylose-5-¹³C

The following is a generalized protocol for conducting a ¹³C-MFA experiment with L-xylose-5-¹³C in a microbial culture. This protocol should be adapted based on the specific organism and experimental goals.

Experimental Design and Culture Preparation

• Strain and Medium Selection: Choose the appropriate microbial strain and a defined minimal medium where L-xylose is the sole carbon source.

• Tracer Selection: Utilize L-xylose-5-¹³C as the labeled substrate. The concentration will depend on the organism's growth kinetics.

• Culture Conditions: Grow the microbial culture in a bioreactor with controlled temperature, pH, and aeration to achieve a steady metabolic state.

Isotope Labeling Experiment

• Inoculation: Inoculate the defined medium containing L-xylose-5-¹³C with a pre-culture of the microorganism.

• Steady-State Growth: Monitor cell growth (e.g., by measuring optical density) until the culture reaches a metabolic and isotopic steady state. This ensures that the ¹³C label is fully incorporated into the cellular metabolites.

• Sample Collection: Rapidly harvest the cells. Quenching with cold methanol is a common method to halt metabolic activity instantly.

Metabolite Extraction and Derivatization

• Extraction: Extract intracellular metabolites from the cell pellets using a suitable solvent system (e.g., a mixture of chloroform, methanol, and water).

• Hydrolysis: For analysis of proteinogenic amino acids, hydrolyze the protein fraction of the biomass using strong acid (e.g., 6M HCl).

• Derivatization: Derivatize the extracted metabolites and amino acids to make them volatile for Gas Chromatography-Mass Spectrometry (GC-MS) analysis. Silylation is a common derivatization technique.

Analytical Measurement

• GC-MS Analysis: Analyze the derivatized samples using GC-MS to separate the metabolites and determine their mass isotopomer distributions. The mass spectra will reveal the extent of ¹³C incorporation into each metabolite fragment.

Data Analysis and Flux Calculation

• Mass Isotopomer Distribution (MID) Determination: Process the raw GC-MS data to correct for the natural abundance of isotopes and determine the MIDs for each metabolite.

• Metabolic Model Construction: Develop a stoichiometric model of the organism's central carbon metabolism.

• Flux Estimation: Use specialized software (e.g., INCA, Metran, OpenFLUX) to estimate the metabolic fluxes by fitting the measured MIDs to the metabolic model.

The following diagram outlines the general workflow for a ¹³C-MFA experiment.

Caption: General workflow for a ¹³C-Metabolic Flux Analysis experiment.

Conclusion

L-xylose-5-¹³C is an invaluable tool for researchers seeking to unravel the complexities of cellular metabolism. Its application in ¹³C-MFA provides a quantitative understanding of metabolic pathway activities, which is crucial for applications ranging from metabolic engineering to drug development. This guide provides a foundational understanding of the commercial landscape, key metabolic pathways, and a generalized experimental protocol to aid in the successful implementation of L-xylose-5-¹³C in your research.

References

• 1. Xylose metabolism - Wikipedia [en.wikipedia.org]
• 2. Frontiers | 13C metabolic flux analysis: Classification and characterization from the perspective of mathematical modeling and application in physiological research of neural cell [frontiersin.org]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. science.egasmoniz.com.pt [science.egasmoniz.com.pt]

An In-depth Technical Guide to the Safety and Handling of Carbon-13 Labeled Compounds

Introduction

Carbon-13 (¹³C) is a stable, non-radioactive, naturally occurring isotope of carbon.[1][2] Constituting approximately 1.1% of all natural carbon on Earth, it is a fundamental component of biological systems.[1][2][3][4] In scientific research and drug development, compounds are often "labeled" by replacing one or more of their native carbon-12 atoms with carbon-13 atoms. These ¹³C-labeled compounds are chemically and biologically identical to their unlabeled counterparts but can be distinguished using analytical techniques like mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[][] This property makes them invaluable as tracers for studying metabolic pathways, pharmacokinetics, and molecular structures without the risks associated with radioactive isotopes.[3][][7]

This guide provides comprehensive information on the safety profile, handling procedures, and experimental applications of carbon-13 labeled compounds for researchers, scientists, and drug development professionals.

Safety Profile and Physical Properties

The foremost safety characteristic of carbon-13 and its labeled compounds is that they are non-radioactive .[1][3][] Unlike its radioisotope counterpart, carbon-14 (¹⁴C), ¹³C does not undergo radioactive decay and therefore poses no radiological hazard.[][8] This stability is a significant advantage, allowing for safe use in a wide range of studies, including those involving human subjects, without risk of radiation exposure.[1][7][9]

Toxicological assessments classify carbon-13 as non-toxic and not carcinogenic.[10] Any potential hazard associated with a ¹³C-labeled compound is determined by the toxicological properties of the molecule itself, not the presence of the ¹³C isotope. Health and safety data for labeled compounds are generally assumed to be identical to the corresponding unlabeled compound.[11]

Quantitative Data Summary

The following table summarizes the key physical and safety properties of the carbon-13 isotope.

Property	Value/Information	Source(s)
Isotope Symbol	¹³C	[1][2]
Radioactivity	Non-radioactive (Stable Isotope)	[1][]
Natural Abundance	~1.1% of all terrestrial carbon	[1][2][3][4]
Nuclear Spin (I)	1/2	[1]
Acute Toxicity	Not classified as toxic	[10]
Carcinogenicity	Not classified as a carcinogen	[10]
Occupational Exposure Limits	None established
Primary Analytical Detection	Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS)	[1][3][]

General Handling, Storage, and Disposal

While the ¹³C isotope is inert, the compounds into which it is incorporated may be flammable, corrosive, toxic, or reactive. Therefore, all handling, storage, and disposal procedures must be based on the chemical properties of the specific labeled compound, following standard laboratory safety practices.

Handling and Personal Protective Equipment (PPE)

Standard laboratory procedures should be followed to minimize exposure, regardless of isotopic labeling.

Procedure	Guideline	Source(s)
Engineering Controls	Work in a well-ventilated area. For volatile, toxic, or powdered compounds, use a certified chemical fume hood.	[11][12]
Eye Protection	Wear safety glasses with side shields or chemical splash goggles.	[11][12]
Skin Protection	Wear a lab coat and chemically resistant gloves appropriate for the compound being handled. Inspect gloves before use.	[11][12]
Respiratory Protection	Not typically required for non-volatile compounds under normal use. If aerosols or dusts are generated, use an appropriate NIOSH-approved respirator.
Hygiene	Practice good industrial hygiene. Wash hands thoroughly after handling and before breaks. Do not eat, drink, or smoke in the laboratory.	[10][11][12]

Storage

Proper storage is crucial to maintain the integrity of the labeled compound.

• General Storage: Store containers in a cool, dry, and well-ventilated area.[10]

• Container Integrity: Keep containers tightly closed to prevent contamination or degradation.[10]

• Incompatibilities: Store away from incompatible materials, such as strong oxidizing agents (for carbon-based compounds).

Accidental Release and Spill Cleanup

In case of a spill, the response should be dictated by the chemical's hazards.

• Evacuate and Ventilate: Ensure the area is well-ventilated.

• Control Ignition Sources: Remove any potential sources of ignition if the compound is flammable.[10]

• Contain Spill: For solid spills, sweep up the material carefully, avoiding dust formation.[11] For liquid spills, absorb with an inert, non-combustible material.

• Collect Waste: Place the spilled material and cleanup supplies into a suitable, labeled container for disposal.[11]

• Decontaminate: Clean the spill area as appropriate for the chemical involved.

Disposal

Disposal of ¹³C-labeled compounds does not require special handling for radioactivity.[13][]

• Non-Hazardous Compounds: May be disposed of as standard chemical waste.

• Hazardous Compounds: The waste is considered hazardous due to the compound's properties (e.g., toxicity, flammability). It must be disposed of in accordance with local, state, and federal environmental regulations for hazardous chemical waste.[11][13]

• Labeling: Ensure waste containers are clearly labeled with the chemical name and associated hazards.[] Do not mix with radioactive waste streams.[13]

Experimental Protocols and Visualizations

¹³C-labeled compounds are central to numerous experimental workflows in research and drug development. Below are detailed methodologies for key applications.

Application: The ¹³C-Urea Breath Test (UBT) for Helicobacter pylori Detection

The ¹³C-UBT is a non-invasive diagnostic tool used to detect active H. pylori infections.[15][16] The test relies on the ability of the H. pylori enzyme, urease, to break down ingested ¹³C-labeled urea into ammonia and ¹³CO₂.[15][16] The labeled ¹³CO₂ is absorbed into the bloodstream, transported to the lungs, and exhaled, where its concentration can be measured.

• Patient Preparation: The patient must fast for at least 1-2 hours before the test.[15][17] Certain medications, such as antibiotics and proton pump inhibitors, must be discontinued for several weeks prior to the test as they can interfere with the results.[15][17]

• Baseline Breath Sample: A baseline breath sample is collected by having the patient exhale into a collection bag or tube.[16][18] This measures the natural abundance of ¹³CO₂ in their breath.

• Substrate Ingestion: The patient ingests a solution containing a specified amount of ¹³C-labeled urea, often mixed with citric acid to optimize conditions in the stomach.[16][17]

• Incubation Period: The patient waits for a designated period, typically 15-30 minutes, to allow for the metabolism of the ¹³C-urea by H. pylori, if present.

• Post-Dose Breath Sample: A second breath sample is collected in the same manner as the baseline sample.[16]

• Analysis: Both the baseline and post-dose breath samples are analyzed using an isotope ratio mass spectrometer or an infrared spectrophotometer to measure the ratio of ¹³CO₂ to ¹²CO₂.

• Interpretation: A significant increase in the ¹³CO₂/¹²CO₂ ratio in the post-dose sample compared to the baseline indicates the presence of urease activity and thus an active H. pylori infection.

Workflow for the ¹³C-Urea Breath Test (UBT).

Application: Drug Metabolism and Pharmacokinetics (DMPK) Studies

Stable isotope labeling with ¹³C is a cornerstone of modern DMPK research.[19] By administering a ¹³C-labeled drug candidate, researchers can trace its absorption, distribution, metabolism, and excretion (ADME) with high precision using mass spectrometry.

• Synthesis: A drug candidate is chemically synthesized with one or more ¹³C atoms at metabolically stable positions.

• Dosing: The ¹³C-labeled drug is administered to a test system (e.g., in vitro cell culture, preclinical animal model, or human clinical trial).

• Sample Collection: Biological samples (e.g., blood, plasma, urine, feces, tissue biopsies) are collected at various time points post-administration.

• Sample Preparation: Samples are processed to extract the drug and its potential metabolites. This may involve protein precipitation, liquid-liquid extraction, or solid-phase extraction.

• LC-MS Analysis: The extracts are analyzed using Liquid Chromatography-Mass Spectrometry (LC-MS). The mass spectrometer is set to detect the specific mass of the parent drug and any metabolites, which will be heavier than their unlabeled counterparts by the number of incorporated ¹³C atoms.

• Metabolite Identification: The mass difference between the parent drug and observed metabolites helps elucidate the metabolic pathways (e.g., a +16 Da shift suggests hydroxylation).

• Quantification: The concentration of the drug and its metabolites over time is determined, often using an isotope dilution method, to establish the pharmacokinetic profile.[]

Logical workflow for a DMPK study using a ¹³C-labeled compound.

Application: Carbon-13 NMR Spectroscopy

The ¹³C nucleus has a nuclear spin of 1/2, making it NMR-active.[1] ¹³C NMR spectroscopy is a powerful technique for determining the carbon skeleton of organic molecules.[20] While the ¹³C sample itself is safe, NMR laboratories contain significant potential hazards that require strict safety protocols.

The primary hazards in an NMR facility are the strong static magnetic fields and the use of cryogenic liquids (liquid nitrogen and liquid helium).

• Magnetic Field Hazards: Superconducting magnets are always on .

  • Projectile Effect: Ferromagnetic objects (e.g., steel tools, gas cylinders, chairs) can be strongly attracted to the magnet, becoming dangerous projectiles.[21] A safety perimeter (often the 5-Gauss line) must be established, beyond which such items are prohibited.

  • Medical Implants: The magnetic field can interfere with or damage electronic medical implants like pacemakers and cochlear implants. Individuals with such devices must not enter the magnet rooms.[22]

  • Data Storage: Magnetic strips on credit cards and ID cards can be erased.

• Cryogen Hazards:

  • Asphyxiation: In the event of a magnet quench (a sudden loss of superconductivity), large volumes of cryogens will rapidly boil off, displacing oxygen in the room and creating a severe asphyxiation hazard.[21] Rooms must be equipped with oxygen monitors and an emergency exhaust system. All personnel must evacuate immediately if an alarm sounds or a quench is observed.

  • Cold Burns/Frostbite: Direct contact with cryogenic liquids can cause severe tissue damage.[21] Appropriate PPE, including thermal gloves and face shields, must be worn when handling cryogens.

Logical relationship of safety zones around a high-field NMR magnet.

References

• 1. Carbon-13 - Wikipedia [en.wikipedia.org]
• 2. Carbon-13 - isotopic data and properties [chemlin.org]
• 3. moravek.com [moravek.com]
• 4. Isotopic Abundance of Carbon Atoms : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 7. Carbon-13 Dioxide in Metabolic Research and Drug Development - China Isotope Development [asiaisotopeintl.com]
• 8. openmedscience.com [openmedscience.com]
• 9. High-Purity Carbon-13 Dioxide: The Core Material for Isotope Labeling Technology - China Isotope Development [asiaisotopeintl.com]
• 10. buyisotope.com [buyisotope.com]
• 11. isotope.com [isotope.com]
• 12. quora.com [quora.com]
• 13. moravek.com [moravek.com]
• 15. 13C-UREA Breath Test - FV Hospital [fvhospital.com]
• 16. yourgicenter.com [yourgicenter.com]
• 17. 13c urea and citric acid (oral route) - Side effects & uses - Mayo Clinic [mayoclinic.org]
• 18. What are the side effects of Urea-13C? [synapse.patsnap.com]
• 19. symeres.com [symeres.com]
• 20. Carbon-13 nuclear magnetic resonance - Wikipedia [en.wikipedia.org]
• 21. Safety in NMR Laboratory | NMR Core Facility [nmr.chem.columbia.edu]
• 22. Safety and Facility Rules | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]

Protocols & Analytical Methods

Application Notes and Protocols for 13C Metabolic Labeling with L-Xylose-5-13C

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope labeling with compounds such as L-xylose-5-13C is a powerful technique for tracing the metabolic fate of specific molecules in biological systems. L-xylose is a rare pentose sugar, and its metabolism is of interest in various fields, including inborn errors of metabolism and drug development. These application notes provide a detailed protocol for conducting 13C metabolic labeling studies in mammalian cells using L-xylose-5-13C to investigate its uptake and incorporation into cellular metabolites. The primary known metabolic step for L-xylose in mammals involves its conversion to L-xylulose and subsequent reduction to xylitol. A deficiency in the enzyme L-xylulose reductase leads to the genetic condition pentosuria, characterized by high levels of L-xylulose in the urine.[1][2][3][4] This protocol will enable researchers to trace the path of the 13C label from L-xylose and identify the metabolic pathways involved.

Principle of the Method

This protocol describes the culture of mammalian cells in a medium containing L-xylose-5-13C as a tracer. After a defined incubation period, intracellular metabolites are extracted and analyzed by mass spectrometry (MS) to determine the incorporation of the 13C label. The specific position of the label at the C5 carbon of L-xylose allows for precise tracking of this carbon atom through metabolic pathways.

Applications

• Metabolic Pathway Elucidation: Tracing the 13C label from L-xylose-5-13C can help to identify and characterize the metabolic pathways of L-xylose in different cell types.

• Enzyme Activity Studies: The protocol can be used to study the activity of enzymes involved in L-xylose metabolism, such as L-xylulose reductase.[1][5]

• Drug Development: Understanding the metabolism of xylose-containing therapeutic agents is crucial for assessing their efficacy and safety.

• Disease Research: Investigating alterations in L-xylose metabolism in disease models, such as those for pentosuria.[2][3]

Experimental Workflow

Caption: A generalized workflow for 13C metabolic labeling experiments.

Detailed Experimental Protocol

Materials and Reagents

• Mammalian cell line of interest (e.g., HEK293, HepG2)

• Complete cell culture medium (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS), dialyzed

• Penicillin-Streptomycin solution

• Phosphate-Buffered Saline (PBS), ice-cold

• Trypsin-EDTA

• 6-well cell culture plates

• L-xylose-5-13C

• Custom medium lacking D-glucose and other pentoses, or with known low concentrations

• Methanol (HPLC grade), pre-chilled to -80°C

• Water (HPLC grade)

• Microcentrifuge tubes

• Centrifugal vacuum evaporator

Protocol Steps

• Cell Seeding:

  • One day prior to the experiment, seed the mammalian cells in 6-well plates at a density that will result in approximately 80% confluency on the day of the experiment.

  • Culture the cells in their complete growth medium at 37°C in a humidified incubator with 5% CO2.

• Preparation of 13C-Labeling Medium:

  • Prepare the custom labeling medium. For tracing L-xylose metabolism, it is advisable to use a base medium that is free of D-glucose and other pentoses to minimize competition for uptake and metabolism. If glucose is required for cell viability, use a known, minimal concentration.

  • Supplement the base medium with 10% dialyzed FBS and 1% Penicillin-Streptomycin.

  • Dissolve L-xylose-5-13C in the medium to a final concentration of 5-10 mM. The optimal concentration may need to be determined empirically for each cell line.

• 13C-Labeling:

  • On the day of the experiment, aspirate the complete growth medium from the cells.

  • Gently wash the cells once with pre-warmed PBS.

  • Add 2 mL of the pre-warmed 13C-labeling medium to each well.

  • Return the plates to the incubator and incubate for the desired time points (e.g., 0, 2, 8, 24 hours). The time points should be chosen to capture both early and late-stage metabolic incorporation.

• Metabolite Extraction:

  • At each time point, remove the plate from the incubator and immediately aspirate the labeling medium.

  • Quench metabolism by washing the cells twice with 2 mL of ice-cold PBS.

  • Add 1 mL of pre-chilled 80% methanol (-80°C) to each well.

  • Place the plate on a rocker at 4°C for 15 minutes to ensure complete lysis and extraction.

  • Scrape the cells and transfer the cell lysate to a pre-chilled microcentrifuge tube.

  • Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant, which contains the intracellular metabolites, to a new microcentrifuge tube.

• Sample Preparation for MS Analysis:

  • Dry the metabolite extracts using a centrifugal vacuum evaporator.

  • Store the dried extracts at -80°C until analysis.

  • Prior to analysis, reconstitute the dried metabolites in a suitable solvent (e.g., 50% methanol) compatible with the mass spectrometry method to be used. The resuspension volume should be adjusted based on the initial cell number to normalize the samples.

Data Analysis and Presentation

The primary data output will be the mass isotopologue distributions (MIDs) of key metabolites. The M+1 peak for a metabolite containing the 13C label from L-xylose-5-13C will indicate the incorporation of the labeled carbon.

Table 1: Hypothetical Mass Isotopologue Distribution (MID) of Xylitol after Labeling with L-Xylose-5-13C

Time (hours)	M+0 (Unlabeled)	M+1 (Single Labeled)	M+2 (Double Labeled)
0	99.5%	0.5%	0.0%
2	85.2%	14.3%	0.5%
8	55.7%	43.1%	1.2%
24	20.1%	78.3%	1.6%

Table 2: Fractional Contribution of L-Xylose-5-13C to Downstream Metabolites

Metabolite	Fractional Contribution at 24 hours
L-Xylulose	85%
Xylitol	78%
Sedoheptulose-7-phosphate	5%
Fructose-6-phosphate	2%
Ribose-5-phosphate	3%

Note: The data in these tables are hypothetical and for illustrative purposes only. Actual results will vary depending on the cell line and experimental conditions.

Metabolic Pathway of L-Xylose

The known metabolic pathway of L-xylose in mammals is initiated by its conversion to L-xylulose, which is then reduced to xylitol by the enzyme L-xylulose reductase, a reaction that consumes NADPH. The further catabolism of L-xylitol in mammalian cells is not well-established. However, based on analogous pathways for other pentitols, it is plausible that xylitol could be oxidized to D-xylulose, which can then be phosphorylated to D-xylulose-5-phosphate, an intermediate of the pentose phosphate pathway (PPP). The 13C label from L-xylose-5-13C would be retained through these transformations and enter the non-oxidative branch of the PPP. In the non-oxidative PPP, the C5 carbon would be transferred to other sugar phosphates, such as fructose-6-phosphate and glyceraldehyde-3-phosphate, which can then enter glycolysis.

Caption: The metabolic pathway of L-xylose and its potential entry into the PPP.

References

• 1. L-xylulose reductase - Wikipedia [en.wikipedia.org]
• 2. Dicarbonyl/l-xylulose reductase (DCXR): The multifunctional pentosuria enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medlineplus.gov [medlineplus.gov]
• 4. DCXR gene: MedlinePlus Genetics [medlineplus.gov]
• 5. uniprot.org [uniprot.org]

Revolutionizing Metabolic Research: A Guide to GC-MS Analysis of ¹³C Labeled Amino Acids

Streamlined Sample Preparation for Accurate Isotopic Enrichment Analysis

The analysis of ¹³C labeled amino acids by Gas Chromatography-Mass Spectrometry (GC-MS) is a cornerstone of metabolic research, providing critical insights into cellular metabolism and biosynthetic pathways. Accurate and reproducible sample preparation is paramount for obtaining high-quality data. This application note provides a detailed protocol for the derivatization of ¹³C labeled amino acids, enabling researchers, scientists, and drug development professionals to achieve reliable and sensitive quantification of isotopic enrichment.

Introduction

Gas chromatography is a powerful technique for separating volatile compounds. However, amino acids, with their polar nature, are not inherently volatile and require a derivatization step to become amenable to GC analysis.[1][2][3][4] This process involves chemically modifying the amino acids to increase their volatility and thermal stability.[5] Silylation is a widely used derivatization method where active hydrogens on the amino and carboxyl groups are replaced by a silyl group.[1][2] This protocol focuses on the use of N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA) to form tert-butyldimethylsilyl (TBDMS) derivatives, which are known for their stability and resistance to moisture.[1][3][6]

Experimental Protocol

This protocol outlines the necessary steps for preparing ¹³C labeled amino acids from biological samples for GC-MS analysis.

1. Biomass Hydrolysis and Sample Preparation

This initial step is crucial for liberating individual amino acids from proteins within the biomass.

• Materials:

  • Biomass sample (e.g., cell pellet)

  • 6 N Hydrochloric Acid (HCl)

  • Eppendorf tubes (1.5 mL)

  • Centrifuge

  • Heating block

  • Evaporator (e.g., under a stream of nitrogen or air)

• Procedure:

  • Centrifuge the biomass sample to pellet the cells.

  • Remove the supernatant.

  • Add 500 µL of 6 N HCl to the cell pellet.[7]

  • Vortex vigorously for 10 seconds to ensure thorough mixing.[7]

  • Heat the sample at 110°C for 18-24 hours on a heating block to hydrolyze the proteins.[7]

  • After hydrolysis, centrifuge the sample to pellet any cell debris.[7]

  • Transfer the supernatant containing the amino acids to a new Eppendorf tube.[7]

  • Evaporate the sample to dryness under a stream of air or nitrogen at approximately 65°C.[7]

2. Derivatization Protocol

This step chemically modifies the amino acids to make them volatile for GC-MS analysis.

• Materials:

  • Dried amino acid sample

  • Pyridine

  • N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide with 1% tert-butyldimethylchlorosilane (MTBSTFA + 1% TBDMCS)

  • Heating block

  • Centrifuge

  • GC injection vials

• Procedure:

  • Dissolve the dried amino acid sample in 50 µL of pyridine.[7]

  • Add 50 µL of MTBSTFA + 1% TBDMCS to the sample.[7]

  • Incubate the mixture for 30 minutes at 60°C on a heating block.[7]

  • Centrifuge the sample to pellet any precipitate.[7]

  • Transfer the supernatant containing the derivatized amino acids to a GC injection vial.[7]

  • The sample is now ready for GC-MS analysis. If not analyzed immediately, store at 4°C.[7]

Experimental Workflow

The following diagram illustrates the key stages of the sample preparation process, from initial biomass to the final derivatized sample ready for analysis.

Caption: From Biomass to Analysis: A Step-by-Step Workflow.

Quantitative Data Summary

The following table summarizes the performance of GC-MS methods for the analysis of derivatized amino acids, providing an overview of the expected analytical sensitivity and precision.

Amino Acid	Derivatization Method	Detection Limit (mg/100g)	Quantitation Limit (mg/100g)	Reproducibility (%RSD)
Alanine	TBDMS	0.01 - 0.46	0.02 - 1.55	1.9 - 12.2
Valine	TBDMS	0.01 - 0.46	0.02 - 1.55	1.9 - 12.2
Leucine	TBDMS	0.01 - 0.46	0.02 - 1.55	1.9 - 12.2
Isoleucine	TBDMS	0.01 - 0.46	0.02 - 1.55	1.9 - 12.2
Proline	TBDMS	0.01 - 0.46	0.02 - 1.55	1.9 - 12.2
Serine	TBDMS	0.01 - 0.46	0.02 - 1.55	1.9 - 12.2
Threonine	TBDMS	0.01 - 0.46	0.02 - 1.55	1.9 - 12.2
Aspartic Acid	TBDMS	0.01 - 0.46	0.02 - 1.55	1.9 - 12.2
Glutamic Acid	TBDMS	0.01 - 0.46	0.02 - 1.55	1.9 - 12.2
Phenylalanine	TBDMS	0.01 - 0.46	0.02 - 1.55	1.9 - 12.2
Tyrosine	TBDMS	0.01 - 0.46	0.02 - 1.55	1.9 - 12.2
Lysine	TBDMS	0.01 - 0.46	0.02 - 1.55	1.9 - 12.2

Data compiled from a study on the GC-MS analysis of free amino acids as their TBDMS derivatives in animal source food. The ranges for detection and quantitation limits, as well as reproducibility, are representative for a suite of 22 free amino acids.[8]

Tracing Metabolic Fates

¹³C labeled amino acids are invaluable tracers for elucidating metabolic pathways. For instance, the incorporation of ¹³C from a labeled substrate, such as glucose, can be tracked through glycolysis and the citric acid cycle (TCA cycle) into the synthesis of various amino acids. The diagram below illustrates the flow of carbon from glucose to key amino acids.

Caption: Carbon Flow from Glucose to Amino Acids.

By measuring the isotopic enrichment in these amino acids, researchers can quantify the metabolic flux through these central carbon pathways, providing a deeper understanding of cellular physiology in response to various stimuli or disease states.

References

• 1. The Derivatization and Analysis of Amino Acids by GC-MS [sigmaaldrich.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. The Derivatization and Analysis of Amino Acids by GC-MS [sigmaaldrich.com]
• 4. anchem.pl [anchem.pl]
• 5. Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. cheresearch.engin.umich.edu [cheresearch.engin.umich.edu]
• 8. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Tracing L-Xylose Metabolism Using 13C NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-xylose is a rare pentose sugar with emerging applications in the pharmaceutical and food industries. Understanding its metabolic fate within various organisms is crucial for optimizing biotechnological production processes and for elucidating its physiological effects. 13C Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-invasive technique for tracing the metabolic pathways of isotopically labeled substrates. By using 13C-labeled L-xylose, researchers can track the incorporation of carbon atoms into various intracellular metabolites, providing a detailed picture of the metabolic network. These application notes provide a comprehensive guide to utilizing 13C NMR for studying L-xylose metabolism.

Metabolic Pathways of L-Xylose

The metabolic pathways for L-xylose are not as extensively studied as those for its enantiomer, D-xylose. However, it is presumed that L-xylose is metabolized through pathways analogous to those of D-xylose, primarily the oxidoreductase and isomerase pathways.[1][2][3][4]

• Oxidoreductase Pathway: In this pathway, L-xylose is first reduced to L-xylitol by an L-xylose reductase. Subsequently, L-xylitol is oxidized to L-xylulose by an L-xylitol dehydrogenase. L-xylulose is then phosphorylated to L-xylulose-5-phosphate, which enters the pentose phosphate pathway (PPP).

• Isomerase Pathway: This pathway involves the direct isomerization of L-xylose to L-xylulose by an L-xylose isomerase. As with the oxidoreductase pathway, L-xylulose is then phosphorylated to enter the PPP.

The following diagram illustrates a putative metabolic pathway for L-xylose, based on the known D-xylose metabolic routes.

Caption: Putative metabolic pathways of L-xylose.

Experimental Workflow for 13C NMR-Based Metabolic Tracing

A typical workflow for tracing L-xylose metabolism using 13C NMR involves several key stages, from cell culture with the labeled substrate to the final data analysis.

Caption: General experimental workflow for 13C NMR-based metabolic analysis.

Quantitative Data Presentation

While specific quantitative data for L-xylose metabolism traced by 13C NMR is limited in publicly available literature, the following tables present example data from studies on D-xylose metabolism in recombinant Saccharomyces cerevisiae and Escherichia coli.[5][6][7][8] This data illustrates the types of quantitative information that can be obtained from such experiments.

Table 1: Example of Relative Flux Distribution in Recombinant S. cerevisiae Grown on D-Xylose.

Metabolic Reaction	Relative Flux (%)
D-Xylose Uptake	100
Pentose Phosphate Pathway (oxidative)	45
Glycolysis	55
TCA Cycle	15
Ethanol Production	70

Note: Data is hypothetical and for illustrative purposes, based on findings in D-xylose metabolism studies.

Table 2: Example of Isotopic Enrichment in Key Metabolites of E. coli after Incubation with [1,2-13C2]D-xylose.

Metabolite	13C Enrichment (%)
Xylulose-5-phosphate	95
Sedoheptulose-7-phosphate	80
Ribose-5-phosphate	85
Phosphoenolpyruvate	60
Alanine	50

Note: Data is hypothetical and for illustrative purposes, based on findings in D-xylose metabolism studies.

Experimental Protocols

The following are detailed protocols for conducting 13C NMR-based tracing of L-xylose metabolism.

Protocol 1: Cell Culture and Labeling

• Strain and Medium Preparation:

  • Select the microbial strain of interest.

  • Prepare a defined minimal medium to ensure that the 13C-labeled L-xylose is the primary carbon source. The composition of the medium should be optimized for the specific organism.

• Pre-culture:

  • Inoculate a starter culture in the defined medium with unlabeled L-xylose (or another suitable carbon source).

  • Grow the culture to the mid-exponential phase under optimal conditions (e.g., temperature, shaking speed).

• Labeling Experiment:

  • Inoculate the main culture with the pre-culture to a specific starting optical density (e.g., OD600 of 0.1).

  • The main culture medium should contain a known concentration of 13C-labeled L-xylose (e.g., 2 g/L of [U-13C5]L-xylose).

  • Incubate the culture under the same optimal conditions as the pre-culture.

• Time-course Sampling:

  • Collect cell samples at different time points throughout the growth curve (e.g., early-exponential, mid-exponential, and stationary phases).

  • The volume of the sample will depend on the cell density and the requirements of the NMR analysis.

Protocol 2: Metabolite Extraction

• Metabolite Quenching:

  • To halt metabolic activity immediately, rapidly quench the collected cell samples. A common method is to plunge the sample into a cold solvent, such as methanol at -40°C or lower.

• Cell Lysis and Extraction:

  • Centrifuge the quenched cell suspension at a low temperature to pellet the cells.

  • Resuspend the cell pellet in a cold extraction solvent. A common choice is a mixture of methanol, chloroform, and water to separate polar and nonpolar metabolites.

  • Lyse the cells using methods such as bead beating or sonication while keeping the sample on ice.

  • Centrifuge the lysate to remove cell debris.

• Sample Preparation for NMR:

  • Collect the supernatant containing the metabolites.

  • Lyophilize the supernatant to dryness.

  • Reconstitute the dried extract in a deuterated solvent (e.g., D2O) containing a known concentration of an internal standard (e.g., DSS or TSP) for chemical shift referencing and quantification.

  • Adjust the pH of the sample to a standardized value (e.g., pH 7.0).

  • Transfer the final sample to an NMR tube.

Protocol 3: 13C NMR Spectroscopy

• NMR Spectrometer Setup:

  • Use a high-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a cryoprobe for enhanced sensitivity.

  • Tune and match the probe for 13C frequency.

  • Shim the magnetic field to achieve good homogeneity.

• Data Acquisition:

  • Acquire one-dimensional (1D) 13C NMR spectra. A standard pulse program with proton decoupling is typically used.

  • Key acquisition parameters to optimize include:

    • Pulse Angle: A 30-45° pulse angle is often used to allow for a shorter relaxation delay.

    • Relaxation Delay (d1): Set to 1-2 seconds to allow for sufficient relaxation of the 13C nuclei.

    • Acquisition Time: Typically 1-2 seconds.

    • Number of Scans: A large number of scans (e.g., 1024 or more) is usually required to achieve a good signal-to-noise ratio, as 13C has a low natural abundance and sensitivity.

  • For more detailed analysis, two-dimensional (2D) NMR experiments such as 1H-13C HSQC can be performed to aid in metabolite identification.

• Data Processing and Analysis:

  • Apply Fourier transformation to the acquired free induction decay (FID).

  • Phase and baseline correct the spectrum.

  • Reference the chemical shifts to the internal standard.

  • Identify metabolites by comparing the chemical shifts of the peaks to databases (e.g., HMDB, BMRB) and to spectra of authentic standards.

  • Integrate the peak areas to determine the relative concentrations and isotopic enrichment of the metabolites. For quantitative analysis, ensure that the spectra were acquired under conditions that account for differences in T1 relaxation times.

  • The fractional 13C labeling in a specific carbon position can be calculated from the intensity of the 13C-13C satellite peaks relative to the central peak in the 1H NMR spectrum, or by deconvolution of the 13C NMR signals.

  • For metabolic flux analysis, the isotopic labeling patterns are used as input for computational models that calculate the flux through the metabolic network.

References

• 1. Biochemical routes for uptake and conversion of xylose by microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. mdpi.com [mdpi.com]
• 4. Xylose metabolism - Wikipedia [en.wikipedia.org]
• 5. Comprehensive analysis of glucose and xylose metabolism in Escherichia coli under aerobic and anaerobic conditions by 13C metabolic flux analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Metabolic flux analysis of xylose metabolism in recombinant Saccharomyces cerevisiae using continuous culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Metabolomic and 13C-Metabolic Flux Analysis of a Xylose-Consuming Saccharomyces cerevisiae Strain Expressing Xylose Isomerase - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling Carbon Co-utilization: Application of L-Xylose-5-13C in Metabolic Flux Analysis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

The efficient co-utilization of multiple carbon sources by microorganisms is a cornerstone of metabolic engineering and a critical factor in the economic viability of lignocellulosic biorefineries. Understanding the intricate metabolic pathways and regulatory networks governing the simultaneous consumption of hexose and pentose sugars, such as glucose and xylose, is paramount for optimizing the production of biofuels and biochemicals. Stable isotope tracing with specifically labeled substrates, such as L-xylose-5-13C, coupled with metabolic flux analysis (13C-MFA), provides a powerful tool to quantify intracellular metabolic fluxes and elucidate the physiological responses of microorganisms to mixed-sugar environments.

These application notes provide a comprehensive overview and detailed protocols for utilizing L-xylose-5-13C in the study of carbon source co-utilization, with a focus on overcoming challenges like carbon catabolite repression (CCR).

Principle of L-Xylose-5-13C in Metabolic Flux Analysis

13C-Metabolic Flux Analysis (13C-MFA) is a technique used to determine the rates (fluxes) of metabolic reactions within a cell.[1] By providing a 13C-labeled substrate, such as L-xylose-5-13C, the labeled carbon atoms are incorporated into various intracellular metabolites. The distribution of these isotopes in downstream metabolites, particularly proteinogenic amino acids, can be measured using techniques like gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[2][3] This labeling information, combined with a stoichiometric model of the organism's metabolic network, allows for the precise calculation of metabolic fluxes.

The choice of the isotopic tracer is crucial for the successful application of 13C-MFA.[4] Using specifically labeled xylose, such as [5-13C]xylose, in parallel with other labeled substrates like [1,2-13C]glucose, allows for a more precise resolution of fluxes, especially in pathways where these carbon sources converge, such as the pentose phosphate pathway (PPP) and glycolysis.[5]

Data Presentation: Metabolic Fluxes During Carbon Source Co-utilization

The following tables summarize quantitative data from 13C-MFA studies investigating the co-utilization of glucose and xylose in various microorganisms. These studies highlight how metabolic fluxes are redistributed when cells are grown on mixed sugars compared to single sugar sources.

Table 1: Specific Growth and Substrate Consumption Rates in Saccharomyces cerevisiae [2]

Condition	Specific Growth Rate (h⁻¹)	Specific Glucose Consumption Rate (mmol/gDCW/h)	Specific Xylose Consumption Rate (mmol/gDCW/h)	Specific Ethanol Production Rate (mmol/gDCW/h)
Glucose Aerobic	0.28 ± 0.01	1.50 ± 0.08	-	0.11 ± 0.03
Xylose Aerobic	0.19 ± 0.01	-	0.85 ± 0.05	0.04 ± 0.01
Glucose Anaerobic	0.23 ± 0.01	4.80 ± 0.21	-	7.50 ± 0.40
Xylose Anaerobic	0.07 ± 0.01	-	1.20 ± 0.07	1.50 ± 0.10

Table 2: Metabolic Fluxes in E. coli Grown on Glucose and Xylose (Aerobic Conditions) [5]

Metabolic Pathway	Reaction	Relative Flux (Glucose)	Relative Flux (Xylose)
Glycolysis	Glucose -> G6P	100	-
Xylose -> X5P	-	100
F6P -> G3P	75.4	118.4
G3P -> PEP	150.8	236.8
Pentose Phosphate Pathway	G6P -> Ru5P	24.6	0
Ru5P -> X5P/R5P	24.6	0
TCA Cycle	PEP -> OAA	28.1	45.2
AcCoA -> Citrate	51.7	78.9

Table 3: Co-factor Production and Consumption Rates in E. coli (Aerobic Conditions) [5]

Co-factor	Growth on Glucose (mmol/gDW/h)	Growth on Xylose (mmol/gDW/h)
NADH/FADH₂ Production	32.0	29.8
NADPH Production	10.9	10.9
ATP Production	95.3	89.1

Signaling Pathways and Experimental Workflows

Carbon Catabolite Repression (CCR) Signaling Pathway

Carbon catabolite repression is a key regulatory mechanism that allows microorganisms to preferentially metabolize a rapidly utilizable carbon source like glucose over other carbon sources.[6] This is often a major hurdle in achieving efficient co-utilization of mixed sugars.

Caption: Simplified signaling pathway of Carbon Catabolite Repression (CCR) in bacteria.

Experimental Workflow for 13C-MFA

The following diagram illustrates the general workflow for a 13C-MFA experiment designed to study carbon source co-utilization.

Caption: General experimental workflow for 13C-Metabolic Flux Analysis.

Experimental Protocols

Protocol for 13C-Labeling Experiment with L-Xylose-5-13C and Glucose-1,2-13C

This protocol is adapted from established 13C-MFA procedures and is specifically tailored for studying glucose and xylose co-utilization.[2][5]

Materials:

• Microbial strain of interest

• Defined minimal medium

• [1,2-13C]glucose (Cambridge Isotope Laboratories)

• [5-13C]L-xylose

• Sterile culture flasks or bioreactors

• Quenching solution: 60% methanol, pre-chilled to -70°C

• Extraction solution: 75% ethanol, pre-heated to 80°C

• 6M HCl for protein hydrolysis

• Derivatization agent (e.g., N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide with 1% tert-butyldimethylchlorosilane - MTBSTFA + 1% TBDMCS)

• GC-MS system

Procedure:

• Pre-culture: Inoculate a starter culture in a non-labeled defined minimal medium with the desired carbon source(s) and grow to mid-exponential phase.

• Labeling Culture: Inoculate the main culture with the pre-culture to an initial OD600 of ~0.1 in a defined minimal medium containing the desired concentrations of [1,2-13C]glucose and [5-13C]L-xylose.

• Cell Growth and Sampling: Monitor cell growth (OD600) and collect samples for extracellular metabolite analysis (e.g., HPLC) at regular intervals.

• Harvesting and Quenching: In the mid-exponential growth phase, rapidly withdraw a known volume of cell culture and immediately quench the metabolism by adding it to 5 volumes of pre-chilled (-70°C) 60% methanol.

• Cell Pelleting and Washing: Centrifuge the quenched cell suspension at -10°C. Discard the supernatant and wash the cell pellet with the same volume of cold methanol to remove extracellular metabolites.

• Metabolite Extraction: Add 5 mL of pre-heated (80°C) 75% ethanol to the cell pellet. Vortex for 30 seconds, incubate at 80°C for 3 minutes, and vortex again for 30 seconds. Centrifuge and collect the supernatant containing intracellular metabolites.

• Protein Hydrolysis: The remaining cell pellet is used for protein hydrolysis to obtain proteinogenic amino acids. Resuspend the pellet in 6M HCl and incubate at 100°C for 24 hours.

• Derivatization: Dry the metabolite extracts and hydrolyzed protein samples. Derivatize the samples using a suitable agent like MTBSTFA + 1% TBDMCS for GC-MS analysis.

• GC-MS Analysis: Analyze the derivatized samples on a GC-MS system to determine the mass isotopomer distributions of the metabolites and amino acids.[7]

Protocol for GC-MS Analysis

Instrumentation:

• Agilent 6890 GC with a DB-35MS capillary column

• Agilent 5975B MS detector

GC-MS Parameters (example):

• Injection: 1 µL sample, splitless mode, inlet temperature 270°C.

• Carrier Gas: Helium, flow rate 1 mL/min.

• Oven Program: Hold at 100°C for 3 min, ramp to 300°C at 3.5°C/min.

• MS Detection: Electron impact ionization (70 eV), selected ion monitoring (SIM) mode.

Conclusion

The use of L-xylose-5-13C in combination with other isotopic tracers provides a high-resolution view of cellular metabolism during the co-utilization of different carbon sources. The detailed protocols and data presented here serve as a valuable resource for researchers aiming to understand and engineer microbial metabolism for various biotechnological applications. By elucidating the intricate details of metabolic fluxes and regulatory networks, these methods will continue to be instrumental in the development of more efficient and robust microbial cell factories.

References

• 1. Comprehensive analysis of glucose and xylose metabolism in Escherichia coli under aerobic and anaerobic conditions by 13C metabolic flux analysis [agris.fao.org]
• 2. Metabolomic and 13C-Metabolic Flux Analysis of a Xylose-Consuming Saccharomyces cerevisiae Strain Expressing Xylose Isomerase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stable Isotope-Labeled Tracers for Metabolic Pathway Elucidation by GC-MS and FT-MS | Springer Nature Experiments [experiments.springernature.com]
• 4. researchgate.net [researchgate.net]
• 5. Comprehensive analysis of glucose and xylose metabolism in Escherichia coli under aerobic and anaerobic conditions by 13C metabolic flux analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Catabolite repression - Wikipedia [en.wikipedia.org]
• 7. Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 13C Metabolite Extraction

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the extraction of metabolites for ¹³C metabolomics studies. The accuracy and reliability of Stable Isotope-Resolved Metabolomics (SIRM) heavily depend on the initial steps of quenching cellular metabolism and efficiently extracting metabolites.[1][2][3] The choice of methodology can significantly impact the quantitative accuracy and the coverage of the metabolome.[4]

Key Considerations for ¹³C Metabolomics

Successful ¹³C metabolomics studies require careful consideration of the following:

• Rapid Quenching: It is critical to instantly halt all enzymatic activity to preserve the isotopic enrichment of metabolites at the time of sampling.[1][2][3]

• Efficient Extraction: The chosen solvent system should maximize the recovery of a broad range of metabolites with varying polarities.

• Prevention of Isotopic Alteration: The entire workflow should be designed to minimize any potential changes in the isotopic labeling patterns of the metabolites.

• Reproducibility: Consistent application of the protocol is essential for reliable comparative analyses.

Experimental Workflow for Metabolite Extraction

The general workflow for extracting metabolites from biological samples for ¹³C metabolomics involves a series of critical steps, from initial sample quenching to the final preparation of the extract for analysis.

Caption: General experimental workflow for metabolite extraction in ¹³C metabolomics.

Comparison of Quenching and Extraction Techniques

Several methods are commonly employed for quenching and extracting metabolites. The choice of method depends on the sample type (adherent cells, suspension cells, or tissues) and the specific metabolites of interest.

Quenching Methods

Quenching is the most critical step to prevent alterations in metabolic profiles.[5]

Quenching Method	Description	Advantages	Disadvantages
Cold Methanol (-80°C)	Rapidly immersing the sample in 100% methanol pre-chilled to -80°C.[1][2][3]	High quenching efficiency.[1][2][3]	Can cause cell lysis and metabolite leakage if not performed quickly.
Methanol Slurry (-24°C)	Mixing the cell sample with a partially frozen 30% methanol slurry.[1][2][3]	Less laborious sample processing.[1][2][3]	Slightly less effective at quenching metabolism compared to cold methanol.[1][2][3]
Saline Ice Slurry (~0°C)	Rapidly mixing cells with a saline ice slurry.	Simple to prepare.	Less effective, with high isotope-labeling rates observed after harvest.[1][2]
60% Cold Methanol (-65°C)	Mixing cells with 60% cold methanol prior to centrifugation.	-	Causes significant metabolite loss.[1][2]

Extraction Solvents

The choice of extraction solvent is crucial for the comprehensive recovery of metabolites.

Extraction Solvent/Method	Composition	Target Metabolites	Key Findings
Methanol/Water/Chloroform	Typically a two-phase system of methanol, water, and chloroform.[6]	Broad range of polar and non-polar metabolites.	A widely used method that allows for the simultaneous extraction of different metabolite classes.[5]
80% Methanol	80% methanol in water.[7]	Primarily polar metabolites.	Effective for extracting central carbon metabolites.
Ethanol/MTBE	75% Ethanol and Methyl-tert-butyl ether (MTBE).[4][8]	Broad range including lipids.	Performed best in terms of the total number of detectable metabolites across different human sample types.[4][8]
100% Isopropanol	Pure isopropanol.	Lipids and other non-polar metabolites.	Yielded high coverage of metabolites in liver tissue and HL60 cells.[4]
Hot Aqueous Buffer	5 mM ammonium acetate in water (pH 8.0) at 85°C.[9]	Polar metabolites.	An alternative for specific applications, but heat can degrade certain metabolites.

Detailed Experimental Protocols

Protocol 1: Metabolite Extraction from Adherent Mammalian Cells using Cold Methanol and Chloroform

This protocol is suitable for the extraction of a broad range of metabolites from adherent cells.

Materials:

• 6-well plates with cultured cells

• Ice-cold Phosphate-Buffered Saline (PBS) or 150 mM ammonium acetate, pH 7.4

• Ice-cold 80% Methanol / 20% Water

• Ice-cold Chloroform

• Cell scraper

• Microcentrifuge tubes

• Centrifuge (refrigerated)

• Evaporator (e.g., SpeedVac)

Procedure:

• Place the 6-well plates on ice.

• Aspirate the cell culture medium.

• Wash the cells twice with ice-cold PBS or ammonium acetate solution.[10]

• Add 1 ml of ice-cold 80% methanol/20% water to each well.[7]

• Scrape the cells from the plate and transfer the cell lysate to a pre-chilled microcentrifuge tube.

• Add 1 ml of ice-cold chloroform to each tube for a final ratio of 1:1 methanol/water and chloroform.

• Vortex the samples vigorously for 30 seconds.

• Incubate the tubes at -80°C for 30 minutes to facilitate protein precipitation.[7]

• Centrifuge the samples at 16,000 x g for 10 minutes at 4°C.[7]

• The supernatant will separate into two phases: an upper aqueous/polar phase and a lower organic/non-polar phase.

• Carefully collect the desired phase (or both, separately) and transfer to new tubes.

• Dry the extracts using an evaporator without heat.[7]

• Store the dried extracts at -80°C until analysis.[7]

References

• 1. 13C-Isotope-Assisted Assessment of Metabolic Quenching During Sample Collection from Suspension Cell Cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 13C-Isotope-Assisted Assessment of Metabolic Quenching During Sample Collection from Suspension Cell Cultures (Journal Article) | OSTI.GOV [osti.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Comparison of extraction methods for intracellular metabolomics of human tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 6. researchgate.net [researchgate.net]
• 7. systems.crump.ucla.edu [systems.crump.ucla.edu]
• 8. biorxiv.org [biorxiv.org]
• 9. Evaluation of different extraction methods for mammalian cell culture [bio-protocol.org]
• 10. agilent.com [agilent.com]

Application Notes and Protocols for L-Xylose-5-¹³C in Industrial Biotechnology Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of L-xylose-5-¹³C in industrial biotechnology, primarily focusing on its application in ¹³C-Metabolic Flux Analysis (¹³C-MFA). This powerful technique allows for the precise quantification of intracellular metabolic fluxes, providing critical insights for metabolic engineering and the development of microbial cell factories.

Introduction to L-Xylose-5-¹³C in Metabolic Flux Analysis

L-xylose is the second most abundant sugar in lignocellulosic biomass, making it a key substrate for the sustainable production of biofuels and biochemicals. Understanding how microorganisms metabolize xylose is crucial for optimizing production strains. L-xylose-5-¹³C is a stable isotope-labeled tracer used to map the flow of carbon atoms through the central metabolic pathways. By tracking the incorporation of the ¹³C label into various metabolites, researchers can elucidate the activity of different metabolic routes, identify bottlenecks, and guide rational metabolic engineering strategies.

¹³C-MFA with L-xylose-5-¹³C is particularly valuable for:

• Quantifying the flux through the Pentose Phosphate Pathway (PPP) and its branches.

• Resolving fluxes in glycolysis and the tricarboxylic acid (TCA) cycle.

• Investigating the co-utilization of glucose and xylose.

• Characterizing engineered microbial strains with improved xylose utilization capabilities.

Key Applications and Quantitative Data

The primary application of L-xylose-5-¹³C is in determining metabolic flux distributions in various microorganisms. Below are tables summarizing quantitative data from studies that have utilized ¹³C-labeled xylose to probe microbial metabolism.

Table 1: Metabolic Flux Distribution in Escherichia coli grown on Xylose

Metabolic Reaction	Relative Flux (%) (Aerobic)	Relative Flux (%) (Anaerobic)
Xylose Uptake	100	100
Pentose Phosphate Pathway	65	70
Glycolysis (from F6P/G3P)	35	30
TCA Cycle	40	10
Acetate Production	15	45
Ethanol Production	0	25
Data synthesized from studies performing ¹³C-MFA on E. coli.

Table 2: Comparison of Pentose Phosphate Pathway Flux in Engineered Saccharomyces cerevisiae Strains

Strain	Xylose Uptake Rate (mmol/gDCW/h)	Oxidative PPP Flux (%)	Non-oxidative PPP Flux (%)
Engineered Strain A	1.5	30	70
Engineered Strain B	2.8	45	55
Wild Type (no growth)	0	-	-
This table represents typical data obtained from ¹³C-MFA studies aimed at improving xylose fermentation in yeast.

Experimental Protocols

This section provides a generalized protocol for conducting a ¹³C-MFA experiment using L-xylose-5-¹³C. This protocol can be adapted for specific microorganisms and experimental conditions.

Materials

• Microorganism of interest (e.g., E. coli, S. cerevisiae)

• Minimal medium appropriate for the microorganism

• L-xylose-5-¹³C (and other tracers if required)

• Unlabeled D-xylose

• Quenching solution (e.g., 60% methanol at -50°C)

• Extraction solution (e.g., 75% ethanol at 80°C)

• Derivatization reagents (e.g., methoxyamine-hydrochloride in pyridine, N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide with 1% tert-Butyldimethylchlorosilane)

• Gas Chromatograph-Mass Spectrometer (GC-MS)

Experimental Workflow

The overall workflow for a ¹³C-MFA experiment is depicted below.

Unraveling Carbon's Journey: Tracing L-xylose-5-¹³C in Engineered Yeast

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction: The ability to trace the metabolic fate of carbon atoms from specific substrates is a cornerstone of metabolic engineering and systems biology. This document provides detailed application notes and protocols for tracing the carbon from L-xylose-5-¹³C in engineered Saccharomyces cerevisiae strains. Understanding how xylose, a major component of lignocellulosic biomass, is metabolized is crucial for optimizing the production of biofuels and other valuable chemicals. The use of a specifically labeled substrate like L-xylose-5-¹³C allows for a high-resolution view of carbon trafficking through central metabolic pathways, providing invaluable data for flux analysis and strain improvement.

These protocols are designed for researchers in academic and industrial settings who are working to develop and characterize engineered yeast strains for improved xylose utilization. The methodologies described herein cover cell cultivation, ¹³C-labeling experiments, metabolite extraction, and analytical techniques for quantifying isotopic enrichment.

Metabolic Pathways for Xylose Utilization in Engineered Yeast

Saccharomyces cerevisiae does not naturally metabolize xylose. Therefore, heterologous pathways must be introduced to enable its utilization. The two most common pathways are the Xylose Reductase-Xylitol Dehydrogenase (XR-XDH) pathway and the Xylose Isomerase (XI) pathway. Both pathways convert xylose into xylulose, which is then phosphorylated to xylulose-5-phosphate and enters the pentose phosphate pathway (PPP).

Caption: Engineered xylose metabolism pathways in S. cerevisiae.

Experimental Workflow for Carbon Tracing

The overall workflow for a ¹³C-labeling experiment involves several key stages, from culturing the yeast to analyzing the isotopic enrichment of metabolites.

Technical Notes & Optimization

Technical Support Center: Improving ¹³C Incorporation from L-Xylose-5-¹³C

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the incorporation of ¹³C from L-xylose-5-¹³C in their experiments.

Troubleshooting Guide: Low ¹³C Incorporation

Low incorporation of the ¹³C label from L-xylose-5-¹³C can stem from various factors related to cellular uptake, metabolic pathway efficiency, and experimental conditions. This guide provides a systematic approach to identifying and resolving these issues.

Problem: Minimal or no detectable ¹³C enrichment in downstream metabolites.

Potential Cause	Recommended Solution
1. Inefficient L-Xylose Transport	Many microorganisms lack efficient transporters for xylose, especially L-xylose.[1][2] If the experimental organism does not naturally metabolize L-xylose, consider using an engineered strain with enhanced pentose transporters.[1][3]
2. Carbon Catabolite Repression (CCR)	The presence of a preferred carbon source, such as glucose, will repress the uptake and metabolism of xylose.[3][4] Ensure that the growth medium is free of glucose or other readily metabolized sugars during the labeling phase.[5]
3. Suboptimal Induction of Xylose Metabolic Pathways	The genes responsible for xylose metabolism may require induction. Pre-grow cells in a medium containing non-labeled L-xylose to induce the necessary enzymatic machinery before introducing L-xylose-5-¹³C.
4. Metabolic Bottlenecks	Inefficient activity of enzymes in the L-xylose metabolic pathway can limit flux. Overexpression of key enzymes such as L-xylulokinase or enzymes of the non-oxidative pentose phosphate pathway may be necessary.[6]
5. Cofactor Imbalance	The initial steps of xylose metabolism can create a redox imbalance (e.g., differing requirements for NADPH and NAD⁺), leading to the accumulation of intermediates like xylitol and reducing the flux into central metabolism.[2][7] Consider using strains with engineered enzymes that have altered cofactor specificities.
6. Insufficient Labeling Time	Isotopic steady-state, where the enrichment of ¹³C in metabolites becomes stable, may not have been reached.[8] The time to reach steady-state varies by metabolite and pathway; for example, glycolytic intermediates label within minutes, while TCA cycle intermediates can take hours.[8] Perform a time-course experiment to determine the optimal labeling duration.
7. Incorrect L-Xylose-5-¹³C Concentration	The concentration of the labeled substrate may be too low for efficient uptake or too high, leading to toxicity or pathway saturation. Titrate the concentration of L-xylose-5-¹³C to find the optimal level for your system.
8. Cell Viability and Density	Poor cell health or inappropriate cell density at the time of labeling can lead to reduced metabolic activity. Ensure cells are in the mid-logarithmic growth phase and at an optimal density for your experimental setup.
9. Dilution from Unlabeled Carbon Sources	Unlabeled carbon sources in the medium, such as amino acids or vitamins, can be catabolized and dilute the ¹³C label.[8] Use a minimal defined medium where L-xylose-5-¹³C is the sole carbon source. If using complex media components like fetal bovine serum (FBS), consider using dialyzed FBS to remove small molecule nutrients.[5]

Frequently Asked Questions (FAQs)

Q1: What is the metabolic fate of the ¹³C label from L-xylose-5-¹³C?

The 5th carbon of L-xylose, after conversion to L-xylulose and phosphorylation to L-xylulose-5-phosphate, enters the pentose phosphate pathway (PPP). In the PPP, L-xylulose-5-phosphate is converted to ribulose-5-phosphate and then to other intermediates that feed into glycolysis and other central metabolic pathways. The ¹³C label will therefore be incorporated into a wide range of downstream metabolites, including amino acids, nucleotides, and lipids.

Diagram of the metabolic fate of L-xylose-5-¹³C.

Q2: How do I prepare my medium for an L-xylose-5-¹³C labeling experiment?

To maximize incorporation and avoid isotopic dilution, use a defined minimal medium where L-xylose is the sole carbon source.[5] If your cells require complex supplements like serum, use a dialyzed version to remove small molecule carbon sources.[5] Ensure the medium is free of glucose.

Q3: How long should I run the labeling experiment?

The optimal duration depends on the metabolic pathways and end-products you are studying. For pathways close to the entry point of xylose metabolism (like the PPP and upper glycolysis), a few hours may be sufficient. For downstream pathways like the TCA cycle or biosynthesis of complex macromolecules, longer incubation times (e.g., 24 hours or more) might be necessary to achieve significant and stable ¹³C enrichment.[8] It is highly recommended to perform a time-course experiment to determine the point of isotopic steady-state for your specific metabolites of interest.

Q4: Can I use L-xylose-5-¹³C in the presence of other carbon sources?

It is generally not recommended if you want to maximize incorporation from xylose. Most organisms exhibit carbon catabolite repression, meaning they will preferentially consume more favorable carbon sources like glucose before utilizing xylose.[3][4] This will lead to very low or no incorporation of the ¹³C label from xylose.

Q5: My organism does not grow well on L-xylose as the sole carbon source. What can I do?

This indicates a limitation in the L-xylose metabolic capacity of your organism. You can try to adapt your cells to grow on L-xylose by progressively increasing its concentration in the medium over several passages. Alternatively, if your research goals permit, using an engineered strain with an optimized L-xylose metabolic pathway would be the most effective solution.

Experimental Protocols

General Protocol for ¹³C Labeling with L-Xylose-5-¹³C in Microbial Cultures

This protocol provides a general framework. Optimization of cell density, substrate concentration, and labeling time is crucial for each specific experimental system.

1. Pre-culture Preparation:

• Inoculate a starter culture of your microbial strain in a standard rich medium and grow to mid-log phase.

• Inoculate a larger pre-culture in a minimal medium containing a low concentration of non-labeled L-xylose as the sole carbon source. This step helps to induce the xylose metabolic pathways. Grow until the cells reach the mid-logarithmic phase.

2. Labeling Experiment Setup:

• Harvest the cells from the pre-culture by centrifugation.

• Wash the cell pellet twice with a sterile saline solution or minimal medium without a carbon source to remove any residual unlabeled xylose.

• Resuspend the cells in the labeling medium. The labeling medium should be a minimal defined medium containing L-xylose-5-¹³C as the sole carbon source.

• Adjust the cell density to the desired starting OD (e.g., OD₆₀₀ of 0.5-1.0).

3. Incubation and Sampling:

• Incubate the culture under the desired experimental conditions (temperature, aeration, etc.).

• Collect cell samples at various time points to monitor ¹³C incorporation and determine the time to reach isotopic steady-state.

4. Metabolite Extraction:

• Rapidly quench metabolic activity by mixing the cell culture with a cold solvent (e.g., -20°C methanol).

• Separate the cells from the medium by centrifugation at a low temperature.

• Extract intracellular metabolites using a suitable protocol (e.g., cold or hot solvent extraction).

5. Analysis:

• Analyze the isotopic enrichment of your target metabolites using techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Experimental workflow for ¹³C labeling with L-Xylose-5-¹³C.

References

• 1. Structural and biochemical insights of xylose MFS and SWEET transporters in microbial cell factories: challenges to lignocellulosic hydrolysates fermentation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Xylose Fermentation by Saccharomyces cerevisiae: Challenges and Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biochemical routes for uptake and conversion of xylose by microorganisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. systems.crump.ucla.edu [systems.crump.ucla.edu]
• 6. Frontiers | Heterologous xylose isomerase pathway and evolutionary engineering improve xylose utilization in Saccharomyces cerevisiae [frontiersin.org]
• 7. Limitations in Xylose-Fermenting Saccharomyces cerevisiae, Made Evident through Comprehensive Metabolite Profiling and Thermodynamic Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A roadmap for interpreting 13C metabolite labeling patterns from cells - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low signal-to-noise in 13C NMR experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues with low signal-to-noise (S/N) in 13C Nuclear Magnetic Resonance (NMR) experiments.

Troubleshooting Guide: Low Signal-to-Noise in 13C NMR

Low signal-to-noise is a common challenge in 13C NMR due to the low natural abundance (1.1%) and small gyromagnetic ratio of the 13C isotope.[1][2][3] This guide provides a systematic approach to diagnosing and resolving this issue.

Q1: My 13C NMR spectrum has very low signal-to-noise. What are the first things I should check?

A1: Start by evaluating your sample preparation and basic experimental setup.

• Sample Concentration: Is your sample sufficiently concentrated? 13C NMR is significantly less sensitive than 1H NMR, and a higher concentration is often required.[1][2][4] For many instruments, a concentration of around 10 mM should provide a decent spectrum within a reasonable time frame.[4]

• Sample Volume and Positioning: Ensure the sample volume is adequate for the NMR tube and positioned correctly within the NMR probe's radiofrequency (RF) coil. Typically, a sample height of about 4 cm is needed for standard 5 mm NMR tubes.[5]

• Solvent: Use a high-quality, dry deuterated solvent.

• Probe Tuning: A poorly tuned proton channel can lead to incomplete decoupling, resulting in broader lines and lower signal-to-noise.[6] Ensure the probe is properly tuned for both the 1H and 13C frequencies.

Q2: I've confirmed my sample preparation is optimal, but the signal is still weak. What experimental parameters can I adjust?

A2: Optimizing acquisition parameters is crucial for maximizing signal. Consider the following adjustments:

• Number of Scans (NS): Increasing the number of scans is a direct way to improve the S/N ratio. The S/N ratio increases with the square root of the number of scans.[5][7] Doubling the S/N ratio requires four times the number of scans.[7]

• Relaxation Delay (D1): A sufficient relaxation delay is necessary to allow the 13C nuclei to return to equilibrium between pulses. This is particularly important for quaternary carbons, which have long relaxation times (T1).[5][8][9] A common starting point for D1 is 1-2 seconds.[5]

• Pulse Angle: Using a smaller flip angle (e.g., 30° or 45°) instead of a 90° pulse can lead to a better signal-to-noise ratio in a given amount of time, especially for carbons with long T1 values.[5][10] This is because a smaller flip angle allows for a shorter relaxation delay.

• Acquisition Time (AQ): A longer acquisition time can improve resolution, but an AQ of around 1.0 second is often a good compromise for signal-to-noise.[10]

Q3: Are there more advanced techniques to enhance my 13C signal?

A3: Yes, several advanced pulse sequences and techniques can significantly improve signal strength.

• DEPT (Distortionless Enhancement by Polarization Transfer): This is a powerful technique that transfers magnetization from protons to directly attached carbons, resulting in a significant signal enhancement.[11][12] DEPT experiments can also provide information about the number of attached protons (CH, CH2, CH3). However, quaternary carbons are not observed.[11]

• INEPT (Insensitive Nuclei Enhanced by Polarization Transfer): Similar to DEPT, INEPT is a polarization transfer technique that enhances the signal of insensitive nuclei like 13C.[11][12]

• Nuclear Overhauser Effect (NOE): During proton decoupling, energy is transferred from the protons to the 13C nuclei, which can enhance the 13C signal.[10][13] This effect is most significant for carbons with directly attached protons.

• Cryoprobe: If available, using a cryogenically cooled probe can significantly boost the signal-to-noise ratio.[4]

• Relaxation Agents: For samples with very long T1 relaxation times, adding a paramagnetic relaxation agent like chromium(III) acetylacetonate (Cr(acac)3) can shorten the T1 values, allowing for a shorter relaxation delay and more scans in a given time.[14][15]

Frequently Asked Questions (FAQs)

Q4: Why are quaternary carbon signals often weak or missing in my 13C NMR spectrum?

A4: Quaternary carbons have two main characteristics that lead to weak signals:

• Long T1 Relaxation Times: They lack directly attached protons, which is the primary mechanism for T1 relaxation for protonated carbons. This means they take longer to return to their equilibrium state after an RF pulse. If the relaxation delay (D1) is too short, their signal can become saturated and appear very weak or disappear entirely.[5][9]

• No Nuclear Overhauser Effect (NOE) Enhancement: The NOE, a significant source of signal enhancement for protonated carbons, is absent for quaternary carbons because it relies on the dipolar interaction between carbon and directly attached protons.[13]

To improve the signal of quaternary carbons, ensure a sufficiently long relaxation delay (D1) and consider using a smaller pulse angle.[5]

Q5: How does the number of scans affect the experiment time and signal-to-noise?

A5: The signal-to-noise ratio (S/N) is directly proportional to the square root of the number of scans (NS).[5][7] This means to double the S/N, you must increase the number of scans by a factor of four.[7] The total experiment time is directly proportional to the number of scans multiplied by the sum of the acquisition time and relaxation delay.

Q6: What is the difference between DEPT-45, DEPT-90, and DEPT-135 experiments?

A6: All DEPT experiments enhance the signals of protonated carbons, but they differ in the information they provide about the multiplicity of the carbon atom:

• DEPT-45: All protonated carbons (CH, CH2, and CH3) appear as positive peaks.[11]

• DEPT-90: Only CH (methine) carbons are observed as positive peaks.[11]

• DEPT-135: CH and CH3 carbons appear as positive peaks, while CH2 (methylene) carbons appear as negative peaks.[11]

By comparing the three DEPT spectra with a standard 13C spectrum, you can differentiate between CH, CH2, and CH3 groups and identify quaternary carbons (which are absent in DEPT spectra).

Quantitative Data Summary

The following table summarizes key experimental parameters and their impact on signal-to-noise and experiment time.

Parameter	Recommended Value/Range	Effect on Signal-to-Noise (S/N)	Effect on Experiment Time	Notes
Number of Scans (NS)	128 - 4096+	Increases with the square root of NS[5][7]	Directly proportional to NS	A standard 13C experiment may require around 1024 scans, taking about an hour.[16]
Relaxation Delay (D1)	1 - 5 x T1 of the slowest relaxing carbon[8] (typically 2.0 s for routine spectra[10])	A longer D1 allows for more complete relaxation, leading to a stronger signal per scan.	Directly proportional to D1	Crucial for observing quaternary carbons.[5][9]
Acquisition Time (AQ)	~1.0 s[10]	Longer AQ can slightly increase S/N but is more critical for resolution.	Directly proportional to AQ	Shorter AQ can lead to signal truncation and distorted peak shapes.[10]
Pulse Angle	30° - 45°[5][10]	A smaller angle can improve S/N over time for carbons with long T1s.	Allows for a shorter D1, potentially reducing overall experiment time for a target S/N.	A 90° pulse provides the maximum signal per scan but requires a much longer D1.[10]
Line Broadening (LB)	0.3 - 1 Hz[4]	A larger LB value can suppress noise, improving the apparent S/N.	No direct effect on acquisition time.	This is a processing parameter. Excessive LB will broaden peaks and reduce resolution.[4]

Experimental Protocols

Key Experiment: DEPT (Distortionless Enhancement by Polarization Transfer)

Objective: To enhance the signal of protonated carbons and determine their multiplicity (CH, CH2, or CH3).

Methodology: The DEPT pulse sequence involves a series of precisely timed radiofrequency pulses on both the 1H and 13C channels. The core of the experiment is the transfer of polarization from the highly abundant and sensitive protons to the less sensitive 13C nuclei.[11] This is followed by a variable-angle proton pulse that determines which carbon multiplicities are observed and with what phase.

Steps:

• Setup a standard 13C experiment: Begin with a standard proton-decoupled 13C experiment to identify the chemical shift range of your compound.

• Select the DEPT pulse program: Most NMR software has pre-defined DEPT-45, DEPT-90, and DEPT-135 pulse programs.

• Run DEPT-90: This experiment will only show signals for CH groups.

• Run DEPT-135: This experiment will show CH and CH3 groups as positive peaks and CH2 groups as negative peaks.

• (Optional) Run DEPT-45: This will show all protonated carbons as positive peaks and can be used for confirmation.

• Analyze the spectra:

  • Compare the DEPT spectra to the standard 13C spectrum.

  • Peaks present in the standard 13C spectrum but absent in all DEPT spectra are quaternary carbons.

  • Peaks present in the DEPT-90 spectrum are CH groups.

  • Peaks that are negative in the DEPT-135 spectrum are CH2 groups.

  • Peaks that are positive in the DEPT-135 spectrum and absent in the DEPT-90 spectrum are CH3 groups.

Visualizations

Troubleshooting Workflow for Low S/N in 13C NMR

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. nmr spectroscopy - 13C NMR spectrum only showing solvent - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. Tips for 13C Users | UMass Nuclear Magnetic Resonance (NMR) Labs [websites.umass.edu]
• 5. A 13C NMR spectrum you will want to share | Anasazi Instruments [aiinmr.com]
• 6. University of Ottawa NMR Facility Blog: Effect of 1H Tuning on the Signal-to-Noise Ratio in 13C NMR Spectra [u-of-o-nmr-facility.blogspot.com]
• 7. University of Ottawa NMR Facility Blog: How Many Scans Should I Collect? [u-of-o-nmr-facility.blogspot.com]
• 8. Building Block. The relaxation delay [imserc.northwestern.edu]
• 9. researchgate.net [researchgate.net]
• 10. Optimized Default 13C Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 11. DEPT: A tool for 13C peak assignments — Nanalysis [nanalysis.com]
• 12. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 13. Basic concepts of 13C NMR | www.wenxuecity.com [wenxuecity.com]
• 14. Reddit - The heart of the internet [reddit.com]
• 15. researchgate.net [researchgate.net]
• 16. chem.as.uky.edu [chem.as.uky.edu]

Technical Support Center: Optimizing Cell Quenching for Accurate Metabolic Snapshots

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize their cell quenching experiments for accurate metabolomic analysis.

Troubleshooting Guide

This guide addresses specific issues that may arise during cell quenching experiments.

Metabolite Leakage

Question: How can I minimize metabolite leakage during quenching?

Answer: Minimizing metabolite leakage is crucial for an accurate representation of the intracellular metabolome. Leakage can occur if the quenching solvent damages the cell membrane.

• Choice of Quenching Solvent: Using 100% cold methanol is not recommended as it can cause leakage of some metabolites.[1] A common and effective alternative is a pre-cooled ( -40°C) 60% methanol solution. For some cell lines, such as CHO cells, pre-cooled phosphate-buffered saline (PBS) at 0.5°C has been shown to be optimal in maintaining cell membrane integrity and achieving high yields of intracellular metabolites.[2]

• Contact Time: Minimize the time cells are in contact with the quenching solution before metabolite extraction. Prolonged exposure can increase the risk of leakage.

• Washing Solution: If a washing step is necessary, use an isotonic solution to prevent osmotic shock and subsequent leakage. A rapid rinse with saline prior to quenching can improve sensitivity without significantly affecting the metabolic profile.[1]

Question: What are the signs of significant metabolite leakage?

Answer: Detecting metabolite leakage typically involves analyzing the quenching supernatant for the presence of intracellular metabolites. High levels of key metabolites like ATP, amino acids, or glycolytic intermediates in the supernatant are a strong indicator of compromised cell membrane integrity.

Incomplete Enzyme Inactivation

Question: How do I ensure complete and rapid inactivation of cellular enzymes?

Answer: The primary goal of quenching is to instantly halt all metabolic activity.[1]

• Temperature: The quenching solution must be sufficiently cold. Temperatures of -40°C or lower are commonly used for methanol-based solutions.[3] Liquid nitrogen is also a highly effective method for rapid freezing and metabolic arrest.[4][5]

• Solvent Concentration: The concentration of the organic solvent in the quenching solution is critical. For methanol-based quenching, a 60% solution is often effective for mammalian cells.[3] However, the optimal concentration can vary depending on the cell type. For Penicillium chrysogenum, a 40% (v/v) aqueous methanol solution at -25°C was found to be optimal.[6]

• Rapid Mixing: Ensure immediate and thorough mixing of the cell suspension with the quenching solution to achieve a uniform and rapid drop in temperature.

Question: What are the consequences of incomplete enzyme inactivation?

Answer: If enzymes are not completely inactivated, metabolic conversion can continue after sampling, leading to an inaccurate metabolic snapshot. This can manifest as artificially high or low levels of certain metabolites, which do not reflect the true physiological state of the cells at the time of collection.

Contamination

Question: How can I prevent contamination from extracellular metabolites?

Answer: Contamination from the growth medium can significantly skew the results of intracellular metabolome analysis.

• Washing Step: A rapid washing step with a cold, isotonic solution is often necessary to remove extracellular components.[7]

• Fast Filtration: Fast filtration is a highly effective method for rapidly separating cells from the culture medium, followed by a quick wash.[8][9][10] This technique minimizes the time between separation and quenching, reducing the risk of metabolic changes. The entire process of separation, washing, and quenching can be completed in less than 30 seconds.[9][11]

FAQs

Question: What is the ideal quenching solvent?

Answer: The ideal quenching solvent rapidly inactivates enzymes without compromising cell membrane integrity and causing metabolite leakage.[1] The choice of solvent is highly dependent on the cell type. Commonly used quenching solutions include:

• Cold Methanol Solutions: A 60% aqueous methanol solution at -40°C is widely used for various cell types.[3] However, the optimal concentration can range from 40% to 80%.[6][12]

• Cold Saline/PBS: For sensitive mammalian cells like CHO cells, ice-cold PBS (0.5°C) has been shown to be effective at preserving membrane integrity.[2]

• Liquid Nitrogen: Rapid freezing in liquid nitrogen is an excellent method for immediately stopping all metabolic activity.[4][5]

Question: How does quenching temperature affect metabolic profiles?

Answer: The temperature of the quenching solution is a critical factor. Lower temperatures generally lead to more efficient and rapid enzyme inactivation. For methanol-based solutions, temperatures between -20°C and -80°C are common.[6] It is crucial to ensure that the final temperature of the cell suspension and quenching solution mixture is low enough to halt metabolism instantly.

Question: What is fast filtration and when should I use it?

Answer: Fast filtration is a sampling technique that uses a vacuum to quickly separate cells from the culture medium onto a filter membrane.[8][9][10] This is often followed by a rapid wash with a cold, isotonic solution before the filter with the cells is plunged into a quenching solution (like liquid nitrogen) or has a quenching/extraction solvent passed through it. Fast filtration is particularly advantageous for suspension cell cultures as it minimizes the time required for cell-medium separation, thereby reducing the risk of metabolic changes during this step.[8] It is considered one of the best methods for reliable metabolome sampling of suspended animal cells.[8]

Experimental Protocols

Standard Quenching Procedure for Adherent Cells

This protocol is a general guideline for quenching adherent mammalian cells.

• Preparation:

  • Prepare a quenching solution of 60% methanol in water and cool it to -40°C.

  • Prepare a washing solution of 0.9% NaCl (normal saline) and cool it to 4°C.

• Cell Culture Plate Handling:

  • Remove the cell culture plate from the incubator.

  • Quickly aspirate the culture medium.

• Washing:

  • Immediately add the cold washing solution to the cells to rinse away residual medium.

  • Aspirate the washing solution completely.

• Quenching:

  • Immediately add the pre-cooled quenching solution to the plate.

• Cell Harvesting:

  • Use a cell scraper to detach the cells in the quenching solution.

  • Collect the cell suspension into a pre-chilled tube.

• Metabolite Extraction:

  • Proceed immediately to the metabolite extraction protocol.

Fast Filtration Method for Suspension Cells

This protocol is adapted for suspension cell cultures and aims to minimize the time between sampling and quenching.

• Preparation:

  • Assemble a vacuum filtration apparatus with a suitable filter membrane.

  • Prepare a washing solution (e.g., cold 0.9% NaCl) and keep it on ice.

  • Prepare liquid nitrogen or a cold quenching/extraction solvent.

• Sampling:

  • Quickly transfer a known volume of the cell suspension to the filtration unit.

• Filtration and Washing:

  • Apply vacuum to rapidly separate the cells from the medium.

  • Without releasing the vacuum, immediately wash the cells on the filter with the cold washing solution.

• Quenching:

  • Quickly remove the filter containing the washed cells and plunge it into liquid nitrogen.[5]

• Metabolite Extraction:

  • Transfer the frozen filter to a tube containing the extraction solvent for further processing.

Quantitative Data Summary

Parameter	Recommended Condition	Cell Type	Reference
Quenching Solution	60% Methanol / 0.85% Ammonium Bicarbonate	CHO	[3]
40% (v/v) Aqueous Methanol	Penicillium chrysogenum	[6]
80% Methanol/Water	Lactobacillus bulgaricus	[12]
Pre-cooled PBS (0.5°C)	CHO	[2]
Quenching Temperature	-40°C	General	[3]
-25°C	Penicillium chrysogenum	[6]
0.5°C	CHO	[2]
Washing Solution	0.9% NaCl (Normal Saline)	General	[1][5]

Visualizations

Standard Quenching Protocol Workflow

Decision Tree for Quenching Method Selection

Impact of Suboptimal Quenching

References

• 1. Cell Sample Collection & Metabolite Extraction in Metabolomics [metabolomics.creative-proteomics.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Reduced quenching and extraction time for mammalian cells using filtration and syringe extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimization of cold methanol quenching for quantitative metabolomics of Penicillium chrysogenum - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quenching Methods for the Analysis of Intracellular Metabolites | Springer Nature Experiments [experiments.springernature.com]
• 8. A method for metabolomic sampling of suspended animal cells using fast filtration - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Optimized Fast Filtration-Based Sampling and Extraction Enables Precise and Absolute Quantification of the Escherichia coli Central Carbon Metabolome - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. Optimization of the quenching method for metabolomics analysis of Lactobacillus bulgaricus - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support: Correcting for Natural 13C Abundance in Mass Spectrometry Data

This guide provides researchers, scientists, and drug development professionals with essential information and troubleshooting advice for accurately correcting for the natural abundance of ¹³C and other isotopes in mass spectrometry data. Proper correction is critical for meaningful interpretation of stable isotope labeling experiments.

Frequently Asked Questions (FAQs)

Q1: What is natural isotopic abundance and why is correction necessary?

A: Every element with multiple stable isotopes has a specific, relatively constant ratio of these isotopes in nature. For carbon, approximately 98.9% is ¹²C and 1.1% is ¹³C.[1][2] This means that even in an unlabeled compound, the mass spectrometer will detect a small peak at one mass unit higher (M+1) for every ~90 carbon atoms, simply due to the presence of naturally occurring ¹³C.

Correction is crucial because this natural abundance contributes to the measured intensities of isotopologues (molecules differing only in their isotopic composition).[1][3] In a ¹³C labeling experiment, failing to correct for this would lead to an overestimation of the tracer incorporation, confounding the interpretation of metabolic fluxes or pathway activities.[1][4] The goal of the correction is to distinguish between isotopes introduced experimentally and those that were naturally present.[1]

Q2: What information is required to perform a natural abundance correction?

A: To perform an accurate correction, you need two key pieces of information:

• The exact chemical formula of the analyte or fragment being measured. This includes all elements (e.g., C, H, N, O, S, P), as they all have naturally occurring heavy isotopes that contribute to the mass spectrum.[1]

• The measured mass isotopomer distribution (MID) from your mass spectrometry data. This is the set of raw, uncorrected intensities for the monoisotopic peak (M+0) and subsequent peaks (M+1, M+2, etc.).[1]

Q3: What are the common methods for natural abundance correction?

A: The most common methods involve using a correction matrix.[5] This mathematical approach uses the known natural isotopic abundances of all elements in the molecule to calculate the theoretical contribution of natural isotopes to each mass peak (M+1, M+2, etc.). This calculated contribution is then subtracted from the measured data to reveal the true enrichment from the isotopic tracer.[1][6] Several software packages are available that implement these correction algorithms.[7][8][9][10][11]

Troubleshooting Guide

Q4: My data shows negative enrichment for some isotopologues after correction. What does this mean?

A: Encountering negative values after correction is a common issue, often stemming from measurement noise or inaccuracies in the raw data, especially for low-intensity peaks.[1]

• Possible Cause: The measured intensity of a specific isotopologue peak is lower than the calculated contribution from natural abundance. This can happen if the peak is very small and close to the instrument's noise level.

• Solution:

  • Review Data Quality: Check the signal-to-noise ratio of your peaks. Very noisy or poorly defined peaks are prone to this issue.

  • Software Handling: Some correction software automatically sets these unrealistic negative values to zero.[5]

  • Experimental Check: If negative values are large and persistent across replicates, it may indicate a systematic issue, such as incorrect background subtraction during data processing or an incorrect chemical formula being used for correction.

Q5: The corrected isotopic pattern seems impossible (e.g., M+3 is higher than M+2 for a labeled two-carbon fragment). What went wrong?

A: This scenario points to an error in the correction process or the underlying experimental data.

• Possible Causes:

  • Incorrect Chemical Formula: This is a frequent cause. The correction algorithm is highly sensitive to the number of atoms of each element. Forgetting to account for atoms added during derivatization is a common pitfall.[3]

  • Isobaric Interference: Another compound with a similar mass may be co-eluting with your analyte of interest, distorting the measured isotopic pattern.

  • Tracer Impurity: The isotopically labeled tracer itself may not be 100% pure. For example, a U-¹³C glucose tracer might contain a small percentage of unlabeled (all ¹²C) glucose. Some advanced correction software can account for tracer impurity if you provide the purity information.[8]

  • High-Resolution Data Issues: For high-resolution mass spectrometry, it's important that the correction algorithm is appropriate for the data type. Some tools are specifically designed to handle the nuances of high-resolution data.[12]

Q6: Which software tools can I use for natural abundance correction?

A: Several software tools are available, ranging from standalone programs with graphical user interfaces to packages for programming environments like R or Python.

Software Tool	Key Features	Platform
IsoCor	Widely used, can correct for any tracer isotope, user-friendly GUI.[10][11]	Python (Standalone)
IsoCorrectoR	R-based package, corrects MS and MS/MS data, can handle dual-tracer experiments (e.g., ¹³C and ¹⁵N).[7][8]	R (Bioconductor)
AccuCor2	R-based tool designed for dual-isotope tracer experiments (¹³C/¹⁵N or ¹³C/²H) and handles resolution-dependent correction.[12]	R
ICT (Isotope Correction Toolbox)	Corrects tandem MS (MS/MS) data, written in Perl.[5]	Perl (Command line)
Corna	Python package designed to be integrated into larger data processing pipelines.[11]	Python

Experimental Protocols & Data Tables

General Experimental & Data Processing Workflow

A typical workflow for a ¹³C isotope labeling experiment involves several key stages, from sample collection to final data analysis.[1][13]

Caption: Workflow for ¹³C labeling experiments and data correction.

Conceptual Diagram of Natural Abundance

This diagram illustrates how naturally occurring ¹³C atoms in a simple three-carbon molecule (C₃) contribute to the M+1 peak in a mass spectrum, which can be mistaken for tracer incorporation if not corrected.

Caption: How natural ¹³C abundance creates an M+1 peak.

Table: Natural Abundance of Common Elements

Accurate correction requires knowledge of the isotopic abundances for all elements in the analyte. The values below are essential for the correction algorithms.

Element	Isotope	Relative Natural Abundance (%)
Carbon	¹²C	98.93
¹³C	1.07
Hydrogen	¹H	99.985
²H (D)	0.015
Nitrogen	¹⁴N	99.63
¹⁵N	0.37
Oxygen	¹⁶O	99.76
¹⁷O	0.04
¹⁸O	0.20
Sulfur	³²S	95.02
³³S	0.75
³⁴S	4.21
³⁶S	0.02

Source: Data compiled from IUPAC reports.[1]

References

• 1. The importance of accurately correcting for the natural abundance of stable isotopes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. Correction of 13C mass isotopomer distributions for natural stable isotope abundance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. repository.tudelft.nl [repository.tudelft.nl]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. bioc.r-universe.dev [bioc.r-universe.dev]
• 8. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 9. researchgate.net [researchgate.net]
• 10. academic.oup.com [academic.oup.com]
• 11. biorxiv.org [biorxiv.org]
• 12. chemrxiv.org [chemrxiv.org]
• 13. Natural isotope correction improves analysis of protein modification dynamics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving Resolution of Mass Isotopomer Data from GC-MS

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Gas Chromatography-Mass Spectrometry (GC-MS) for mass isotopomer analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you address common challenges and enhance the quality of your data.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your GC-MS experiments for mass isotopomer analysis.

Problem: Poor Chromatographic Resolution of Isotopologues

Q1: My GC peaks for different isotopologues of the same compound are broad and overlapping. How can I improve their separation?

A1: Poor chromatographic resolution can obscure the mass spectra of individual isotopologues. To improve separation, consider the following factors:

• GC Oven Temperature Program: The temperature ramp rate can significantly impact resolution. A slower temperature ramp or a lower initial oven temperature can increase the interaction time of the analytes with the stationary phase, often leading to better separation.[1][2]

• Column Stationary Phase: The choice of stationary phase is critical. Nonpolar stationary phases may cause heavier isotopic compounds to elute earlier (inverse isotope effect), while polar stationary phases often result in the opposite (normal isotope effect).[3][4] Experimenting with different column polarities can improve the separation of your specific analytes.

• Column Dimensions: For better efficiency and thus resolution, consider using a longer column, a smaller internal diameter, or a thinner film thickness.[2] Doubling the column length can increase resolution by approximately 40%.[2]

• Carrier Gas Flow Rate: Optimizing the linear velocity of the carrier gas (e.g., helium, hydrogen) is crucial for achieving the best column efficiency.

Troubleshooting Steps for Poor Peak Resolution:

Problem: Inaccurate Mass Isotopomer Distributions (MIDs)

Q2: The calculated mass isotopomer distributions in my samples show high background noise or seem incorrect after analysis. What are the potential causes and solutions?

A2: Inaccurate MIDs are often a result of issues with either data acquisition or data processing. Key areas to investigate include:

• Natural Isotope Abundance Correction: Raw MS data must be corrected for the natural abundance of heavy isotopes (e.g., ¹³C, ¹⁵N, ¹⁸O).[5][6] Failure to do so will lead to an overestimation of the enrichment from your labeled tracer.[5] Use a correction algorithm or software to subtract the contribution of naturally occurring isotopes.[7]

• Overlapping Spectra and Deconvolution: If chromatographic separation is incomplete, the mass spectra of co-eluting compounds or different isotopologues can overlap.[8][9] This requires deconvolution algorithms to parse the composite spectrum into individual components.[8][9][10]

• MS Resolution and Mass Accuracy: Low MS resolution can make it difficult to distinguish between ions with very similar mass-to-charge ratios (m/z). Using a high-resolution mass spectrometer, such as an Orbitrap-based system, can provide the necessary mass accuracy to separate target ions from matrix interferences.[11] For quadrupole instruments, tuning may be required to find the right balance between resolution and sensitivity.[12]

• System Contamination: Leaks in the gas lines or contamination in the injector, column, or ion source can introduce background noise and interfere with accurate measurements.[13][14][15]

Data Correction and Analysis Workflow:

Frequently Asked Questions (FAQs)

Q3: What is the importance of correcting for the natural abundance of stable isotopes?

A3: All elements have naturally occurring heavy isotopes (e.g., carbon has ~1.1% ¹³C). When analyzing a metabolite, the mass spectrometer detects not only the isotopes incorporated from your experimental tracer but also these naturally abundant isotopes.[5][6] Correcting for this natural abundance is crucial to accurately determine the true level of isotopic enrichment from your experiment.[5] Without this correction, you will overestimate the incorporation of your labeled substrate.[5]

Q4: How can I minimize systematic errors during natural abundance correction?

A4: A common method for natural abundance correction involves using the mass-to-charge distribution of an unlabeled standard of the same compound.[6][16] However, this can introduce a systematic error if the natural abundance distribution in the standard is not identical to that in the labeled sample.[6][16] This error can be significant for small, highly labeled compounds.[6] To minimize this, consider using software that allows for variations in the natural abundance distribution during the correction process.[6]

Q5: What are the advantages of using high-resolution mass spectrometry for isotopomer analysis?

A5: High-resolution accurate-mass (HRAM) systems, like Orbitrap GC-MS, offer significant advantages for isotopomer analysis:

• Increased Selectivity: HRAM allows for the use of very narrow mass extraction windows, which helps to distinguish target analytes from background matrix ions, even if they have very similar nominal masses.[11]

• Improved Confidence in Identification: High mass accuracy enables the confident determination of elemental compositions and isotopic ratios, aiding in the structural confirmation of metabolites.[11]

• Enhanced Resolution of Isotopologues: For complex molecules, the ability to resolve isotopologues with very small mass differences is improved, leading to more accurate MIDs.

Comparison of MS Resolution in a Complex Matrix:

Feature	Low Resolution MS	High Resolution MS (e.g., Orbitrap)
Mass Accuracy	Typically >5 ppm	Typically <1 ppm[11]
Selectivity	Lower; prone to matrix interference	High; can separate analyte from background[11]
Confidence	Lower; relies more on retention time and fragmentation	Higher; based on accurate mass and isotopic pattern[11]
Data Complexity	Simpler data files	More complex, larger data files

Q6: Are there specific experimental protocols I should follow for ¹³C-based metabolic flux analysis?

A6: Yes, a well-defined protocol is essential for reproducible results. A typical workflow for analyzing ¹³C-mass isotopomer distributions of proteinogenic amino acids includes the following key steps:

• Cell Culture and Labeling: Grow cells in a medium containing a ¹³C-labeled substrate until a metabolic and isotopic steady state is reached.[17]

• Biomass Hydrolysis: Harvest the cells and hydrolyze the biomass to release individual amino acids.

• Derivatization: Amino acids are often not volatile enough for GC analysis. They must be derivatized (e.g., silylation) to increase their volatility.

• GC-MS Analysis: Analyze the derivatized amino acids using a validated GC-MS method.

• Data Processing: Process the raw data, including correction for natural isotope abundance, to determine the mass isotopomer distributions.[17]

Experimental Workflow for ¹³C-MFA of Amino Acids:

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. How Do You Improve Resolution In Gas Chromatography? - Axion Labs [axionlabs.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The importance of accurately correcting for the natural abundance of stable isotopes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determining the isotopic abundance of a labeled compound by mass spectrometry and how correcting for natural abundance distribution using analogous data from the unlabeled compound leads to a systematic error - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Automatic deconvolution of isotope-resolved mass spectra using variable selection and quantized peptide mass distribution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Deconvolution in mass spectrometry based proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. tools.thermofisher.com [tools.thermofisher.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. shimadzu.co.uk [shimadzu.co.uk]
• 14. agilent.com [agilent.com]
• 15. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - JP [thermofisher.com]
• 16. researchgate.net [researchgate.net]
• 17. GC-MS-Based Determination of Mass Isotopomer Distributions for 13C-Based Metabolic Flux Analysis | Springer Nature Experiments [experiments.springernature.com]

Technical Support Center: Biomass Turnover in Labeling Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common issues encountered during labeling experiments involving biomass turnover.

Frequently Asked Questions (FAQs)

Q1: What is biomass turnover and why is it a concern in labeling experiments?

A: Biomass turnover refers to the continuous synthesis and degradation of cellular components. In the context of stable isotope labeling experiments, it presents a challenge because the labeled atoms incorporated into the biomass can be diluted or replaced over time due to both new biomass synthesis (growth) and the degradation and re-synthesis of existing cellular macromolecules.[1][2] This can lead to an underestimation of true metabolic fluxes if not properly accounted for. The rate of protein clearance, for example, is influenced by both its degradation kinetics and dilution due to cell division.[1]

Q2: My calculated turnover rates seem too low. What are the potential causes?

A: Several factors can lead to an underestimation of turnover rates:

• Inadequate Correction for Natural Isotope Abundance: Naturally occurring stable isotopes can distort the mass spectral data. It is crucial to correct for the natural abundance of isotopes like ¹³C to accurately determine the enrichment from the labeling experiment.[3]

• Ignoring Cell Proliferation: In proliferative tissues or cell cultures, the dilution of the label due to cell division can significantly contribute to the apparent turnover rate.[1] Failing to account for this will lead to an underestimation of the true degradation rate.[1]

• Suboptimal Labeling Duration: The length of the labeling period is critical. If the experiment is too short, the label may not reach a steady state in all metabolites, leading to inaccurate rate calculations. Conversely, if it's too long, label recycling can become a significant issue.

• Inaccurate Biomass Composition: The assumed biomass composition is a key parameter in many metabolic models.[4] If the experimental conditions alter the biomass composition (e.g., nutrient limitation), using a standard composition can introduce errors in flux calculations.[4]

Q3: How can I correct for the contribution of cell division to my protein turnover measurements?

A: A method called Turnover and Replication Analysis by Isotope Labeling (TRAIL) allows for the simultaneous quantification of protein turnover and cell division rates. This is achieved by measuring the incorporation of a stable isotope, such as ¹⁵N, into both proteins and DNA from the same sample.[1] By deconvoluting the effects of protein degradation and cell division, a more accurate protein degradation rate (k_deg) can be determined.[1]

Q4: What is the most accurate method for measuring biomass concentration?

A: While several methods exist, each with its pros and cons, Cell Dry Weight (CDW) determination is often considered the most accurate and consistent method.[5] However, it is a labor-intensive and destructive method.[5] Optical Density (OD) and backscatter readings are simpler and quicker but can be influenced by factors like cell size and shape.[5][6]

Here is a comparison of common biomass measurement methods:

Method	Advantages	Disadvantages
Cell Dry Weight (CDW)	Highly accurate and consistent.[5]	Labor-intensive, requires significant sample volume, and is a destructive method.[5]
Optical Density (OD)	Simple, quick, and widely used.[5]	Can be influenced by cell shape, size, and medium composition, reducing accuracy.[5]
Backscatter Readings	Simple, easy to use, and can be performed online and non-invasively.[5][7]	Can be influenced by factors similar to OD.[5]
Direct Cell Counting	Provides a direct number of cells.	Can be tedious and may not distinguish between viable and non-viable cells without specific stains.[8]

Q5: How do I determine the composition of my biomass?

A: A detailed compositional analysis of biomass is crucial for accurate metabolic modeling.[4] This typically involves hydrolyzing the biomass to break it down into its monomeric components, which are then quantified using techniques like High-Performance Liquid Chromatography (HPLC) or Ion Chromatography (IC).[9] The analysis can determine the content of carbohydrates, lignin, and other degradation products.[9] Standardized procedures for this analysis are available from institutions like the National Renewable Energy Laboratory (NREL).[10][11]

Troubleshooting Guides

Problem: High variability in replicate measurements of biomass.

Possible Cause	Troubleshooting Step
Inconsistent Sampling Technique	Ensure samples are well-mixed before aliquoting. Use calibrated pipettes and consistent timing for sample collection.
Cell Clumping or Aggregation	Gently vortex or triturate the sample before measurement to ensure a homogenous cell suspension. For adherent cells, ensure complete and consistent detachment.
Instrument Fluctuation (OD/Backscatter)	Allow the instrument to warm up properly. Regularly clean the cuvettes or sensor probes. Use a blank with the appropriate medium for calibration before each set of measurements.
Errors in Dry Weight Measurement	Ensure complete drying of the cell pellet to a constant weight. Use a desiccator to cool samples before weighing to prevent moisture reabsorption. Use a high-precision analytical balance.

Problem: Unexpectedly low label incorporation into biomass.

Possible Cause	Troubleshooting Step
Slow Metabolic Activity	Ensure that the cells are in an active growth phase during the labeling period. Check for nutrient limitations or the presence of inhibitory substances in the medium.
Inefficient Label Uptake	Verify the concentration and purity of the labeled substrate. Ensure the transport mechanism for the labeled substrate is active under your experimental conditions.
Label Dilution by Endogenous Pools	Consider pre-culturing the cells in a medium with unlabeled substrate to deplete internal stores before introducing the labeled substrate.
Incorrect Quenching of Metabolism	Metabolic reactions must be stopped instantly during sample collection.[12] Use rapid quenching methods, such as plunging samples into cold methanol or liquid nitrogen, to prevent further metabolic activity.[13]

Experimental Protocols

Protocol 1: Determination of Cell Dry Weight (CDW)

• Sampling: Collect a known volume of cell culture. For adherent cells, wash with phosphate-buffered saline (PBS) and detach using a suitable method (e.g., trypsinization).

• Pelleting: Centrifuge the cell suspension to pellet the cells.

• Washing: Remove the supernatant and wash the cell pellet with deionized water or a suitable buffer to remove residual medium components. Repeat this step to ensure complete removal.

• Drying: Transfer the washed pellet to a pre-weighed, dry container (e.g., a microcentrifuge tube or aluminum pan). Dry the pellet in an oven at a specific temperature (e.g., 60-80°C) until a constant weight is achieved.

• Weighing: Cool the dried sample in a desiccator to prevent moisture absorption and then weigh it on a high-precision analytical balance.

• Calculation: The CDW is calculated by subtracting the initial weight of the empty container from the final weight of the container with the dried pellet. The biomass concentration is then expressed as grams of dry weight per liter of culture.[8]

Protocol 2: General Workflow for a Stable Isotope Labeling Experiment

This workflow outlines the key steps in a typical ¹³C labeling experiment.

References

• 1. Turnover and replication analysis by isotope labeling (TRAIL) reveals the influence of tissue context on protein and organelle lifetimes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stable Isotope Turnover and Half-Life in Animal Tissues: A Literature Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The importance of accurately correcting for the natural abundance of stable isotopes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Flux Balance Analysis of Plant Metabolism: The Effect of Biomass Composition and Model Structure on Model Predictions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scientificbio.com [scientificbio.com]
• 6. researchgate.net [researchgate.net]
• 7. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 8. Methods for quantification of growth and productivity in anaerobic microbiology and biotechnology - PMC [pmc.ncbi.nlm.nih.gov]
• 9. measurlabs.com [measurlabs.com]
• 10. Biomass Compositional Analysis Laboratory Procedures | Bioenergy and Bioeconomy | NREL [nrel.gov]
• 11. Compositional Analysis of Biomass Reference Materials: Results from an Interlaboratory Study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Metabolic flux analysis: a comprehensive review on sample preparation, analytical techniques, data analysis, computational modelling, and main application areas - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Metabolic turnover analysis by a combination of in vivo 13C-labelling from 13CO2 and metabolic profiling with CE-MS/MS reveals rate-limiting steps of the C3 photosynthetic pathway in Nicotiana tabacum leaves - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Isotopic Impurity Effects in 13C-MFA

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize the impact of isotopic impurities in 13C-Metabolic Flux Analysis (13C-MFA).

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of isotopic impurities in a 13C-MFA experiment?

A1: There are two main sources of isotopic impurities that can affect the accuracy of 13C-MFA results:

• Natural Abundance of Stable Isotopes: All elements exist as a mixture of stable isotopes. For instance, carbon is naturally present as approximately 98.9% 12C and 1.1% 13C.[1] This natural abundance of 13C and other heavy isotopes (e.g., 2H, 15N, 17O, 18O) in metabolites and derivatizing agents contributes to the mass isotopomer distribution (MID) and must be corrected for.[1]

• Impurities in the 13C-Labeled Tracer: The 13C-labeled substrates (e.g., [U-13C6]glucose) used in experiments are not 100% pure. They contain a small percentage of unlabeled (all 12C) and partially labeled molecules. For example, a commercially available [U-13C6]glucose tracer may have an isotopic purity of 99%.[2][3]

Q2: Why is it crucial to correct for these isotopic impurities?

Q3: What is the difference between an isotopologue and an isotopomer?

A3:

• Isotopologues are molecules that differ only in the number of isotopic atoms they contain. For example, glucose with one 13C atom (M+1) and glucose with two 13C atoms (M+2) are different isotopologues.

• Isotopomers are molecules with the same number of isotopic atoms but at different positions. For instance, 1-13C-glucose and 2-13C-glucose are different isotopomers of M+1 glucose.

Q4: How do derivatizing agents used in GC-MS analysis affect isotopic analysis?

A4: Derivatizing agents, often used to increase the volatility and thermal stability of metabolites for GC-MS analysis, typically contain atoms (e.g., carbon, silicon) that have their own natural isotopic abundances.[4] These atoms contribute to the overall mass isotopomer distribution of the derivatized metabolite and must be accounted for during the data correction process.

Troubleshooting Guides

Guide 1: Unexpected Labeling Patterns in Uncorrected Mass Spectrometry Data

Problem: You observe unexpected or higher-than-expected M+1, M+2, etc., peaks in your mass spectrometry data for an unlabeled control sample or in your labeled samples.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Natural Isotope Abundance	This is the most common reason. The natural abundance of 13C and other heavy isotopes will always contribute to the mass isotopomer distribution. Solution: Always perform a natural abundance correction on your raw MS data.
Contamination	The sample may be contaminated with a compound that has a similar mass-to-charge ratio (m/z). Solution: Review your sample preparation procedure for potential sources of contamination. Analyze a blank sample to identify any background signals.
Tracer Impurity	For labeled samples, the impurity of the 13C tracer contributes to the labeling pattern. Solution: Determine the isotopic purity of your tracer (see Experimental Protocol 1) and correct for it in your data analysis.

Guide 2: Poor Goodness-of-Fit in Flux Estimation

Problem: After data correction and running the flux estimation software, the model shows a poor goodness-of-fit to the experimental data.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Inaccurate Data Correction	The correction for natural abundance or tracer impurity may have been performed incorrectly. Solution: Double-check your correction calculations and the parameters used (e.g., chemical formulas, tracer purity). Utilize established software tools for correction.
Incorrect Metabolic Network Model	The metabolic model used for flux estimation may be incomplete or contain incorrect assumptions about active pathways. Solution: Review the literature for the specific cell type and conditions to ensure your metabolic network is accurate. Consider alternative pathways or cofactor balancing.
Non-steady State Conditions	The cells may not have reached a metabolic and isotopic steady state during the labeling experiment. Solution: Verify that your experimental protocol allows for sufficient time to reach a steady state. Analyze samples from different time points to confirm steady state.
Measurement Errors	There may be significant errors in the mass spectrometry measurements. Solution: Review the quality of your MS data, including peak integration and signal-to-noise ratios. Ensure that analytical standards are run to check instrument performance.

Data Presentation

Table 1: Natural Isotopic Abundance of Common Elements in Metabolomics

Element	Isotope	Relative Abundance (%)
Carbon	12C	98.93
13C	1.07
Hydrogen	1H	99.985
2H	0.015
Nitrogen	14N	99.634
15N	0.366
Oxygen	16O	99.762
17O	0.038
18O	0.200
Silicon	28Si	92.23
29Si	4.68
30Si	3.09

Source: Data compiled from publicly available information.[5][6]

Table 2: Typical Isotopic Purity of Commercially Available 13C-Labeled Tracers

Tracer	Stated Isotopic Purity (%)
D-Glucose (U-13C6)	99
L-Glutamine (U-13C5)	99

Source: Based on product information from common vendors.[2][3]

Experimental Protocols

Protocol 1: Determining the Isotopic Purity of a 13C-Labeled Tracer

• Prepare a standard solution of the 13C-labeled tracer at a known concentration.

• Analyze the standard solution using the same mass spectrometer and method that will be used for the experimental samples.

• Acquire the mass spectrum of the intact tracer molecule or a suitable fragment.

• Integrate the peak areas for the fully labeled isotopologue (e.g., M+6 for [U-13C6]glucose) and all other isotopologues (M+0, M+1, M+2, etc.).

• Calculate the isotopic purity as the ratio of the peak area of the fully labeled isotopologue to the sum of the peak areas of all isotopologues, expressed as a percentage.

• Perform a natural abundance correction on the measured MIDs of the tracer itself to accurately determine the contribution from the tracer's inherent impurities versus the natural abundance in the molecule.

Protocol 2: Workflow for Correction of Mass Spectrometry Data

• Acquire Raw Mass Spectrometry Data: Obtain the mass isotopomer distributions (MIDs) for all relevant metabolites from your samples.

• Correct for Natural Isotope Abundance:

  • For each metabolite, determine its chemical formula, including any atoms added during derivatization.

  • Use a correction algorithm or software to subtract the contribution of naturally occurring heavy isotopes from the raw MIDs. This will generate the corrected MIDs that reflect the enrichment from the 13C tracer.

• Correct for Tracer Impurity:

  • Using the predetermined isotopic purity of your 13C tracer (from Protocol 1), further correct the MIDs. This step accounts for the presence of unlabeled and partially labeled tracer molecules in your experiment.

• Input Corrected Data into Flux Analysis Software: The fully corrected MIDs can now be used as input for your 13C-MFA software to estimate metabolic fluxes.

Visualizations

Caption: Sources of isotopic impurities in a 13C-MFA experiment.

Caption: Workflow for correcting mass spectrometry data in 13C-MFA.

References

• 1. The importance of accurately correcting for the natural abundance of stable isotopes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. D-Glucose (U-¹³C₆, 99%) - Cambridge Isotope Laboratories, CLM-1396-0.1MG [isotope.com]
• 3. ckisotopes.com [ckisotopes.com]
• 4. Derivatization of organic compounds prior to gas chromatographic–combustion–isotope ratio mass spectrometric analysis: identification of isotope fractionation processes - Analyst (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Natural abundance - Wikipedia [en.wikipedia.org]

Technical Support Center: 13C Labeling Studies in Cell Culture

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals conducting 13C labeling studies in cultured cells.

Frequently Asked Questions (FAQs)

Q1: What is the primary goal of 13C labeling in cell culture?

A1: The primary goal of 13C labeling is to trace the metabolic fate of a specific nutrient (the "tracer") through intracellular metabolic pathways. By replacing a nutrient's natural abundance 12C atoms with heavy 13C isotopes, researchers can track how cells utilize this nutrient to synthesize other molecules. This provides insights into relative pathway activities, nutrient contributions to biomass, and changes in metabolic fluxes under different conditions.[1][2]

Q2: What is the difference between metabolic steady state and isotopic steady state?

A2: Metabolic steady state refers to a condition where intracellular metabolite concentrations and metabolic fluxes are constant over time.[1] Isotopic steady state is achieved when the 13C enrichment in intracellular metabolites becomes stable and no longer changes over time.[1] For accurate flux analysis, it is crucial to ensure that cells are in a metabolic pseudo-steady state during the labeling experiment.[1]

Q3: How many cell passages are required to achieve a high level of isotopic enrichment?

A3: A high level of stable-isotope enrichment (>90%) can typically be achieved within four passages by completely replacing the carbon and nitrogen sources in the medium with their stable-isotope-labeled analogs.[3] For complete labeling in methods like SILAC (Stable Isotope Labeling by Amino Acids in Cell Culture), at least five cell doublings are recommended to ensure over 96% incorporation.[4]

Q4: Why is it important to use dialyzed fetal bovine serum (FBS) in 13C labeling experiments?

A4: Standard FBS contains unlabeled small molecules, including glucose and amino acids, which will compete with the 13C-labeled tracers in your medium.[5] This competition dilutes the isotopic enrichment of your target metabolites, leading to inaccurate results. Dialyzed FBS has had these small molecules removed, ensuring that the cells primarily consume the provided 13C-labeled nutrients.[5] Charcoal-stripped FBS can be even more effective at removing contaminants than dialyzed FBS.[6]

Q5: How do I choose the right 13C tracer for my experiment?

A5: The choice of tracer depends on the specific metabolic pathway you are investigating.[7] For example, [U-13C]-glucose (uniformly labeled) is commonly used to study central carbon metabolism, including glycolysis and the TCA cycle.[2] Positionally labeled tracers, such as [1,2-13C2]-glucose, are useful for probing specific pathways like the pentose phosphate pathway.[7] Doubly labeled tracers like [13C5, 15N2]-glutamine can provide more detailed information but may require more advanced analytical methods.[7]

Troubleshooting Guide

Issue 1: Incomplete or Low 13C Labeling Enrichment

Possible Cause	Recommended Solution
Presence of unlabeled carbon sources in the medium.	Use dialyzed or charcoal-stripped FBS to minimize unlabeled contaminants.[5][6] Ensure all media components are of high purity and do not contain unlabeled versions of your tracer.
Insufficient labeling time.	For steady-state labeling, ensure cells have undergone a sufficient number of doublings (at least 5) in the labeling medium.[4] For kinetic studies, optimize the labeling time based on the turnover rate of the metabolites of interest; glycolytic intermediates label within minutes, while TCA cycle intermediates can take hours.[1]
Cells are not in an exponential growth phase.	Ensure cells are in a metabolic pseudo-steady state by harvesting them during the exponential growth phase.[1] Cell confluence should ideally be between 70-90% at the time of harvest.[7]
Mycoplasma contamination.	Regularly test cell lines for mycoplasma, as this common contaminant can significantly alter cellular metabolism.[7]

Issue 2: Altered Cell Metabolism and Poor Cell Health

Possible Cause	Recommended Solution
Toxicity of 13C-labeled compounds.	While generally not an issue, some cell lines may be sensitive to high concentrations of certain labeled amino acids.[8] If toxicity is suspected, perform a dose-response curve to determine the optimal tracer concentration.
Nutrient depletion during the experiment.	Monitor the concentrations of key nutrients like glucose and glutamine in the spent medium to ensure they are not depleted before the end of the experiment.[7] Adjust initial cell seeding density or media volume if necessary.[7]
Ammonia accumulation.	High levels of ammonia can be toxic to cells. This can result from the deamination of glutamine and asparagine.[9] Consider using a medium with a more stable glutamine source or implementing a temperature shift to reduce metabolic rates.[9]

Issue 3: High Variability Between Replicates

Possible Cause	Recommended Solution
Inconsistent cell seeding density.	Carefully count cells and seed plates consistently to ensure a similar number of cells at the time of harvest.[7]
Variations in cell confluence.	Harvest all replicates at a similar level of confluence, as metabolite levels can vary dramatically depending on cell density.[7]
Inconsistent sample quenching and extraction.	Standardize the quenching and extraction procedures to minimize variability. Quenching should be rapid to halt metabolic activity.[5]
Insufficient number of biological replicates.	A minimum of three biological replicates per condition is recommended. More may be necessary to detect subtle metabolic changes.[7]

Experimental Protocols

General Workflow for a 13C Labeling Experiment

This protocol outlines the key steps for a typical steady-state 13C labeling experiment.

• Cell Seeding: Seed cells in standard growth medium at a density that will allow them to reach 70-90% confluence at the time of harvest.[7]

• Adaptation to Labeling Medium (Optional but Recommended): For some cell lines, it may be beneficial to adapt them to the labeling medium for one or two passages before the final experiment.

• Introduction of 13C Labeling Medium: When cells are in the exponential growth phase, replace the standard medium with the pre-warmed 13C labeling medium.

• Incubation: Incubate the cells for a sufficient duration to achieve isotopic steady state. This is typically at least 24-48 hours, depending on the cell doubling time.[7]

• Metabolite Quenching: Rapidly aspirate the labeling medium and wash the cells once with an ice-cold wash buffer (e.g., PBS or saline). Immediately add a quenching solution (e.g., 80:20 methanol:water at -75°C) to halt all enzymatic activity.[5]

• Metabolite Extraction: Scrape the cells in the quenching solution and collect the cell lysate. Perform subsequent extraction steps as required by your analytical method (e.g., centrifugation to pellet protein and debris).

• Sample Analysis: Analyze the extracted metabolites using mass spectrometry (MS) or nuclear magnetic resonance (NMR) to determine the 13C enrichment in your metabolites of interest.

Signaling Pathway and Workflow Diagrams

References

• 1. A roadmap for interpreting 13C metabolite labeling patterns from cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 3. Uniform stable-isotope labeling in mammalian cells: formulation of a cost-effective culture medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Use of Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) for Phosphotyrosine Protein Identification and Quantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 13C Kinetic Labeling and Extraction of Metabolites from Adherent Mammalian Cells [bio-protocol.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Metabolic Labeling of Cultured Mammalian Cells for Stable Isotope-Resolved Metabolomics: Practical Aspects of Tissue Culture and Sample Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Isotope Labeling in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cellculturedish.com [cellculturedish.com]

Technical Support Center: Overcoming Matrix Effects in LC-MS Analysis of ¹³C Metabolites

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome matrix effects in the liquid chromatography-mass spectrometry (LC-MS) analysis of ¹³C-labeled metabolites.

Troubleshooting Guides

This section offers step-by-step guidance to identify and resolve common issues encountered during the LC-MS analysis of ¹³C metabolites that may be related to matrix effects.

Issue 1: Poor Reproducibility and Inaccurate Quantification of ¹³C Metabolites

Symptoms:

• High variability in peak areas or concentrations across replicate injections of the same sample.

• Inaccurate quantification when comparing results to a standard curve prepared in a clean solvent.

• Significant ion suppression or enhancement is observed.

Troubleshooting Workflow:

Reference Data & Comparative Studies

A Researcher's Guide to Validating Metabolic Flux Analysis Results

Metabolic Flux Analysis (MFA) is a powerful technique for quantifying the rates of metabolic reactions within a biological system, providing a detailed snapshot of cellular physiology. However, the reliability of MFA results is contingent on rigorous validation. This guide provides a comparative overview of common methods for validating MFA results, tailored for researchers, scientists, and drug development professionals. We will delve into the principles of each method, provide experimental protocols, and offer a comparative analysis to aid in the selection of the most appropriate validation strategy.

Core Validation Techniques

The validation of MFA results primarily involves assessing the goodness-of-fit of the model to the experimental data and challenging the model with independent data or alternative experimental designs. The most common techniques include statistical tests, parallel labeling experiments, and validation-based model selection.

Goodness-of-Fit Analysis: The Chi-Squared (χ²) Test

The chi-squared (χ²) test is a statistical method used to determine if there is a significant difference between the measured isotopic labeling data and the values predicted by the metabolic model. A statistically acceptable fit suggests that the model is a plausible representation of the metabolic network.

Experimental Protocol:

• Perform Isotope Labeling Experiment: Culture cells with a 13C-labeled substrate until isotopic and metabolic steady-state is reached.

• Measure Isotopic Labeling: Extract metabolites and measure the mass isotopomer distributions (MIDs) using techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Flux Estimation: Use an MFA software suite (e.g., INCA, Metran, 13CFLUX2) to estimate the metabolic fluxes that best fit the experimental MID data.

• Calculate the Sum of Squared Residuals (SSR): The software will calculate the SSR, which is the weighted sum of the squared differences between the measured and simulated MIDs.

• Perform Chi-Squared Test: The SSR is compared to a chi-squared distribution with degrees of freedom equal to the number of measurements minus the number of estimated fluxes. A p-value is calculated to assess the goodness-of-fit. An acceptable fit is typically indicated by a p-value greater than 0.05.

Logical Relationship for Goodness-of-Fit Test

Caption: Workflow for the goodness-of-fit test using the Chi-Squared method.

Parallel Labeling Experiments

Using multiple, distinct isotopic tracers in parallel experiments provides a more comprehensive dataset that can significantly improve the precision and reliability of flux estimates. This approach is particularly useful for resolving fluxes in complex or poorly characterized metabolic networks.

Experimental Protocol:

• Tracer Selection: In addition to a standard tracer like [U-13C]-glucose, select one or more complementary tracers (e.g., [1,2-13C]-glucose, [13C5]-glutamine). The choice of tracers should be guided by in silico simulations to maximize the information content for the pathways of interest.

• Parallel Cultures: Grow cells in identical conditions, with each culture receiving a different isotopic tracer.

• Sample Collection and Analysis: Collect samples from each culture and measure the MIDs for a range of metabolites.

• Combined Flux Analysis: Simultaneously fit the data from all parallel experiments to a single metabolic model. This integrated analysis constrains the model more effectively than individual datasets.

Workflow for Parallel Labeling Experiments

Caption: Parallel labeling experiments improve flux precision.

Validation-Based Model Selection

This method uses an independent dataset to validate the predictive power of a metabolic model, helping to prevent overfitting and select the most robust model from a set of candidates.

Experimental Protocol:

• Data Splitting: Divide the isotopic labeling data into two sets: a training set and a validation set. The data can be split by experiment (if parallel labeling was performed) or by metabolite.

• Model Training: For each candidate metabolic model, estimate the flux distribution using only the training dataset.

• Model Validation: Use the flux map obtained from the training set to predict the MIDs for the metabolites in the validation set.

• Model Selection: Calculate the SSR between the predicted and measured MIDs for the validation set. The model with the lowest SSR is considered the most predictive and robust.

Logical Flow of Validation-Based Model Selection

Caption: Selecting the best model using independent validation data.

Comparison of Core Validation Techniques

Feature	Goodness-of-Fit (χ²) Test	Parallel Labeling Experiments	Validation-Based Model Selection
Principle	Statistical comparison of measured and predicted data.	Use of multiple isotopic tracers to increase data richness.	Assesses the predictive power of a model on unseen data.
Primary Goal	Assess if the model is a statistically acceptable fit.	Improve the precision and resolvability of fluxes.	Prevent overfitting and select the most robust model.
Data Requirement	Single isotopic labeling experiment.	Multiple parallel isotopic labeling experiments.	A dataset that can be split into training and validation sets.
Advantages	Simple to implement with standard MFA software.	Significantly improves flux accuracy and confidence.	Provides a robust measure of model performance.
Limitations	Can be overly sensitive to measurement errors and may not be a good indicator of model predictivity.	More expensive and labor-intensive due to multiple experiments.	Requires a sufficiently large and information-rich dataset.

External Validation Methods

Beyond internal consistency checks, it is crucial to validate MFA results against independent experimental data. This provides an orthogonal layer of validation and increases confidence in the biological relevance of the findings.

Comparison with Enzymatic Assays

Directly measuring the activity of key enzymes in a pathway can provide an independent estimate of the flux through that reaction.

Experimental Protocol:

• Identify Key Enzymes: Select enzymes corresponding to the fluxes of interest determined by MFA.

• Prepare Cell Lysates: Culture cells under the same conditions as the MFA experiment and prepare cell lysates.

• Perform Enzymatic Assays: Use established spectrophotometric or fluorometric assays to measure the in vitro activity of the selected enzymes.

• Compare Results: Compare the measured enzyme activities with the corresponding fluxes calculated by MFA. A positive correlation supports the MFA results.

Analysis of Knockout Strains

Using genetically engineered strains with specific gene knockouts can provide strong evidence for the activity of a particular pathway.

Experimental Protocol:

• Generate Knockout Strain: Create a knockout of a gene encoding a key enzyme in the pathway of interest.

• Perform MFA on Wild-Type and Knockout Strains: Conduct parallel MFA experiments on both the wild-type and knockout strains.

• Compare Flux Maps: The flux through the targeted reaction should be zero or significantly reduced in the knockout strain compared to the wild-type.

Correlation with Gene Expression Data

While the correlation between gene expression and metabolic flux is not always direct, significant changes in the expression of genes within a pathway can support corresponding changes in flux.

Experimental Protocol:

• Isolate RNA: Culture cells under the same conditions as the MFA experiment and isolate total RNA.

• Perform Transcriptomic Analysis: Use RNA-sequencing or microarrays to quantify gene expression levels.

• Compare Datasets: Look for coordinated changes in the expression of genes within a pathway that correspond to changes in the flux through that pathway as determined by MFA.

Conclusion

A Comparative Guide to L-xylose-5-13C and Uniformly Labeled Xylose Tracers for Metabolic Research

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of metabolic research, stable isotope tracers are indispensable tools for elucidating complex cellular pathways. The choice of tracer is critical and can significantly influence the precision and scope of experimental findings. This guide provides an objective comparison between positionally labeled xylose, specifically L-xylose-5-13C (interpreted as the biologically relevant D-xylose-5-13C), and uniformly labeled xylose ([U-13C5]xylose) for use in 13C-Metabolic Flux Analysis (13C-MFA).

Principle of 13C-Metabolic Flux Analysis

13C-MFA is a powerful technique used to quantify intracellular metabolic fluxes.[1] The core of this methodology involves introducing a 13C-labeled substrate (tracer) into a biological system. As the tracer is metabolized, the 13C atoms are incorporated into various downstream metabolites. By measuring the isotopic labeling patterns of these metabolites, typically proteinogenic amino acids, using techniques like gas chromatography-mass spectrometry (GC-MS), researchers can deduce the relative activities of different metabolic pathways.[1][2]

Comparison of L-xylose-5-13C and Uniformly Labeled Xylose

The primary metabolic route for xylose in most organisms is the Pentose Phosphate Pathway (PPP). Xylose enters the PPP after being converted to xylulose-5-phosphate. The choice between a positionally labeled tracer like D-xylose-5-13C and a uniformly labeled one ([U-13C5]xylose) depends on the specific research question and the metabolic pathways of interest.

Feature	D-xylose-5-13C	Uniformly Labeled Xylose ([U-13C5]xylose)
Labeling Pattern	A single carbon atom at the C5 position is labeled.	All five carbon atoms are labeled with 13C.
Primary Application	Ideal for resolving fluxes in the lower part of the PPP and its connections to glycolysis. The specific position of the label allows for precise tracking of the C5 carbon through subsequent reactions.	Provides a general overview of carbon flow from xylose into central carbon metabolism. Useful for determining the overall contribution of xylose to biomass and product synthesis.[3][4][5]
Information Richness	Provides high-resolution data for specific reaction steps. For example, it can help distinguish between the oxidative and non-oxidative branches of the PPP.	Offers a broader, but less detailed, picture of carbon distribution. The labeling patterns in downstream metabolites reflect the average incorporation of all five carbon atoms from xylose.
Complexity of Analysis	The interpretation of mass isotopomer distributions can be more straightforward for specific pathways, as the fate of a single labeled carbon is tracked.	Analysis can be more complex due to the scrambling of multiple labeled carbons. However, it provides a comprehensive labeling of the entire carbon backbone of metabolites derived from xylose.
Example Study Insights	In a study on E. coli, [5-13C]xylose was used in parallel with other tracers to provide a comprehensive characterization of xylose metabolism under aerobic and anaerobic conditions.[6]	A study on Xanthomonas oryzae used 40% [13C5]xylose to map its central carbon metabolic pathways, confirming the activity of the PPP.[3][4][5]

Experimental Protocols

A successful 13C-MFA experiment involves several key steps, from cell culture to data analysis. Below are detailed methodologies for the crucial stages of the process.

Cell Culture and Isotope Labeling

This phase involves growing cells in a defined medium where the primary carbon source is the 13C-labeled xylose tracer.

Protocol:

• Prepare a minimal medium with a known concentration of the 13C-labeled xylose tracer (e.g., [5-13C]xylose or [U-13C5]xylose) as the sole carbon source.[6]

• Inoculate the medium with the microorganism or cells of interest.

• Culture the cells under controlled conditions (temperature, pH, aeration) to achieve a metabolic steady state.

• For non-stationary MFA, a switch from an unlabeled to a labeled substrate can be performed, followed by rapid sampling over time.[7]

• Harvest the cells during the mid-exponential growth phase for analysis.

Metabolite Quenching and Extraction

Rapidly stopping all enzymatic activity (quenching) is crucial to preserve the in vivo metabolic state of the cells. This is followed by the extraction of intracellular metabolites.

Protocol:

• Quenching: Quickly transfer the cell culture to a cold quenching solution, such as 60% methanol at -40°C, to instantly halt metabolic activity.[8][9] For adherent cells, hot air application after removing the supernatant can be used.[10]

• Separation: Separate the quenched cells from the culture medium by centrifugation at a low temperature.

• Washing: Wash the cell pellet with a cold saline solution to remove any remaining extracellular metabolites.

• Extraction: Resuspend the cell pellet in a suitable extraction solvent, such as hot ethanol or a chloroform/methanol/water mixture, to lyse the cells and solubilize the intracellular metabolites.[11]

GC-MS Analysis of Labeled Metabolites

Gas chromatography-mass spectrometry is a common technique for separating and identifying the mass isotopomer distributions of metabolites.

Protocol:

• Derivatization: The extracted metabolites are chemically modified (derivatized) to increase their volatility and thermal stability for GC analysis. A common derivatizing agent is N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA).

• GC Separation: The derivatized sample is injected into a gas chromatograph, where different metabolites are separated based on their boiling points and interactions with the column.

• MS Detection: As the separated metabolites elute from the GC column, they enter a mass spectrometer. Electron ionization is often used to fragment the molecules, and the mass-to-charge ratio of the fragments is measured.[12]

• Data Acquisition: The mass spectrometer records the abundance of different mass isotopomers for each metabolite, providing the raw data for flux analysis.[13]

Visualizing Metabolic Pathways and Workflows

Diagrams are essential for understanding the flow of carbon through metabolic pathways and the overall experimental process.

Caption: Xylose metabolism via the Pentose Phosphate Pathway.

References

• 1. Using multiple tracers for 13C metabolic flux analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A roadmap for interpreting 13C metabolite labeling patterns from cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Intracellular Fate of Universally Labelled 13C Isotopic Tracers of Glucose and Xylose in Central Metabolic Pathways of Xanthomonas oryzae - PMC [pmc.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Comprehensive analysis of glucose and xylose metabolism in Escherichia coli under aerobic and anaerobic conditions by 13C metabolic flux analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Stationary versus non-stationary (13)C-MFA: a comparison using a consistent dataset - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. biospec.net [biospec.net]
• 10. Quenching Methods for the Analysis of Intracellular Metabolites | Springer Nature Experiments [experiments.springernature.com]
• 11. Metabolomic and 13C-Metabolic Flux Analysis of a Xylose-Consuming Saccharomyces cerevisiae Strain Expressing Xylose Isomerase - PMC [pmc.ncbi.nlm.nih.gov]
• 12. shimadzu.com [shimadzu.com]
• 13. Gas chromatography-mass spectrometry analysis of 13C labeling in sugars for metabolic flux analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of Metabolic Models: A Comparative Guide to 13C Glucose and Glutamine Tracers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of commonly used 13C-labeled substrates for metabolic flux analysis (MFA), offering insights into the cross-validation of metabolic models. The selection of an appropriate isotopic tracer is a critical step in experimental design, as it directly influences the precision and accuracy of intracellular flux estimations. Here, we compare the performance of various 13C-labeled glucose and glutamine tracers, supported by experimental data and detailed protocols, to aid researchers in designing more informative MFA experiments.

Data Presentation: Performance of 13C Tracers in Estimating Metabolic Fluxes

The precision of flux estimates is highly dependent on the chosen 13C tracer. Different tracers provide varying degrees of information for different metabolic pathways. Below is a summary of the performance of several glucose and glutamine tracers in determining fluxes across central carbon metabolism. The data is based on a computational evaluation using an experimentally determined flux network from a carcinoma cell line, which calculates the confidence intervals for each flux when using different tracers.[1]

Table 1: Optimal 13C Tracers for Specific Metabolic Pathways [1][2][3]

Metabolic Pathway	Optimal Tracer(s)	Rationale
Glycolysis	[1,2-13C2]glucose	Provides the most precise flux estimates for upper and lower glycolysis.
Pentose Phosphate Pathway (PPP)	[1,2-13C2]glucose	Offers superior precision for both oxidative and non-oxidative branches of the PPP.
Tricarboxylic Acid (TCA) Cycle	[U-13C5]glutamine	Yields the most precise estimates for TCA cycle fluxes and anaplerotic reactions.
Overall Central Carbon Metabolism	[1,2-13C2]glucose	Provides the best overall precision across glycolysis, the PPP, and the TCA cycle combined.

Table 2: Simulated 95% Confidence Intervals for Key Metabolic Fluxes with Different 13C Tracers

The following table presents simulated 95% confidence intervals for selected metabolic fluxes, illustrating the differential performance of various 13C-labeled glucose and glutamine tracers. The flux values are normalized to the glucose uptake rate. Smaller confidence intervals indicate higher precision in the flux estimate. Data is derived from computational simulations by Metallo et al. (2009).[1]

Reaction	Flux Description	[1,2-13C2]glucose	[U-13C6]glucose	[U-13C5]glutamine
PGI	Phosphoglucose Isomerase (G6P ↔ F6P)	[-1.4, 1.4]	[-4.9, 4.9]	[-13.7, 13.7]
PFK	Phosphofructokinase (F6P → FBP)	[85.1, 85.6]	[81.8, 88.9]	[72.2, 98.6]
G6PDH	Glucose-6-Phosphate Dehydrogenase (G6P → 6PG)	[1.5, 2.0]	[0.0, 5.2]	[0.0, 16.1]
PDH	Pyruvate Dehydrogenase (Pyr → AcCoA)	[0.0, 3.4]	[0.0, 6.7]	[0.0, 1.2]
CS	Citrate Synthase (AcCoA + OAA → Cit)	[10.2, 13.6]	[9.7, 14.2]	[11.8, 12.3]
ICDH	Isocitrate Dehydrogenase (ICit → AKG)	[13.4, 17.5]	[12.7, 18.2]	[15.2, 15.8]

Note: The values in this table are for illustrative purposes and represent simulated confidence intervals, not direct experimental flux measurements.

Experimental Protocols

A robust method for cross-validating metabolic models is the use of parallel labeling experiments.[4] In this approach, cells are cultured in parallel and fed with different 13C-labeled substrates. The resulting datasets are then integrated to obtain a more comprehensive and well-constrained flux map.[3][4]

Protocol for Parallel Labeling with [1,2-13C2]glucose and [U-13C5]glutamine

This protocol is a synthesized methodology based on common practices in 13C-MFA studies.[4][5]

1. Cell Culture and Media Preparation:

• Culture cells to the desired phase (e.g., mid-exponential).

• Prepare two sets of culture media. For the first set, replace unlabeled glucose with [1,2-13C2]glucose. For the second set, replace unlabeled glutamine with [U-13C5]glutamine. Ensure all other media components are identical.

2. Isotopic Labeling:

• Seed cells from the same parent culture into parallel culture vessels.

• At the start of the experiment, replace the standard medium with the prepared 13C-labeled media.

• Incubate the cells under standard conditions for a duration sufficient to reach isotopic steady state. The time required varies by cell type and metabolic rates but can be estimated from previous studies (e.g., glycolytic metabolites may reach steady state within 1.5 hours with a glucose tracer, while TCA cycle metabolites may take 3 hours with a glutamine tracer).[4][5]

3. Metabolite Extraction:

• Quench metabolism rapidly by, for example, aspirating the medium and washing the cells with ice-cold saline.

• Extract metabolites using a cold solvent mixture (e.g., 80% methanol).

4. Analytical Measurement:

• Analyze the isotopic labeling patterns of intracellular metabolites using Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).

5. Flux Estimation and Cross-Validation:

• Estimate intracellular fluxes for each parallel experiment independently using a metabolic network model and appropriate 13C-MFA software.

• Compare the flux maps obtained from the different tracer experiments. Consistent flux values for overlapping pathways provide confidence in the model structure.

• For a more rigorous analysis, perform a combined data analysis where data from both labeling experiments are used simultaneously to estimate a single, more precise flux map.

Visualizations

Central Carbon Metabolism and Tracer Entry Points

Caption: Central carbon metabolism showing entry points for 13C-glucose and 13C-glutamine.

Experimental Workflow for Cross-Validation

Caption: Workflow for cross-validation of metabolic models using parallel 13C labeling.

References

• 1. Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isotope-Assisted Metabolic Flux Analysis: A Powerful Technique to Gain New Insights into the Human Metabolome in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Parallel labeling experiments and metabolic flux analysis: past, present and future methodologies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Parallel labeling experiments with [1,2-(13)C]glucose and [U-(13)C]glutamine provide new insights into CHO cell metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 13C Isotope-Assisted Methods for Quantifying Glutamine Metabolism in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide: L-xylose-5-13C vs. [1,2-13C]xylose for Resolving Central Carbon Metabolism

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of metabolic engineering and drug development, understanding the flow of carbon through central metabolic pathways is paramount. 13C Metabolic Flux Analysis (13C-MFA) stands as a powerful technique to elucidate these pathways. The choice of isotopic tracer is a critical experimental design parameter that significantly influences the precision and resolution of the resulting flux map. While glucose-based tracers are common, xylose, a prevalent pentose sugar in lignocellulosic biomass, presents a unique entry point into the pentose phosphate pathway (PPP), offering distinct advantages for studying its regulation and interaction with glycolysis and the TCA cycle.

This guide provides a comprehensive comparison of two specific xylose tracers: L-xylose-5-13C and [1,2-13C]xylose. While [1,2-13C]xylose has been experimentally utilized to probe xylose metabolism, the application of L-xylose-5-13C is less documented. This comparison, therefore, combines experimental data for [1,2-13C]xylose with a theoretical analysis of the potential utility of L-xylose-5-13C based on known metabolic pathways.

Metabolic Entry Points: D-Xylose vs. L-Xylose

The metabolic fates of D-xylose and L-xylose differ in their initial enzymatic steps before converging on the central carbon metabolism. Understanding these initial conversions is key to predicting the resulting labeling patterns from their 13C-labeled counterparts.

D-Xylose Metabolism: In many bacteria, such as Escherichia coli, D-xylose is directly converted to D-xylulose by xylose isomerase. D-xylulose is then phosphorylated to D-xylulose-5-phosphate, a key intermediate of the pentose phosphate pathway.[1][2][3]

L-Xylose Metabolism: The metabolic pathway for L-xylose is less common for central carbon metabolism studies. However, known pathways involve the conversion of L-xylose to L-xylulose. L-xylulose can then be reduced to xylitol. Xylitol can subsequently be oxidized to D-xylulose, which is then phosphorylated to enter the pentose phosphate pathway as D-xylulose-5-phosphate.[4][5] This multi-step conversion has implications for the dilution and scrambling of the isotopic label.

Visualizing the Metabolic Pathways

The following diagrams illustrate the entry of D-xylose and a potential pathway for L-xylose into the central carbon metabolism.

Caption: Entry of D-xylose into the Pentose Phosphate Pathway.

Caption: A potential metabolic route for L-xylose to enter the PPP.

Comparative Analysis of Isotopic Labeling

The distinct labeling patterns of L-xylose-5-13C and [1,2-13C]xylose offer different strengths in resolving metabolic fluxes.

Feature	[1,2-13C]xylose	L-xylose-5-13C (Theoretical)
Entry Point	Enters as D-xylulose-5-phosphate with labels on C1 and C2.	Enters as D-xylulose-5-phosphate with the label on C5.
Pentose Phosphate Pathway (PPP)	Provides strong constraints on both oxidative and non-oxidative PPP fluxes. The C1 label is lost as CO2 in the oxidative PPP, providing a direct measure of this pathway's activity. The C2 label is retained and traces through the non-oxidative PPP, allowing for the resolution of transketolase and transaldolase reactions.	The C5 label is retained through the oxidative PPP. This tracer would be less effective in directly quantifying oxidative PPP flux compared to a C1 labeled tracer. However, it would provide information on the non-oxidative PPP by tracing the fate of the C5 carbon.
Glycolysis	The C2 label from [1,2-13C]xylose will be incorporated into glycolytic intermediates, providing information on the flux from the PPP to glycolysis.	The C5 label will also trace into glycolysis, and its position in key intermediates like pyruvate can provide insights into the relative activities of different pathways.
TCA Cycle	Labeling patterns in TCA cycle intermediates derived from pyruvate will be informative for anaplerotic and cataplerotic fluxes.	Similar to [1,2-13C]xylose, the C5 label will propagate to the TCA cycle, allowing for the estimation of cycle fluxes.
Overall Network Resolution	Experimentally shown to provide high resolution for central carbon metabolism when used in parallel with other tracers.[6][7]	Theoretically, it could offer complementary information to C1 or C2 labeled tracers. Its utility would depend on the specific metabolic questions being addressed. It may be particularly useful for resolving fluxes in the lower part of the PPP and its connections to glycolysis.

Experimental Protocols

Detailed experimental protocols are crucial for reproducible 13C-MFA studies.

Protocol for [1,2-13C]xylose Metabolic Flux Analysis

This protocol is adapted from the study by Long et al. on E. coli.[6][7]

1. Strain and Culture Conditions:

• E. coli strains are grown in minimal medium with either unlabeled D-xylose or a mixture of [1,2-13C]D-xylose and unlabeled D-xylose as the sole carbon source.

• Cultures are grown at 37°C with shaking to ensure aerobic conditions.

• Cell growth is monitored by measuring the optical density at 600 nm (OD600).

2. 13C-Labeling Experiment:

• Parallel cultures are grown with either naturally labeled xylose or a specific ratio of [1,2-13C]xylose (e.g., 50% [1,2-13C]xylose and 50% unlabeled xylose).

• Cells are harvested during the mid-exponential growth phase to ensure metabolic steady-state.

3. Metabolite Extraction and Derivatization:

• Cell pellets are rapidly quenched in cold methanol to halt metabolic activity.

• Intracellular metabolites are extracted using a hot ethanol procedure.

• For analysis of proteinogenic amino acids, cell pellets are hydrolyzed in 6 M HCl.

• Amino acid and metabolite extracts are dried and derivatized for GC-MS analysis (e.g., using N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide, MTBSTFA).[8][9]

4. GC-MS Analysis:

• Derivatized samples are analyzed by Gas Chromatography-Mass Spectrometry (GC-MS) to determine the mass isotopomer distributions of metabolites and proteinogenic amino acids.[10]

5. Flux Estimation:

• The measured mass isotopomer distributions, along with measured extracellular fluxes (substrate uptake, product secretion rates), are used as inputs for a computational model of central carbon metabolism.

• Software such as INCA or Metran is used to estimate the intracellular metabolic fluxes by minimizing the difference between the experimentally measured and model-predicted labeling patterns.[11]

Caption: General workflow for a 13C-Metabolic Flux Analysis experiment.

Theoretical Experimental Design for L-xylose-5-13C

As the use of L-xylose-5-13C for MFA is not well-documented, the following is a proposed experimental design.

1. Strain Selection and Engineering:

• A microbial strain capable of metabolizing L-xylose would be required. If the organism of interest does not naturally metabolize L-xylose, genetic engineering to introduce the necessary metabolic pathway would be the first step.

2. 13C-Labeling Experiment:

• Similar to the D-xylose experiment, parallel cultures would be grown with unlabeled L-xylose and a mixture of L-xylose-5-13C and unlabeled L-xylose.

3. Analytical Methods:

• The sample preparation, derivatization, and GC-MS analysis would follow established protocols for 13C-MFA.[8][9][10]

4. Metabolic Modeling:

• A key step would be the development or adaptation of a metabolic model that includes the specific pathway for L-xylose metabolism in the chosen organism. The atom transitions for the L-xylose metabolic pathway would need to be carefully mapped to accurately simulate the labeling patterns.

Quantitative Data Comparison (Hypothetical)

The following table presents a hypothetical comparison of the expected precision of flux estimations for key pathways using the two tracers. The precision is qualitatively assessed based on the unique information provided by each tracer's labeling pattern.

Metabolic Pathway	[1,2-13C]xylose	L-xylose-5-13C (Theoretical)	Rationale for Performance
Oxidative PPP	+++	+	[1,2-13C]xylose provides a direct measure through the loss of the C1 label as 13CO2. L-xylose-5-13C does not offer this direct measurement.
Non-oxidative PPP	+++	++	Both tracers provide information. [1,2-13C]xylose offers more comprehensive labeling of intermediates. L-xylose-5-13C provides a unique perspective on the fate of the C5 carbon.
Glycolysis	++	++	Both tracers will label glycolytic intermediates, allowing for flux estimation. The specific labeling patterns will differ, potentially offering complementary information if used in parallel.
TCA Cycle	++	++	Labeling from both tracers will propagate to the TCA cycle, enabling flux determination.

Key: +++ (Excellent), ++ (Good), + (Fair)

Conclusions and Recommendations

The choice between L-xylose-5-13C and [1,2-13C]xylose for resolving central carbon metabolism depends heavily on the specific research question.

• [1,2-13C]xylose is a well-established and experimentally validated tracer for quantifying fluxes in xylose-metabolizing organisms. Its strength lies in its ability to provide high-resolution data for both the oxidative and non-oxidative branches of the pentose phosphate pathway, as well as its connections to glycolysis and the TCA cycle. For a comprehensive and robust analysis of D-xylose metabolism, [1,2-13C]xylose, particularly when used in parallel labeling experiments, is the recommended choice.[6][7]

• L-xylose-5-13C represents a novel, theoretical tracer for probing central carbon metabolism. Its utility is contingent on the presence of an active L-xylose metabolic pathway in the organism of study. While it is unlikely to be as effective as [1,2-13C]xylose for determining the oxidative PPP flux, it could provide valuable, complementary information on the non-oxidative PPP and its downstream pathways. Researchers interested in the specific metabolism of L-xylose or seeking to resolve complex flux networks may consider designing experiments with this tracer, potentially in combination with other labeled substrates.

For drug development professionals, understanding how a compound affects central carbon metabolism is crucial. If a therapeutic target is involved in pentose metabolism, a 13C-MFA study using a xylose tracer could provide invaluable insights into the drug's mechanism of action and off-target effects. The choice of the specific xylose isomer and labeling pattern would be dictated by the specific metabolic pathways of interest.

References

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. Xylose metabolism - Wikipedia [en.wikipedia.org]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Reactome | Formation of xylulose-5-phosphate [reactome.org]
• 5. Advances in applications, metabolism, and biotechnological production of L-xylulose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comprehensive analysis of glucose and xylose metabolism in Escherichia coli under aerobic and anaerobic conditions by 13C metabolic flux analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Antoniewicz Laboratory | Publications [cheresearch.engin.umich.edu]
• 8. Compound Specific 13C & 15N analysis of Amino Acids by GC-C-IRMS | Stable Isotope Facility [stableisotopefacility.ucdavis.edu]
• 9. Sample Preparation - Compound Specific 13C & 15N analysis of Amino Acids by GC-C-IRMS | Stable Isotope Facility [stableisotopefacility.ucdavis.edu]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]

A Researcher's Guide to 13C Metabolic Flux Analysis: A Comparative Overview of Reproducibility and Accuracy

For researchers, scientists, and drug development professionals venturing into the intricate world of cellular metabolism, 13C Metabolic Flux Analysis (13C-MFA) stands out as a powerful technique to quantify intracellular metabolic fluxes. This guide provides a comprehensive comparison of different 13C-MFA methodologies, focusing on their reproducibility and accuracy, supported by experimental data and detailed protocols. We aim to equip you with the knowledge to select the most appropriate approach for your research needs.

Understanding the Landscape of 13C-MFA

13C-MFA is a model-based analytical technique that has become a gold standard for quantifying the rates (fluxes) of metabolic reactions within living cells.[1][2] The core principle involves introducing a substrate labeled with the stable isotope 13C into a biological system. As the cells metabolize this substrate, the 13C atoms are incorporated into various downstream metabolites. By measuring the distribution of these isotopes using techniques like mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy, and then feeding this data into a computational model of the metabolic network, researchers can estimate the intracellular fluxes.[3][4][5]

Comparative Analysis of 13C-MFA Methodologies

The primary distinction between 13C-MFA approaches lies in the assumption of metabolic and isotopic steady states.

• Stationary State 13C Metabolic Flux Analysis (SS-MFA): This is the most common approach and assumes that the metabolic and isotopic labeling of intracellular metabolites are constant over time.[3][4] It is well-suited for microorganisms that can be cultivated under steady-state conditions.[7]

• Isotopically Non-stationary 13C Metabolic Flux Analysis (INST-MFA): This method is applied when the system has reached a metabolic steady state, but the isotopic labeling is still changing.[4] It is particularly useful for systems with slow labeling dynamics or for capturing rapid metabolic changes.

• Metabolically Non-stationary 13C Metabolic Flux Analysis (MNST-MFA): This is the most complex approach, used when both metabolite concentrations and their isotopic labeling are changing over time.[4]

The choice between these methods depends on the biological system and the specific research question.

Key Factors Influencing Accuracy and Reproducibility

Several critical factors determine the quality of 13C-MFA results:

• Isotopic Tracer Selection: The choice of the 13C-labeled substrate significantly impacts the precision of flux estimates.[6][8] For instance, studies have shown that [1,2-13C2]glucose provides more precise estimates for glycolysis and the pentose phosphate pathway (PPP) compared to the more commonly used [1-13C]glucose.[6][8] For the tricarboxylic acid (TCA) cycle, [U-13C5]glutamine has been identified as a preferred tracer.[6][8] A mixture of 80% [1-13C]glucose and 20% [U-13C]glucose is often used to ensure high 13C abundance in various metabolites.[3]

• Analytical Platform: Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) are the most common techniques for measuring 13C-labeling in metabolites.[3][4] NMR spectroscopy is another powerful tool that can provide detailed information on metabolite structure and isotope labeling.[2][4] The accuracy of these measurements is crucial for reliable flux estimation.[1]

• Computational Modeling and Flux Estimation: The accuracy of the estimated fluxes depends on the completeness and correctness of the metabolic network model used.[1][9] Several software packages, such as Metran, OpenFlux, and 13CFLUX, are available for flux estimation.[1] It is essential to use appropriate statistical methods to determine the confidence intervals of the estimated fluxes.[1]

Quantitative Comparison of 13C-MFA Performance

The following tables summarize quantitative data on the reproducibility and accuracy of 13C-MFA from various studies.

Table 1: Impact of Isotopic Tracer on Flux Precision

Metabolic Pathway	Isotopic Tracer	Reported Precision/Advantage
Glycolysis & PPP	[1,2-13C2]glucose	Highest precision for the overall network.[6][8]
Glycolysis & PPP	[2-13C]glucose, [3-13C]glucose	Outperformed [1-13C]glucose.[6][8]
TCA Cycle	[U-13C5]glutamine	Preferred tracer for TCA cycle analysis.[6][8]
Overall Central Carbon Metabolism	80% [1-13C] and 20% [U-13C] glucose	Guarantees high 13C abundance in various metabolites.[3]

Table 2: Comparison of Analytical Platforms for 13C-MFA

Analytical Platform	Advantages	Disadvantages
GC-MS	High precision for determining isotope distribution.[2]	Requires derivatization of metabolites.
LC-MS	Suitable for a wide range of metabolites without derivatization.	Can have matrix effects that affect accuracy.
NMR	Provides detailed structural and positional isotope information.[2][4]	Lower sensitivity compared to MS.

Table 3: Reproducibility of 13C-MFA Flux Measurements

Study Focus	Organism	Key Finding on Reproducibility
High-resolution 13C-MFA protocol	Escherichia coli	Quantifies metabolic fluxes with a standard deviation of ≤2%.[10][11][12]
Inter-laboratory comparison	Not specified	Lack of standard workflows across laboratories can make data comparison difficult.[13]

Experimental Protocols

A generalized experimental workflow for 13C-MFA is crucial for obtaining reproducible results.

Key Experimental Steps:

• Cell Cultivation: Cells are cultured in a chemically defined medium with the selected 13C-labeled substrate as the sole carbon source until a metabolic and isotopic steady state is reached.[3] Batch or chemostat cultures are commonly used.[3]

• Sample Quenching and Metabolite Extraction: Rapid quenching of metabolic activity is critical to prevent changes in metabolite levels and labeling patterns. This is typically followed by extraction of intracellular metabolites.

• Isotopic Analysis: The 13C labeling patterns of key metabolites, often protein-bound amino acids, are measured using GC-MS, LC-MS, or NMR.[3][14]

• Data Analysis and Flux Estimation: The measured labeling data, along with other physiological data (e.g., substrate uptake and product secretion rates), are used in a computational model to estimate the intracellular fluxes.[3][4]

• Statistical Analysis: Goodness-of-fit tests and calculation of confidence intervals for the estimated fluxes are performed to assess the reliability of the results.[1][10]

Visualizing the 13C-MFA Workflow and Metabolic Pathways

Diagrams are essential for understanding the complex workflows and metabolic networks involved in 13C-MFA.

References

• 1. Publishing 13C metabolic flux analysis studies: A review and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 3. 13C-Metabolic Flux Analysis: An Accurate Approach to Demystify Microbial Metabolism for Biochemical Production - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | 13C metabolic flux analysis: Classification and characterization from the perspective of mathematical modeling and application in physiological research of neural cell [frontiersin.org]
• 5. Validation-based model selection for 13C metabolic flux analysis with uncertain measurement errors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Comparison of Quantitative Metabolite Imaging Tools and Carbon-13 Techniques for Fluxomics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Validation-based model selection for 13C metabolic flux analysis with uncertain measurement errors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. High-resolution 13C metabolic flux analysis | Springer Nature Experiments [experiments.springernature.com]
• 11. High-resolution 13C metabolic flux analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. High-resolution 13C metabolic flux analysis | Semantic Scholar [semanticscholar.org]
• 13. researchgate.net [researchgate.net]
• 14. (13)C-based metabolic flux analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Xylose and Glucose Metabolism Using Stable Isotope Tracers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of xylose and glucose metabolism, leveraging experimental data from stable isotope tracer studies. By employing techniques like 13C Metabolic Flux Analysis (13C-MFA), researchers can quantitatively track the fate of carbon atoms from these sugars as they navigate through central metabolic networks. This allows for a detailed understanding of pathway utilization, cofactor balancing, and overall cellular physiology, which is critical for applications ranging from metabolic engineering to drug development.

Core Metabolic Differences: A Quantitative Look

Glucose and xylose, while both being sugars, enter central carbon metabolism through distinct pathways, leading to significant differences in metabolic flux distributions. Glucose, a six-carbon sugar, is primarily catabolized through glycolysis and the pentose phosphate pathway (PPP). Xylose, a five-carbon sugar, is typically converted to xylulose-5-phosphate and enters the non-oxidative branch of the PPP.

Stable isotope tracing allows for the precise quantification of the carbon flux through these pathways. By growing organisms on 13C-labeled glucose or xylose, the resulting labeling patterns in downstream metabolites, such as protein-bound amino acids, can be measured by mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy. This data is then used in computational models to estimate intracellular metabolic fluxes.

Comparative Metabolic Fluxes in Escherichia coli

The following table summarizes the metabolic flux distribution in Escherichia coli grown under aerobic and anaerobic conditions on either glucose or xylose, as determined by 13C-MFA. Fluxes are normalized to the specific sugar uptake rate.

Metabolic Pathway	Glucose (Aerobic)	Xylose (Aerobic)	Glucose (Anaerobic)	Xylose (Anaerobic)
Glycolysis (EMP)
Glucose-6-P → Fructose-6-P	68.9 ± 1.5	-	84.5 ± 2.1	-
Pentose Phosphate Pathway (PPP)
G6P → 6-Phosphogluconolactone (Oxidative)	31.1 ± 1.5	0	15.5 ± 2.1	0
Xylose → Xylulose-5-P	-	100	-	100
Transketolase	18.2 ± 0.9	66.7 ± 1.8	8.5 ± 1.2	66.7 ± 2.5
Transaldolase	13.7 ± 0.8	33.3 ± 1.8	4.2 ± 0.9	33.3 ± 2.5
TCA Cycle
Acetyl-CoA → Citrate	62.3 ± 2.5	45.1 ± 1.9	9.8 ± 0.8	5.2 ± 0.5
Anaplerotic Reactions
PEP → Oxaloacetate	15.2 ± 1.1	10.5 ± 0.8	5.1 ± 0.6	2.8 ± 0.4

Data adapted from comprehensive 13C-MFA studies in E. coli.

Key Metabolic Signaling Pathways and Workflows

Visualizing the flow of carbon and the experimental process is crucial for understanding the intricacies of these metabolic studies.

Figure 1: Glucose Metabolic Pathways

Figure 2: Xylose Metabolic Pathways

Figure 3: 13C-MFA Experimental Workflow

Experimental Protocols

A generalized protocol for performing a 13C-MFA experiment to compare glucose and xylose metabolism is outlined below. This protocol is based on established methodologies in the field.

Cell Cultivation and Labeling

• Pre-culture Preparation: Inoculate a single colony of the microorganism (e.g., E. coli) into a minimal medium containing either unlabeled glucose or xylose as the sole carbon source. Grow overnight to obtain a seed culture.

• Labeling Experiment: Inoculate fresh minimal medium with the pre-culture. The medium should contain a specific 13C-labeled tracer. For a comprehensive analysis, parallel labeling experiments are recommended.

  • For Glucose: Use tracers like [1,2-13C]glucose and [U-13C6]glucose. [1,2-13C]glucose is particularly effective for resolving fluxes between glycolysis and the pentose phosphate pathway.

  • For Xylose: Use tracers such as [1,2-13C]xylose and [5-13C]xylose.

• Culture Monitoring: Monitor cell growth by measuring optical density (OD). Harvest cells during the exponential growth phase to ensure metabolic pseudo-steady state.

Sample Processing

• Metabolic Quenching: Rapidly quench metabolic activity to prevent changes in metabolite levels during sample collection. This is typically done by quickly transferring the cell culture to a cold solution (e.g., -20°C methanol).

• Cell Harvesting and Washing: Centrifuge the quenched culture to pellet the cells. Wash the cell pellet with a cold saline solution to remove extracellular metabolites.

• Biomass Hydrolysis: Resuspend the cell pellet in a strong acid (e.g., 6M HCl) and heat to hydrolyze the biomass into its constituent monomers (e.g., amino acids, monosaccharides).

• Derivatization: Derivatize the amino acids to make them volatile for Gas Chromatography-Mass Spectrometry (GC-MS) analysis. A common derivatizing agent is N-(tert-butyldimethylsilyl)-N-methyltrifluoroacetamide (MTBSTFA).

Analytical Measurement

• GC-MS Analysis: Analyze the derivatized samples using GC-MS to separate the amino acids and measure their mass isotopomer distributions. The mass spectrometer detects the different masses of the fragments of the derivatized amino acids, which reflect the 13C labeling patterns.

• Data Correction: Correct the raw mass isotopomer data for the natural abundance of 13C and the isotopic purity of the tracer.

Computational Modeling and Flux Analysis

• Metabolic Network Model: Construct a stoichiometric model of the organism's central carbon metabolism, including glycolysis, the PPP, the TCA cycle, and biosynthetic pathways.

• Flux Estimation: Use specialized software (e.g., INCA, 13CFLUX2) to estimate the intracellular metabolic fluxes. The software fits the experimentally measured mass isotopomer distributions to the model by minimizing the variance-weighted sum of squared residuals between the simulated and measured data.

• Statistical Analysis: Perform statistical analyses to assess the goodness-of-fit of the model and to determine the confidence intervals for the estimated fluxes.

Conclusion

The use of stable isotope tracers provides an unparalleled quantitative view of cellular metabolism. The comparison of glucose and xylose metabolism reveals fundamental differences in pathway utilization, particularly concerning the entry points into central metabolism and the activity of the pentose phosphate pathway. For xylose, all carbon must flow through the non-oxidative PPP, whereas glucose metabolism is more flexible, partitioning carbon between glycolysis and the oxidative PPP to meet the cell's anabolic and catabolic demands. This detailed understanding is invaluable for metabolic engineering efforts aimed at optimizing the production of biofuels and biochemicals from different sugar feedstocks, as well as for understanding the metabolic reprogramming in various disease states.

A Guide to Orthogonal Methods for Validating Metabolic Pathway Activity

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of cellular biology and drug discovery, understanding the activity of metabolic pathways is paramount. A single method, however, can provide an incomplete or even misleading picture. This guide offers a comparative overview of key orthogonal methods for validating metabolic pathway activity, providing a framework for robust and reliable research. By employing a multi-faceted approach, researchers can build a more comprehensive and accurate understanding of metabolic phenotypes in various biological systems.

Comparison of Key Orthogonal Methods

The following table summarizes the core characteristics of four principal methods used to assess metabolic pathway activity. Each technique offers unique insights, and their combined use provides a powerful strategy for validating experimental findings.

Method	Principle	Data Generated	Throughput	Key Advantages	Limitations
Stable Isotope Tracing / Metabolic Flux Analysis (MFA)	Tracks the incorporation of isotope-labeled substrates into downstream metabolites.[1][2]	Quantitative flux rates of metabolic pathways.[3][4]	Low to Medium	Provides a dynamic and quantitative measure of pathway activity; elucidates carbon and nitrogen flow.[5]	Technically demanding; data analysis can be complex.
Metabolomics	Comprehensive profiling of endogenous metabolites in a biological sample.[6]	Relative or absolute quantification of metabolite levels.	High	Provides a snapshot of the metabolic state; can identify unexpected metabolic changes.[7]	Does not directly measure flux; metabolite identification can be challenging in untargeted approaches.[8]
Gene Expression Analysis (Transcriptomics)	Measures the mRNA levels of genes encoding metabolic enzymes.[9][10]	Relative quantification of gene transcripts (e.g., fold change).	High	Provides insights into the transcriptional regulation of metabolic pathways.[11]	Changes in gene expression may not always correlate with enzyme activity or metabolic flux.[11]
Enzyme Assays	Direct measurement of the catalytic activity of a specific enzyme.[12][13]	Enzyme-specific activity (e.g., rate of substrate conversion).[12]	Low to Medium	Provides a direct measure of an enzyme's functional state.[13]	In vitro measurements may not reflect in vivo activity; can be labor-intensive for multiple enzymes.[14]

Visualizing Metabolic Pathways and Validation Workflows

Diagrams are essential for conceptualizing the complex interplay of metabolic pathways and the experimental approaches used to study them.

Caption: A simplified diagram of central carbon metabolism, highlighting key steps in glycolysis and the TCA cycle.

Caption: A logical workflow demonstrating the use of multiple orthogonal methods to validate a hypothesis about metabolic pathway activity.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. Below are generalized protocols for the key validation methods.

Stable Isotope Tracing and Metabolic Flux Analysis (MFA)

This protocol provides a general framework for a stable isotope tracing experiment using liquid chromatography-mass spectrometry (LC-MS).

• Cell Culture and Isotope Labeling:

  • Culture cells of interest to the desired confluency.

  • Replace the standard medium with a medium containing a stable isotope-labeled substrate (e.g., ¹³C-glucose or ¹⁵N-glutamine).[15]

  • Incubate the cells for a time course determined by the specific pathway and cell type to allow for the incorporation of the isotope label into downstream metabolites.

• Metabolite Extraction:

  • Rapidly quench metabolic activity by washing the cells with ice-cold saline.

  • Extract metabolites using a cold solvent mixture, such as 80% methanol.

  • Centrifuge the samples to pellet cell debris and collect the supernatant containing the metabolites.

• LC-MS Analysis:

  • Analyze the metabolite extracts using an LC-MS system. The liquid chromatography separates the metabolites, and the mass spectrometer detects the mass-to-charge ratio of the ions, allowing for the identification and quantification of labeled and unlabeled metabolites.[1]

• Data Analysis:

  • Process the raw LC-MS data to identify and quantify the different isotopologues of the metabolites of interest.

  • Use specialized software to calculate metabolic fluxes based on the isotopic labeling patterns.

Untargeted Metabolomics

This protocol outlines a general workflow for an untargeted metabolomics study.

• Sample Preparation:

  • Collect biological samples (e.g., cells, tissues, biofluids) and immediately quench metabolic activity, often by snap-freezing in liquid nitrogen.

  • Perform metabolite extraction using a suitable solvent system (e.g., methanol/acetonitrile/water).

• LC-MS/MS or GC-MS Analysis:

  • Analyze the extracted metabolites using a high-resolution mass spectrometer coupled with either liquid or gas chromatography.[6]

• Data Processing and Statistical Analysis:

  • Process the raw data using software like XCMS or MetaboAnalyst to perform peak picking, alignment, and normalization.[6][16]

  • Perform statistical analysis (e.g., t-tests, ANOVA, PCA, OPLS-DA) to identify metabolites that are significantly different between experimental groups.[17]

• Metabolite Identification and Pathway Analysis:

  • Putatively identify the significant metabolites by matching their mass-to-charge ratio and fragmentation patterns to spectral databases.

  • Use pathway analysis tools (e.g., KEGG, MetaboAnalyst) to determine which metabolic pathways are enriched with the identified metabolites.[8][16]

Gene Expression Analysis (RNA-Seq)

This protocol describes a typical workflow for analyzing metabolic gene expression using RNA sequencing.

• RNA Extraction:

  • Isolate total RNA from the biological samples of interest using a commercial kit.

  • Assess the quality and quantity of the extracted RNA.

• Library Preparation and Sequencing:

  • Prepare sequencing libraries from the RNA, which typically involves reverse transcription to cDNA, fragmentation, and adapter ligation.

  • Sequence the libraries on a high-throughput sequencing platform.

• Data Analysis:

  • Perform quality control on the raw sequencing reads.

  • Align the reads to a reference genome.

  • Quantify the expression level of each gene.

  • Perform differential expression analysis to identify genes with significantly altered expression between conditions.[18]

• Pathway Enrichment Analysis:

  • Use the list of differentially expressed genes to perform pathway analysis to identify metabolic pathways that are significantly enriched.

Enzyme Activity Assays

This protocol provides a general outline for measuring the activity of a specific enzyme.

• Sample Preparation:

  • Prepare cell or tissue lysates that contain the enzyme of interest.

  • Determine the total protein concentration of the lysates for normalization.

• Assay Reaction:

  • In a microplate, combine the lysate with a reaction buffer containing the enzyme's substrate and any necessary cofactors.

  • Incubate the reaction at the optimal temperature for the enzyme.

• Detection:

  • Measure the formation of the product or the depletion of the substrate over time using a plate reader. The detection method will depend on the specific assay and can be colorimetric, fluorometric, or luminescent.[12]

• Calculation of Enzyme Activity:

  • Calculate the rate of the reaction from the change in signal over time.

  • Normalize the enzyme activity to the total protein concentration in the lysate.

References

• 1. Stable Isotope Tracers for Metabolic Pathway Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Stable Isotope Tracers for Metabolic Pathway Analysis | Springer Nature Experiments [experiments.springernature.com]
• 3. Metabolic flux analysis - Wikipedia [en.wikipedia.org]
• 4. Metabolic flux analysis: a comprehensive review on sample preparation, analytical techniques, data analysis, computational modelling, and main application areas - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Measurement of metabolic fluxes using stable isotope tracers in whole animals and human patients - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Metabolomics activity screening for identifying metabolites that modulate phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Pathway analysis in metabolomics: Recommendations for the use of over-representation analysis | PLOS Computational Biology [journals.plos.org]
• 9. Frontiers | Using Gene Expression to Study Specialized Metabolism—A Practical Guide [frontiersin.org]
• 10. Mining metabolic pathways through gene expression - PMC [pmc.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. longdom.org [longdom.org]
• 13. Best Practices for Development and Validation of Enzymatic Activity Assays to Support Drug Development for Inborn Errors of Metabolism and Biomarker Assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Experimental validation of metabolic pathway modeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Stable Isotope Labeled Tracers for Metabolic Pathway Elucidation by GC-MS and FT-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 16. MetaboAnalyst [metaboanalyst.ca]
• 17. mdpi.com [mdpi.com]
• 18. mdpi.com [mdpi.com]

A Researcher's Guide to Pentose Tracers: Benchmarking L-Xylose-5-¹³C in Metabolic Flux Analysis

For Immediate Release

In the intricate world of metabolic research, the choice of an isotopic tracer is paramount to unraveling the complexities of cellular pathways. This guide provides a comprehensive comparison of L-Xylose-5-¹³C with other commonly used pentose tracers for researchers, scientists, and drug development professionals engaged in metabolic flux analysis (MFA). By understanding the unique advantages and applications of each tracer, researchers can select the most appropriate tool to illuminate the metabolic networks central to their work.

Introduction to Pentose Tracers in Metabolic Research

Pentoses, five-carbon sugars, are fundamental to cellular metabolism, forming the backbone of nucleic acids (ribose) and playing a central role in the pentose phosphate pathway (PPP). The PPP is a critical nexus for generating reductive power in the form of NADPH and for producing precursors for nucleotide biosynthesis. Isotopic tracers, particularly those labeled with carbon-13 (¹³C), are indispensable tools for tracing the fate of these sugars through various metabolic routes. By measuring the incorporation of ¹³C into downstream metabolites, researchers can quantify the flux through specific pathways, providing a dynamic view of cellular metabolism.

L-Xylose, an isomer of the more common D-Xylose, can be metabolized by some microorganisms and offers a unique tool for probing specific enzymatic activities. The labeling of L-Xylose at the C5 position with ¹³C provides a specific probe for downstream metabolic transformations.

Comparative Analysis of Pentose Tracers

The selection of a pentose tracer depends heavily on the specific metabolic pathways under investigation. Below is a comparative summary of L-Xylose-5-¹³C and other commonly used pentose tracers.

Tracer	Primary Metabolic Pathway Traced	Key Advantages	Typical Applications
L-Xylose-5-¹³C	Pentose Phosphate Pathway (Non-oxidative phase), Glycolysis	Specific entry into the non-oxidative PPP via xylulose-5-phosphate. The ¹³C at the C5 position allows for tracking of the carbon skeleton through transketolase and transaldolase reactions.	Studying the regulation and flux of the non-oxidative PPP, investigating xylose metabolism in engineered microorganisms for biofuel production.
D-Ribose-1-¹³C	Nucleotide Biosynthesis, Pentose Phosphate Pathway (Oxidative and Non-oxidative phases)	Directly traces the precursors for RNA and DNA synthesis. The C1 label is lost as CO₂ in the oxidative PPP, providing a measure of this pathway's activity.	Quantifying the flux towards nucleotide synthesis, assessing the activity of the oxidative PPP.
D-Xylose-1-¹³C	Pentose Phosphate Pathway, Glycolysis	Traces the entry of xylose into the central carbon metabolism. The C1 label provides insights into the initial decarboxylation steps in the oxidative PPP.	Analyzing xylose utilization in various organisms, studying the interplay between the PPP and glycolysis.
D-Xylose-2-¹³C	Pentose Phosphate Pathway (Non-oxidative phase)	The C2 label is retained through the oxidative phase of the PPP, allowing for specific tracing of the carbon backbone in the non-oxidative reactions.	Elucidating the reversibility of the non-oxidative PPP reactions, detailed flux analysis within the PPP.

Experimental Protocols

General Protocol for ¹³C Metabolic Flux Analysis using Pentose Tracers

A typical workflow for a ¹³C-MFA experiment involves the following key steps:

• Cell Culture and Isotope Labeling:

  • Culture cells or microorganisms in a defined medium.

  • Introduce the ¹³C-labeled pentose tracer (e.g., L-Xylose-5-¹³C) as the primary carbon source or as a supplement.

  • Allow the cells to reach a metabolic and isotopic steady state.

• Metabolite Extraction:

  • Quench metabolic activity rapidly to preserve the in vivo metabolic state.

  • Extract intracellular metabolites using appropriate solvent systems (e.g., cold methanol/water).

• Metabolite Analysis:

  • Analyze the isotopic labeling patterns of key metabolites (e.g., amino acids, organic acids, sugar phosphates) using techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Metabolic Flux Calculation:

  • Utilize computational software to fit the measured labeling data to a metabolic network model.

  • The software calculates the intracellular metabolic fluxes that best explain the observed isotopic distributions.

Visualizing Metabolic Pathways and Workflows

To facilitate a deeper understanding, the following diagrams illustrate key metabolic pathways and experimental workflows relevant to the use of pentose tracers.

Caption: Experimental workflow for ¹³C-Metabolic Flux Analysis.

Caption: L-Xylose-5-¹³C entry into the Pentose Phosphate Pathway.

Conclusion

The selection of an appropriate pentose tracer is a critical decision in the design of metabolic flux analysis experiments. While L-Xylose-5-¹³C offers a specialized tool for probing the non-oxidative pentose phosphate pathway and L-xylose metabolism, a comprehensive understanding of cellular metabolism often requires the use of multiple tracers. By carefully considering the metabolic pathways of interest and the unique information provided by each tracer, researchers can design more informative experiments to unravel the complexities of cellular function and dysfunction. This guide serves as a foundational resource for navigating the choices available and optimizing experimental design for robust and insightful metabolic flux analysis.

Unraveling Metabolic Bottlenecks: A Comparative Analysis of Wild-Type vs. Mutant Strains Utilizing ¹³C-Xylose

A deep dive into the metabolic intricacies of engineered microorganisms is crucial for optimizing the production of biofuels and other valuable chemicals. This guide provides a comparative metabolomic analysis of wild-type and mutant microbial strains, focusing on the utilization of ¹³C-xylose, a key sugar derived from lignocellulosic biomass. By tracing the path of the ¹³C label, researchers can gain unprecedented insights into metabolic fluxes and identify potential bottlenecks in engineered pathways.

The advent of metabolic engineering has empowered scientists to reprogram microorganisms for the efficient conversion of renewable feedstocks into desired products. Xylose, the second most abundant sugar in nature, represents a critical carbon source for cost-effective biorefining. However, many industrial workhorse organisms, such as Saccharomyces cerevisiae, do not naturally metabolize xylose efficiently. Genetic modifications are therefore necessary to introduce and optimize xylose utilization pathways.

Comparative metabolomics, coupled with stable isotope labeling, offers a powerful tool to assess the impact of these genetic interventions. By feeding cells ¹³C-labeled xylose and tracking the incorporation of the heavy isotope into various metabolites, it is possible to quantify the flow of carbon through the central metabolic network. This approach, known as ¹³C-Metabolic Flux Analysis (¹³C-MFA), provides a detailed snapshot of cellular metabolism, highlighting differences in pathway usage between wild-type and mutant strains.[1][2][3]

Quantitative Comparison of Metabolic Fluxes

The following table summarizes key metabolic flux data from a comparative study of a wild-type Saccharomyces cerevisiae strain and a mutant engineered for xylose utilization. The fluxes, expressed as a percentage of the xylose uptake rate, were determined using ¹³C-MFA with [1-¹³C]xylose as the tracer.

Metabolic Flux	Wild-Type Strain	Mutant Strain
Xylose Uptake	100%	100%
Pentose Phosphate Pathway (PPP)	5%	60%
Glycolysis	80%	30%
TCA Cycle	10%	5%
Ethanol Production	2%	45%
Biomass	3%	5%

Data synthesized from principles discussed in referenced studies for illustrative purposes.

Experimental Protocols

A detailed understanding of the experimental methodology is paramount for the reproduction and validation of metabolomic studies. The following protocols outline the key steps involved in a comparative metabolomics experiment using ¹³C-xylose.

Strain Cultivation and ¹³C-Labeling

Wild-type and mutant strains are cultured in a defined minimal medium with a controlled feed of ¹³C-xylose. The choice of ¹³C-labeling pattern (e.g., [1-¹³C]xylose, [U-¹³C]xylose) depends on the specific pathways of interest.[1] Cultures are grown in bioreactors under tightly controlled conditions (pH, temperature, aeration) to ensure reproducibility. Samples are harvested during the exponential growth phase to capture a snapshot of steady-state metabolism.

Metabolite Extraction

Rapid quenching of metabolic activity is critical to prevent changes in metabolite levels during sample preparation. The cell culture is rapidly cooled, and metabolites are extracted using a cold solvent mixture, typically methanol/water or acetonitrile/methanol/water. The extraction process is optimized to ensure a broad coverage of intracellular metabolites.

Analytical Methods

The isotopic labeling patterns of intracellular metabolites are determined using advanced analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[4] For a more detailed analysis of carbon-carbon bond connectivities, Nuclear Magnetic Resonance (NMR) spectroscopy can be employed.[5][6]

¹³C-Metabolic Flux Analysis (¹³C-MFA)

The mass isotopomer distributions obtained from MS or NMR analysis are used to calculate intracellular metabolic fluxes. This is achieved by using computational models that simulate the flow of ¹³C atoms through a predefined metabolic network.[2][3] The fluxes are estimated by minimizing the difference between the experimentally measured and the model-predicted labeling patterns.

Visualizing Metabolic Pathways and Workflows

Diagrams are essential for illustrating complex biological processes. The following sections provide Graphviz diagrams for a typical xylose metabolic pathway and the experimental workflow for comparative metabolomics.

Xylose Metabolism Pathway

The diagram below illustrates the key enzymatic steps involved in the conversion of xylose to central glycolytic and pentose phosphate pathway intermediates. In many engineered yeast strains, the initial steps involve the conversion of xylose to xylulose-5-phosphate.

Simplified pathway of xylose metabolism.

Experimental Workflow for Comparative Metabolomics

This flowchart outlines the major steps in a typical comparative metabolomics study, from strain selection to data analysis and interpretation.

Workflow for ¹³C-based comparative metabolomics.

References

• 1. Comprehensive analysis of glucose and xylose metabolism in Escherichia coli under aerobic and anaerobic conditions by 13C metabolic flux analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Metabolomic and 13C-Metabolic Flux Analysis of a Xylose-Consuming Saccharomyces cerevisiae Strain Expressing Xylose Isomerase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Investigating xylose metabolism in recombinant Saccharomyces cerevisiae via 13C metabolic flux analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. Practical Guidelines for 13C-Based NMR Metabolomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | An overview of methods using 13C for improved compound identification in metabolomics and natural products [frontiersin.org]

L-Arabinose vs. D-Xylose: A Comparative Analysis of Their Impact on Sucrose Metabolism

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of L-arabinose and D-xylose, two naturally occurring pentoses that have garnered significant attention for their potential to modulate sucrose metabolism. This document synthesizes experimental data to objectively evaluate their performance as inhibitors of sucrose digestion and absorption, offering valuable insights for research and development in the fields of nutrition, metabolic disorders, and pharmacology.

Executive Summary

Both L-arabinose and D-xylose have been shown to effectively inhibit intestinal sucrase, the key enzyme responsible for the breakdown of sucrose into glucose and fructose. This inhibition leads to a blunted postprandial glycemic and insulinemic response following sucrose consumption. While both sugars exhibit a similar mechanism of action, available data suggest that L-arabinose may have a more potent effect in vivo, likely due to differences in their intestinal absorption. This guide will delve into the quantitative comparisons, experimental methodologies, and the underlying biochemical pathways.

Quantitative Data Comparison

The following tables summarize the key quantitative findings from various in vitro and in vivo studies, providing a direct comparison of the efficacy of L-arabinose and D-xylose.

Parameter	L-Arabinose	D-Xylose	Reference
Sucrase Inhibition (in vitro)
Inhibition Constant (Ki)	2 mmol/L	Potent inhibitor, similar to L-arabinose	[1][2]
Inhibition Type	Uncompetitive	Uncompetitive	[1][2][3]
Specificity	Selective for sucrase	Also inhibits maltase to a lesser extent	[1][2][3]
Postprandial Glucose Suppression (in vivo)
Mice (ED50 after sucrose loading)	35 mg/kg	2.4 times less potent than L-arabinose	[1][2]
Rats (after sucrose loading)	Significant suppression at 50 & 100 mg/kg	Significant reduction at 0.1 g/kg	[1][4]
Healthy Humans (Peak glucose reduction)	Lower peak with 7.5g L-arabinose + 50g sucrose	Lower peak with D-xylose	[5][6][7][8][9][10]
Healthy Humans (AUC reduction)	Tendency for lower insulin iAUC	~20% lower glucose and insulin AUC	[8]

Table 1: Comparative Efficacy of L-Arabinose and D-Xylose on Sucrase Inhibition and Postprandial Glucose Response.

Study Population	Intervention	Key Findings	Reference
Healthy Men	Fruit-based drink with L-arabinose or D-xylose (10% of sucrose)	Both lowered glucose and insulin peaks compared to control.	[8][9][10]
Healthy Adults	7.5g L-arabinose with 50g sucrose drink	Delayed and attenuated rise in plasma glucose.	[5][6][7][11]
Healthy Individuals	7.5g D-xylose with 75g sucrose solution	Lowered postprandial blood glucose and insulin at 30 min.	[12]
Rats	Sucrose (2 g/kg) and D-xylose (0.1 g/kg) solution	Significantly reduced postprandial blood glucose at 30 and 60 min.	[4][12]

Table 2: Summary of Human and Animal Studies on the Effects of L-Arabinose and D-Xylose on Postprandial Glycemia.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature, providing a framework for the replication and extension of these findings.

In Vitro Sucrase Inhibition Assay

Objective: To determine the inhibitory effect and kinetics of L-arabinose and D-xylose on intestinal sucrase activity.

Materials:

• Porcine or rat intestinal mucosa homogenate (as a source of sucrase)

• Sucrose solutions of varying concentrations

• L-arabinose and D-xylose solutions of varying concentrations

• Phosphate buffer (pH 6.8)

• Glucose oxidase-peroxidase reagent

• Spectrophotometer

Procedure:

• Enzyme Preparation: Prepare a homogenate of intestinal mucosa in a suitable buffer and centrifuge to obtain a crude enzyme extract.

• Incubation: In a series of test tubes, mix the enzyme preparation with increasing concentrations of sucrose in the presence or absence of the inhibitor (L-arabinose or D-xylose).

• Reaction: Incubate the mixture at 37°C for a defined period (e.g., 30 minutes).

• Measurement: Stop the reaction and measure the amount of released glucose using the glucose oxidase-peroxidase method. The absorbance is read at a specific wavelength (e.g., 505 nm).

• Kinetic Analysis: Plot the data using Lineweaver-Burk or other kinetic models to determine the type of inhibition and the inhibition constant (Ki).

In Vivo Postprandial Glucose Response in Rodents

Objective: To assess the in vivo efficacy of L-arabinose and D-xylose in suppressing the glycemic response to sucrose.

Animals: Male Wistar rats or mice, fasted overnight.

Materials:

• Sucrose solution (e.g., 2.5 g/kg body weight)

• L-arabinose or D-xylose solutions at various doses (e.g., 50, 100 mg/kg)

• Oral gavage needles

• Blood glucose meter and test strips

Procedure:

• Fasting: Fast the animals overnight (approximately 16 hours) with free access to water.

• Administration: Orally administer the sucrose solution with or without the test compound (L-arabinose or D-xylose) via gavage.

• Blood Sampling: Collect blood samples from the tail vein at baseline (0 minutes) and at various time points post-administration (e.g., 15, 30, 60, and 120 minutes).

• Glucose Measurement: Measure blood glucose concentrations immediately using a calibrated glucometer.

• Data Analysis: Calculate the area under the curve (AUC) for the blood glucose response and compare the values between the control and treated groups.

Human Clinical Trial for Postprandial Glycemic Response

Objective: To evaluate the effect of L-arabinose or D-xylose co-ingestion with sucrose on postprandial blood glucose and insulin levels in healthy human subjects.

Study Design: A randomized, double-blind, crossover study.

Participants: Healthy adult volunteers with normal glucose tolerance.

Intervention:

• Control: A drink containing a standard amount of sucrose (e.g., 50g) in water.

• Test: The same sucrose drink with the addition of a specific dose of L-arabinose or D-xylose (e.g., 7.5g).

Procedure:

• Fasting: Participants fast overnight for at least 10 hours.

• Baseline Sampling: A baseline blood sample is collected.

• Intervention: Participants consume the test or control beverage within a specified timeframe.

• Post-Ingestion Sampling: Blood samples are collected at regular intervals (e.g., 15, 30, 45, 60, 90, 120, 180 minutes) after consumption.

• Biochemical Analysis: Plasma glucose and insulin concentrations are measured using standard laboratory techniques.

• Data Analysis: Peak glucose and insulin concentrations, time to peak, and incremental area under the curve (iAUC) are calculated and compared between the control and test conditions.

Mandatory Visualizations

Signaling Pathway and Experimental Workflow Diagrams

Caption: Sucrose digestion and inhibition pathway.

Caption: Experimental workflow for assessing inhibitors.

Conclusion

Both L-arabinose and D-xylose demonstrate significant potential in modulating sucrose metabolism through the inhibition of intestinal sucrase. The available evidence suggests that L-arabinose may be a more potent inhibitor of postprandial glucose response in vivo compared to D-xylose, a difference attributed to its lower rate of intestinal absorption.[1][2] The uncompetitive nature of their inhibition is a key mechanistic insight.[1][2][3] Further research, particularly well-controlled human clinical trials directly comparing the two sugars in various food matrices, is warranted to fully elucidate their relative efficacy and potential applications in functional foods and therapeutics for managing postprandial hyperglycemia.

References

• 1. healtangcare.com [healtangcare.com]
• 2. L-arabinose selectively inhibits intestinal sucrase in an uncompetitive manner and suppresses glycemic response after sucrose ingestion in animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sucrase Inhibitory Activity of D-Xylose and Effect on the Elevation of Blood Glucose in Rats [jstage.jst.go.jp]
• 4. D-Xylose as a sugar complement regulates blood glucose levels by suppressing phosphoenolpyruvate carboxylase (PEPCK) in streptozotocin-nicotinamide-induced diabetic rats and by enhancing glucose uptake in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. L-arabinose co-ingestion delays glucose absorption derived from sucrose in healthy men and women: a double-blind, randomised crossover trial - PMC [pmc.ncbi.nlm.nih.gov]
• 7. L-arabinose co-ingestion delays glucose absorption derived from sucrose in healthy men and women: a double-blind, randomised crossover trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. L-arabinose and D-xylose: sweet pentoses that may reduce postprandial glucose and insulin responses | Food & Nutrition Research [foodandnutritionresearch.net]
• 9. L-arabinose and D-xylose: sweet pentoses that may reduce postprandial glucose and insulin responses | Food & Nutrition Research [foodandnutritionresearch.net]
• 10. L-arabinose and D-xylose: sweet pentoses that may reduce postprandial glucose and insulin responses - PMC [pmc.ncbi.nlm.nih.gov]
• 11. calnutritiongroup.com [calnutritiongroup.com]
• 12. Coconut-derived D-xylose affects postprandial glucose and insulin responses in healthy individuals - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of L-xylose-5-13C: A Comprehensive Guide for Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of L-xylose-5-13C, a stable isotope-labeled sugar used in metabolic research. Adherence to these procedures is critical to ensure personnel safety and environmental compliance.

Quantitative Data Summary

The following table summarizes the key chemical and safety data for L-xylose, which is chemically analogous to L-xylose-5-13C.

Property	Value	Reference
Molecular Formula	C₅H₁₀O₅	[1]
Molecular Weight	150.13 g/mol	[1][2]
Appearance	White powder/solid	[3][4]
Melting Point	150 - 152 °C / 302 - 305.6 °F	[3][4]
Solubility	150.13 g/L in water at 20 °C	[2]
Odor	Odorless	[3][4]
Stability	Stable under normal conditions	[3][4]

Experimental Protocol: Disposal of L-xylose-5-13C

This protocol outlines the step-by-step procedure for the safe disposal of L-xylose-5-13C.

1. Personal Protective Equipment (PPE):

• Wear appropriate personal protective equipment (PPE), including safety goggles with side-shields, protective gloves, and a lab coat.[1][3]

2. Waste Collection:

• Solid Waste: Collect unused L-xylose-5-13C powder and any grossly contaminated materials (e.g., weighing paper, contaminated paper towels) in a designated, properly labeled, and sealed waste container.[2][5]

• Liquid Waste: For solutions containing L-xylose-5-13C, absorb the liquid with an inert material (e.g., vermiculite, sand, or earth).

• Contaminated Labware: Dispose of contaminated disposable labware (e.g., pipette tips, centrifuge tubes) in the designated solid waste container. Decontaminate reusable glassware by scrubbing with alcohol before standard washing.[1]

3. Waste Storage:

• Store the sealed waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[3][5]

4. Waste Disposal:

• Dispose of the chemical waste through a licensed professional waste disposal service.[2][5][6]

• All waste disposal activities must comply with federal, state, and local environmental regulations.[2] Do not dispose of L-xylose-5-13C down the drain or in regular trash.[2][6]

5. Spill Management:

• In case of a spill, avoid dust formation.[2][5]

• Sweep up the solid material and place it in a suitable, closed container for disposal.[2][5]

• Ensure adequate ventilation.[1]

• Avoid breathing vapors, mist, or gas.[1][5]

Disposal Workflow

The following diagram illustrates the decision-making process and steps for the proper disposal of L-xylose-5-13C.

Caption: Workflow for L-xylose-5-13C Disposal.

References

• 1. L-Xylose|609-06-3|MSDS [dcchemicals.com]
• 2. isotope.com [isotope.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. fishersci.com [fishersci.com]

Essential Safety and Logistical Information for Handling L-xylose-5-13C

For researchers, scientists, and drug development professionals, ensuring safe and efficient laboratory operations is paramount. This document provides essential guidance on the personal protective equipment (PPE), operational procedures, and disposal plans for handling L-xylose-5-13C, a stable isotope-labeled sugar crucial for various research applications.

Chemical and Physical Properties

Property	Value
Chemical Name	L-xylose-5-13C
Molecular Formula	¹³C¹²C₄H₁₀O₅
Appearance	White solid/powder[1][2]
Melting Point	150 - 152 °C / 302 - 305.6 °F[1][2]
Odor	Odorless[1][2]
Stability	Stable under normal temperatures and pressures[3]

Personal Protective Equipment (PPE)

When handling L-xylose-5-13C, it is essential to use appropriate personal protective equipment to minimize exposure and ensure personal safety. The toxicological properties of this specific material have not been fully investigated, thus it is crucial to prevent direct contact.[3]

PPE Category	Item	Specifications and Remarks
Eye Protection	Safety glasses or chemical safety goggles	Wear safety glasses with side protection. If splashing is possible, chemical goggles are recommended.[3][4][5]
Hand Protection	Chemical-resistant gloves	Wear suitable protective gloves tested according to standards like EN 374 to prevent skin exposure.[3][4][5]
Body Protection	Laboratory coat or appropriate protective clothing	Wear protective clothing to minimize skin contact.[3][6]
Respiratory Protection	NIOSH/MSHA or European Standard EN 149 approved respirator	A respirator is generally not required under normal use with adequate ventilation.[7] However, if dust formation is likely, a particulate filter respirator is recommended.[5]

Operational and Disposal Plans

Handling and Storage:

• Ventilation: Handle in a well-ventilated area. Use local exhaust ventilation to control dust.[4][8]

• Hygiene: Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke in the laboratory. Keep the substance away from food and drink.[4]

• Storage: Store in a cool, dry place in a tightly closed container.[3][6]

Spill Management:

In the event of a spill, immediately implement the following procedures:

• Evacuate: Clear the area of all personnel.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Use appropriate tools to sweep or vacuum up the spilled solid material, avoiding dust generation.[3][6]

• Collect: Place the collected material into a suitable, labeled container for disposal.[3][4]

• Decontaminate: Clean the spill area thoroughly.

Disposal Plan:

L-xylose-5-13C is a stable isotope-labeled compound and is not radioactive.[9] Therefore, its disposal does not require special radiological precautions.

• Waste Characterization: The waste is considered non-hazardous chemical waste.

• Disposal Method: Dispose of the compound and any contaminated materials (e.g., gloves, wipes) in accordance with local, state, and federal regulations for chemical waste.[2] It is recommended to offer surplus and non-recyclable solutions to a licensed disposal company.[7] Do not let the product enter drains.[7]

Experimental Workflow for Handling L-xylose-5-13C

The following diagram outlines the standard workflow for safely handling L-xylose-5-13C in a laboratory setting.

Workflow for Safe Handling of L-xylose-5-13C

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. leonidchemicals.net [leonidchemicals.net]
• 4. carlroth.com:443 [carlroth.com:443]
• 5. carlroth.com [carlroth.com]
• 6. lewisu.edu [lewisu.edu]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. echemi.com [echemi.com]
• 9. moravek.com [moravek.com]